5-Amino-8-hydroxyquinoline dihydrochloride

• CAS: 21302-43-2

Core Science & Biosynthesis

5-Amino-8-hydroxyquinoline dihydrochloride chemical properties

An In-depth Technical Guide to 5-Amino-8-hydroxyquinoline dihydrochloride

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride is a versatile heterocyclic aromatic organic compound. As a derivative of 8-hydroxyquinoline, it belongs to a class of compounds known for their potent metal-chelating properties and diverse biological activities.[1] This guide provides a comprehensive overview of its chemical properties, synthesis, biological activities, and applications, tailored for researchers, scientists, and professionals in drug development. The dihydrochloride salt form enhances the compound's stability and solubility, making it suitable for a variety of research and synthetic applications.

Chemical and Physical Properties

5-Amino-8-hydroxyquinoline dihydrochloride is typically an orange to dark red crystalline powder.[2] Its fundamental properties are summarized in the table below.

Property	Value	References
IUPAC Name	5-aminoquinolin-8-ol;dihydrochloride	[3]
Synonyms	5-Amino-8-quinolinol dihydrochloride	[2]
CAS Number	21302-43-2	[2][3]
Molecular Formula	C₉H₈N₂O · 2HCl	[2]
Molecular Weight	233.09 g/mol	[2][3]
Appearance	Orange to amber to dark red crystalline powder	[2]
Melting Point	279 °C (decomposes)	[2]
Purity	≥95-98% (HPLC)	[2][4]
Topological Polar Surface Area	59.1 Ų	[3]
Density	1.363 g/cm³ (Predicted for free base)	[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 5-Amino-8-hydroxyquinoline dihydrochloride. The following table summarizes available spectral data.

Spectrum Type	Data Reference	Source
¹H NMR	Spectral data available	Varian CFT-20[3]
¹³C NMR	Spectral data available	Tokyo Kasei Kogyo Company, Ltd.[3]
Infrared (IR)	FTIR (KBr Wafer) and ATR-IR spectra available	Aldrich, Tokyo Kasei Kogyo Company, Ltd.[3]

Solubility Profile

The dihydrochloride form of 5-amino-8-hydroxyquinoline is intended to improve its solubility in aqueous solutions compared to its free base. While quantitative data is limited in the literature, a qualitative solubility profile can be predicted based on its structure.

Solvent Type	Examples	Expected Solubility	Rationale
Polar Protic	Water, Ethanol, Methanol	Sparingly to Moderately Soluble	The dihydrochloride salt form enhances aqueous solubility. Hydrogen bonding with the hydroxyl, amino, and chloride ions facilitates dissolution, though the hydrophobic quinoline core can limit high solubility.[6]
Polar Aprotic	DMSO, DMF	Moderately to Highly Soluble	These solvents are effective at solvating both the polar functional groups and the aromatic ring system.[6]
Non-Polar	Toluene, Hexane	Low to Insoluble	The overall polarity from the amino, hydroxyl, and dihydrochloride moieties prevents dissolution in non-polar solvents.[6]

Synthesis and Purification

A common and efficient method for preparing 5-Amino-8-hydroxyquinoline involves the catalytic reduction of 5-nitro-8-hydroxyquinoline.[7] This process avoids the need for subsequent recrystallization, yielding a high-purity product.[7]

Experimental Protocol: Reduction of 5-Nitro-8-hydroxyquinoline[9]

• Reaction Setup: Add 5-nitro-8-hydroxyquinoline and a Pd/C catalyst (5% w/w, 25g per mole of substrate) to isopropanol in a reaction vessel.

• Heating: Raise the temperature of the mixture to 70°C.

• Reagent Addition: Slowly add an 80% aqueous solution of hydrazine hydrate to the heated mixture over a period of 30-35 minutes. The molar ratio of hydrazine hydrate to 5-nitro-8-hydroxyquinoline should be between 1.5:1 and 2.0:1.

• Reflux: Once the addition is complete, heat the mixture to reflux and maintain for approximately 4 hours.

• Filtration: After the reflux period, filter the hot reaction mixture to remove the Pd/C catalyst.

• Crystallization: Allow the filtrate to stand undisturbed at room temperature for 8-12 hours.

• Product Isolation: The product, 5-amino-8-hydroxyquinoline, will precipitate as brown-yellow columnar crystals. Isolate the crystals by filtration. The method is reported to produce high yields without requiring further purification.[7]

Fig. 1: Synthesis workflow for 5-Amino-8-hydroxyquinoline.

Biological Activity and Signaling Pathways

The biological activity of 5-Amino-8-hydroxyquinoline dihydrochloride is largely attributed to its 8-hydroxyquinoline scaffold, which is a known metal chelator and a privileged structure in medicinal chemistry.[1][8] Derivatives of 8-hydroxyquinoline exhibit a wide range of effects, including antimicrobial, anticancer, and antineurodegenerative properties.[1][9]

Antimicrobial and Anticancer Activity

5-Amino-8-hydroxyquinoline and its metal complexes (with Cu²⁺ and Fe³⁺) have demonstrated significant antibacterial activity, particularly against S. aureus, as well as antifungal effects.[10][11] Furthermore, it has shown cytotoxicity against human cancer cell lines, including HeLa (cervical cancer) and MCF-7 (breast cancer), suggesting its potential as an anticancer agent.[10][11] The parent compound, 8-hydroxyquinoline, and its derivatives are believed to exert some of their anticancer effects through the chelation of biologically important metal ions like copper and zinc.[1]

Activity in Neurodegenerative Disease Models

Derivatives of 8-hydroxyquinoline have been investigated for their therapeutic potential in neurodegenerative diseases.[9] Studies on human neuroblastoma (SH-SY5Y) cells showed that 8-hydroxyquinoline derivatives could protect against neuronal cell death induced by high glucose levels.[9] This protective effect is mediated through the attenuation of the calpain-calpastatin signaling pathway.[9] High glucose leads to an increase in intracellular calcium, which activates calpain, a protease that triggers cell death pathways. 8-hydroxyquinoline derivatives were found to reduce the expression of calpain under these conditions.[9]

Fig. 2: Inhibition of the Calpain-Calpastatin signaling pathway.

Applications

The unique properties of 5-Amino-8-hydroxyquinoline dihydrochloride make it a valuable compound in several scientific fields.[2]

• Pharmaceutical Development: It serves as a key precursor and building block in the synthesis of novel bioactive compounds and potential drug candidates, particularly for antimicrobial and anticancer agents.[2] Its ability to cross the blood-brain barrier is also being explored for developing treatments for neurodegenerative diseases.[2]

• Analytical Chemistry: As a chelating agent, it is used as a reagent for the detection and quantification of metal ions in various samples.[2]

• Material Science: The compound is used in research to form novel metal complexes, which have potential applications in catalysis and the development of new materials.[2] It has been successfully incorporated into electrospun polymer fibers to create materials with antibacterial and anticancer properties.[10]

• Biochemical Research: Its fluorescent properties make it suitable for use as a probe in certain biochemical assays for detecting specific biomolecules.[2]

Safety and Handling

5-Amino-8-hydroxyquinoline dihydrochloride is classified as a hazardous substance. It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3]

• Precautionary Measures: Standard laboratory personal protective equipment (PPE), including gloves, eye shields, and a dust mask (type N95 or equivalent), should be worn when handling the compound.

• Handling: Avoid breathing dust. Use only in well-ventilated areas.

• Storage: Store at room temperature in a dry, well-sealed container.[2] Some suppliers note that the compound is air-sensitive.[4]

References

• 1. 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 5-Amino-8-hydroxyquinoline dihydrochloride | C9H10Cl2N2O | CID 16211947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. labproinc.com [labproinc.com]
• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]
• 7. CN102295600A - Method for preparing 5-amino-8-hydroxyquinoline - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Effect of 8-hydroxyquinoline and derivatives on human neuroblastoma SH-SY5Y cells under high glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 5-Amino-8-hydroxyquinoline Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathway for 5-amino-8-hydroxyquinoline dihydrochloride, a valuable intermediate in pharmaceutical research and development.[1] The described methodology is based on a multi-step chemical synthesis starting from 8-hydroxyquinoline, proceeding through nitrosation, oxidation, and reduction, and culminating in the formation of the dihydrochloride salt. This document offers detailed experimental protocols, quantitative data, and process visualizations to aid in the successful replication and optimization of this synthesis.

Synthesis Pathway Overview

The principal synthetic route to 5-amino-8-hydroxyquinoline dihydrochloride is a three-step process commencing with the nitrosation of 8-hydroxyquinoline to yield 5-nitroso-8-hydroxyquinoline. This intermediate is then oxidized to 5-nitro-8-hydroxyquinoline, which subsequently undergoes reduction to form 5-amino-8-hydroxyquinoline. The final step involves the conversion of the free base to its more stable dihydrochloride salt.

Overall synthesis pathway for 5-amino-8-hydroxyquinoline dihydrochloride.

Experimental Protocols

Step 1: Synthesis of 5-Nitroso-8-hydroxyquinoline

This initial step involves the selective nitrosation of 8-hydroxyquinoline at the 5-position.

Experimental Protocol:

• In a three-neck round bottom flask, add 1000 mL of water and 100 g of 8-hydroxyquinoline at ambient temperature.

• Cool the mixture and add concentrated sulfuric acid while maintaining the temperature between 15-20°C.

• Slowly add an aqueous solution of sodium nitrite (20 g in 200 mL of water).

• Stir the mixture for 80 minutes at the same temperature.

• Adjust the pH of the solution to complete the reaction and precipitate the product.

• Filter the precipitate, wash with water, and dry to obtain 5-nitroso-8-hydroxyquinoline.

Parameter	Value	Reference
8-hydroxyquinoline	100 g	EP 4015505 A1
Water	1000 mL	EP 4015505 A1
Sodium Nitrite	20 g	EP 4015505 A1
Reaction Temperature	15-20°C	EP 4015505 A1
Reaction Time	80 minutes	EP 4015505 A1

Step 2: Oxidation of 5-Nitroso-8-hydroxyquinoline to 5-Nitro-8-hydroxyquinoline

The nitroso intermediate is oxidized to the corresponding nitro compound in this step.

Experimental Protocol:

• The 5-nitroso-8-hydroxyquinoline intermediate is oxidized using nitric acid.

• To control the formation of byproducts such as 7-nitro nitroxoline, the reaction is carried out in a mixture of water and a water-miscible organic solvent.

• The oxidation is performed at a temperature in the range of 10-35°C.

• The crude 5-nitro-8-hydroxyquinoline is then purified by recrystallization from a suitable solvent like acetone, water, or DMF.

Parameter	Value	Reference
Oxidizing Agent	Nitric Acid	EP 4015505 A1
Solvent	Water and water-miscible organic solvent	EP 4015505 A1
Reaction Temperature	10-35°C	EP 4015505 A1
Purification	Recrystallization from acetone, water, or DMF	EP 4015505 A1

Step 3: Reduction of 5-Nitro-8-hydroxyquinoline to 5-Amino-8-hydroxyquinoline

The nitro group of 5-nitro-8-hydroxyquinoline is reduced to an amino group using a palladium-on-carbon catalyst and hydrazine hydrate.

Experimental Protocol:

• Add 5-nitro-8-hydroxyquinoline to isopropanol in a reaction vessel.

• Add a catalytic amount of 5% Pd/C (25 g per 1 mole of the nitro compound).

• Heat the mixture to 70°C.

• Slowly add an 80% aqueous solution of hydrazine hydrate over 30 minutes (molar ratio of hydrazine hydrate to 5-nitro-8-hydroxyquinoline is 1.8:1).

• Reflux the reaction mixture at 80-85°C for 4 hours.

• Filter the hot solution to remove the catalyst.

• Allow the filtrate to stand for 8-12 hours to crystallize the product.

• Collect the brown-yellow columnar crystals of 5-amino-8-hydroxyquinoline by filtration.

Parameter	Value	Reference
5-nitro-8-hydroxyquinoline	1 mole	CN102295600A
Solvent	Isopropanol	CN102295600A
Catalyst	5% Pd/C (25 g)	CN102295600A
Reducing Agent	80% Hydrazine Hydrate (1.8 moles)	CN102295600A
Reaction Temperature	70°C (initial), 80-85°C (reflux)	CN102295600A
Reaction Time	4 hours	CN102295600A
Crystallization Time	8-12 hours	CN102295600A

Step 4: Formation of 5-Amino-8-hydroxyquinoline Dihydrochloride

The final step is the conversion of the synthesized free base into its dihydrochloride salt to improve stability and solubility.

Experimental Protocol:

• Dissolve the purified 5-amino-8-hydroxyquinoline in a suitable anhydrous solvent such as ethanol or a mixture of ethanol and diethyl ether.

• Cool the solution in an ice bath.

• Slowly bubble anhydrous hydrogen chloride gas through the solution with constant stirring, or add a pre-prepared solution of HCl in an anhydrous solvent (e.g., 2M HCl in diethyl ether) dropwise.

• Continue the addition of HCl until the precipitation of the dihydrochloride salt is complete.

• Collect the precipitate by filtration.

• Wash the product with cold anhydrous diethyl ether.

• Dry the 5-amino-8-hydroxyquinoline dihydrochloride under vacuum.

Parameter	Value
Starting Material	5-Amino-8-hydroxyquinoline
Reagent	Anhydrous Hydrochloric Acid (gas or solution)
Solvent	Anhydrous Ethanol, Diethyl Ether
Reaction Temperature	0-5°C
Product Form	Solid Precipitate

Process Workflow and Logic

The synthesis workflow is designed to ensure high purity and yield at each stage. The choice of a nitrosation-oxidation route over direct nitration is to minimize the formation of dinitro byproducts. The reduction step is a standard and efficient method for converting aromatic nitro compounds to amines. The final salt formation is a common strategy in pharmaceutical chemistry to enhance the stability and handling of amine-containing compounds.

Detailed experimental workflow for the synthesis of 5-amino-8-hydroxyquinoline dihydrochloride.

References

• 1. US20100204470A1 - method for salt preparation - Google Patents [patents.google.com]

5-Amino-8-hydroxyquinoline Dihydrochloride: A Deep Dive into its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride (5A8Q), a derivative of the versatile 8-hydroxyquinoline scaffold, has emerged as a compound of significant interest in the fields of oncology and antimicrobial research. Its potent biological activities are primarily attributed to its ability to chelate metal ions and inhibit crucial cellular machinery, leading to cell cycle arrest and apoptosis in cancer cells. This technical guide provides a comprehensive overview of the core mechanism of action of 5A8Q, supported by quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways involved.

Core Mechanism of Action: A Dual-Pronged Attack

The primary mechanism of action of 5-Amino-8-hydroxyquinoline dihydrochloride is centered around two key cellular processes: proteasome inhibition and the induction of apoptosis through intricate signaling cascades. These actions are intrinsically linked to its potent metal-chelating properties.

Proteasome Inhibition

5A8Q functions as a noncompetitive inhibitor of the 20S proteasome, a critical cellular complex responsible for the degradation of ubiquitinated proteins. This inhibition is crucial for maintaining cellular homeostasis, and its disruption can lead to the accumulation of misfolded or damaged proteins, ultimately triggering cell death. Unlike competitive inhibitors that bind to the active sites of the proteasome, 5A8Q is believed to bind to the α subunits of the 20S proteasome at non-catalytic sites. This allosteric inhibition leads to a conformational change in the proteasome, impairing its catalytic activity.

Experimental Workflow: Proteasome Inhibition Assay

Caption: Workflow for determining the proteasome inhibitory activity of 5A8Q.

Induction of Apoptosis

The cytotoxic effects of 5A8Q are prominently mediated through the induction of apoptosis, or programmed cell death. This process is initiated through two primary pathways: the intrinsic (mitochondrial) pathway and the extrinsic (death receptor) pathway. Evidence suggests that 8-hydroxyquinoline derivatives, including 5A8Q, can activate both cascades.

Intrinsic (Mitochondrial) Pathway: This pathway is triggered by intracellular stress, such as the accumulation of unfolded proteins due to proteasome inhibition or oxidative stress induced by metal chelation. 8-hydroxyquinoline derivatives have been shown to modulate the expression of Bcl-2 family proteins, leading to a decrease in the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein Bax. This shift in balance leads to the permeabilization of the mitochondrial outer membrane, resulting in the release of cytochrome c into the cytoplasm. Cytochrome c then binds to Apaf-1, forming the apoptosome, which in turn activates caspase-9, the initiator caspase of the intrinsic pathway. Caspase-9 then activates the executioner caspases, such as caspase-3 and -7, leading to the cleavage of cellular substrates and ultimately, cell death.

Extrinsic (Death Receptor) Pathway: This pathway is initiated by the binding of extracellular death ligands (e.g., FasL, TNF-α) to their corresponding death receptors on the cell surface (e.g., Fas, TNFR1). Studies on related 8-hydroxyquinoline compounds, such as tris(8-hydroxyquinoline)iron, have demonstrated an upregulation of death receptors like Fas.[1] This ligand-receptor interaction leads to the recruitment of adaptor proteins like FADD and the subsequent activation of the initiator caspase-8. Active caspase-8 can then directly activate the executioner caspases or cleave Bid to tBid, which in turn activates the intrinsic pathway, creating a crosstalk between the two apoptotic routes.

Signaling Pathway: Apoptosis Induction by 5-Amino-8-hydroxyquinoline Dihydrochloride

Caption: Proposed apoptotic signaling pathways activated by 5A8Q.

Quantitative Data

The cytotoxic and proteasome inhibitory activities of 5-Amino-8-hydroxyquinoline (5AHQ) have been evaluated in various cancer cell lines. The following tables summarize the reported 50% inhibitory concentration (IC50) values.

Table 1: IC50 Values of 5-Amino-8-hydroxyquinoline for Cell Growth Inhibition [2]

Cell Line	Cancer Type	IC50 (µM)	95% Confidence Interval (µM)
OCI-AML2	Leukemia	3.46	3.13 to 3.79
NB4	Leukemia	1.38	1.34 to 1.42
KG1A	Leukemia	3.85	3.27 to 4.43
MDAY-D2	Leukemia	1.96	1.85 to 2.07
UTMC2	Myeloma	2.29	2.17 to 2.41
KMH11	Myeloma	0.94	0.9 to 0.98
KMS18	Myeloma	1.31	1.21 to 1.41

Table 2: IC50 Values of 5-Amino-8-hydroxyquinoline for Proteasome Inhibition in Intact Cells [2]

Cell Line	Cancer Type	IC50 (µM)	95% Confidence Interval (µM)
OCI-AML2	Leukemia	3.89	3.78 to 4.00
NB4	Leukemia	2.15	1.82 to 2.48
KG1A	Leukemia	5.03	4.17 to 5.89
MDAY-D2	Leukemia	0.57	0.47 to 0.61
UTMC2	Myeloma	2.62	2.44 to 2.80
KMH11	Myeloma	3.96	3.89 to 4.03
KMS18	Myeloma	2.23	1.98 to 2.48

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effect of 5A8Q on cancer cells by measuring their metabolic activity.

Materials:

• Cancer cell lines

• Culture medium

• 5-Amino-8-hydroxyquinoline dihydrochloride (5A8Q)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of 5A8Q and a vehicle control. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Proteasome Activity Assay

This assay measures the chymotrypsin-like activity of the 20S proteasome using a fluorogenic substrate.

Materials:

• Purified 20S proteasome or cell lysates

• Fluorogenic substrate Z-LLE-AMC (Z-Leu-Leu-Glu-7-amino-4-methylcoumarin)

• 5-Amino-8-hydroxyquinoline dihydrochloride (5A8Q)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• 96-well black plates

• Fluorometric plate reader

Procedure:

• In a 96-well black plate, add the 20S proteasome or cell lysate.

• Add different concentrations of 5A8Q or a vehicle control and incubate for 1 hour at 37°C.

• Initiate the reaction by adding the fluorogenic substrate Z-LLE-AMC to each well.

• Immediately measure the fluorescence intensity at an excitation wavelength of 380 nm and an emission wavelength of 460 nm.

• Monitor the fluorescence kinetically over a period of time (e.g., 30-60 minutes).

• Calculate the rate of substrate cleavage and determine the percentage of proteasome inhibition by 5A8Q.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Harvest the cells after treatment with 5A8Q.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cells.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Viable cells are Annexin V-FITC and PI negative; early apoptotic cells are Annexin V-FITC positive and PI negative; late apoptotic/necrotic cells are both Annexin V-FITC and PI positive.

Caspase-3/7 Activity Assay

This assay measures the activity of the key executioner caspases, caspase-3 and -7, which are activated during apoptosis.

Materials:

• Treated and untreated cells

• Caspase-Glo® 3/7 Assay Kit (Promega) or similar

• White-walled 96-well plates

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate and treat with 5A8Q.

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents of the wells by gentle shaking.

• Incubate at room temperature for 1-2 hours.

• Measure the luminescence using a luminometer. The luminescent signal is proportional to the amount of caspase-3/7 activity.

Conclusion

5-Amino-8-hydroxyquinoline dihydrochloride exhibits a potent anticancer effect through a multifaceted mechanism of action. Its ability to noncompetitively inhibit the 20S proteasome and induce apoptosis via both intrinsic and extrinsic pathways underscores its potential as a therapeutic agent. The quantitative data on its cytotoxicity and proteasome inhibitory activity, coupled with the detailed experimental protocols provided, offer a solid foundation for further research and development of this promising compound and its derivatives in the context of cancer therapy. The intricate interplay between metal chelation, proteasome inhibition, and the induction of programmed cell death warrants continued investigation to fully elucidate the therapeutic potential of 5A8Q.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to 5-Amino-8-hydroxyquinoline dihydrochloride (CAS: 21302-43-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Amino-8-hydroxyquinoline dihydrochloride, a versatile quinoline derivative with significant potential in various scientific and biomedical fields. This document consolidates key chemical and physical data, detailed experimental protocols for its primary applications, and insights into its mechanism of action.

Core Compound Data

5-Amino-8-hydroxyquinoline dihydrochloride, also known as 5-amino-8-quinolinol dihydrochloride, is a valuable building block and active agent in medicinal chemistry and analytical sciences.[1][2][3] Its utility stems from its potent metal-chelating properties and its role as a precursor in the synthesis of novel bioactive compounds.[1][3]

Physicochemical Properties

A summary of the key quantitative data for 5-Amino-8-hydroxyquinoline dihydrochloride is presented in Table 1.

Property	Value	Reference
CAS Number	21302-43-2	[1][2][4][5][6]
Molecular Formula	C₉H₈N₂O · 2HCl	[1][2][6]
Molecular Weight	233.09 g/mol	[1][2][6]
Appearance	Orange to amber to dark red crystalline powder	[1][4][5]
Purity	≥95-98% (HPLC)	[1][4][5][6]
Melting Point	279 °C (decomposes)	[1][6]
Solubility	Soluble in water
Storage	Store at room temperature	[1]

Safety and Handling

Based on available safety data, 5-Amino-8-hydroxyquinoline dihydrochloride is classified with the following hazard codes: H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).[6] Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust mask, should be used when handling this compound.[6]

Synthesis Protocol

A common method for the synthesis of 5-amino-8-hydroxyquinoline involves the reduction of 5-nitro-8-hydroxyquinoline.[1] The following protocol is based on a patented method.[1]

Materials

• 5-nitro-8-hydroxyquinoline

• Isopropanol

• Palladium on carbon (Pd/C) catalyst (5%)

• Hydrazine hydrate solution (80%)

Procedure

• In a reaction vessel, add 5-nitro-8-hydroxyquinoline to isopropanol as the solvent.

• Add the Pd/C catalyst to the mixture. The recommended ratio is 25g of 5% Pd/C catalyst per mole of 5-nitro-8-hydroxyquinoline.[5]

• Heat the mixture to 70°C.

• Slowly add the 80% hydrazine hydrate aqueous solution to the heated mixture over a period of 30 minutes. The molar ratio of hydrazine hydrate to 5-nitro-8-hydroxyquinoline should be approximately 1.8:1.[5]

• After the addition is complete, reflux the reaction mixture for 4-5 hours at 80-85°C.[1]

• While still hot, filter the reaction mixture to remove the Pd/C catalyst.

• Allow the filtrate to stand undisturbed for 8-12 hours.

• Brownish-yellow columnar crystals of 5-amino-8-hydroxyquinoline will precipitate.

• Collect the crystals by filtration. This method may not require further recrystallization.[1]

A flowchart illustrating the synthesis of 5-Amino-8-hydroxyquinoline.

Biological Activities and Mechanism of Action

5-Amino-8-hydroxyquinoline and its derivatives exhibit a range of biological activities, including antimicrobial, antifungal, and anticancer properties.[2][7][8] A key aspect of its bioactivity is its ability to chelate metal ions, which is a common feature of 8-hydroxyquinoline derivatives.[7][9] This chelation can disrupt essential metal-dependent processes in pathogens and cancer cells.

The proposed mechanism of action involves the formation of metal complexes, which can lead to the generation of reactive oxygen species (ROS), ultimately inducing cellular damage and apoptosis.

A diagram of the proposed mechanism of action for 5-Amino-8-hydroxyquinoline.

Experimental Protocols

The following are detailed protocols for assessing the biological activity of 5-Amino-8-hydroxyquinoline dihydrochloride.

Anticancer Activity: MTT Assay for Cell Viability

This protocol is for determining the cytotoxic effects of the compound on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., HeLa, MCF-7)

• 5-Amino-8-hydroxyquinoline dihydrochloride

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.

• Prepare a stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride in a suitable solvent (e.g., water or DMSO) and prepare serial dilutions in complete medium.

• Remove the medium from the cells and replace it with 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (medium with solvent) and an untreated control (medium only).

• Incubate the plate for 24, 48, or 72 hours.

• After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Incubate for an additional 3-4 hours at 37°C until purple formazan crystals are visible.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the untreated control and determine the IC₅₀ value.

Antimicrobial Activity: Agar Disk Diffusion Assay

This protocol is for assessing the antimicrobial properties of the compound against various bacterial and fungal strains.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and/or fungal strains (e.g., Candida albicans)

• 5-Amino-8-hydroxyquinoline dihydrochloride

• Appropriate agar medium (e.g., Mueller-Hinton agar for bacteria, Sabouraud dextrose agar for fungi)

• Sterile paper disks (6 mm diameter)

• Sterile saline solution (0.85% NaCl)

• Sterile swabs

• Positive control antibiotic/antifungal disks

• Negative control disks (impregnated with solvent)

Procedure:

• Prepare a microbial inoculum by suspending a few colonies in sterile saline to achieve a turbidity equivalent to the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Using a sterile swab, evenly inoculate the entire surface of the agar plate with the microbial suspension.

• Allow the plate to dry for a few minutes.

• Prepare solutions of 5-Amino-8-hydroxyquinoline dihydrochloride at various concentrations.

• Impregnate sterile paper disks with a known volume (e.g., 20 µL) of the compound solutions. Allow the solvent to evaporate.

• Using sterile forceps, place the impregnated disks, along with positive and negative control disks, onto the surface of the inoculated agar plate.

• Incubate the plates at 37°C for 18-24 hours for bacteria or at 25-30°C for 24-48 hours for fungi.

• Measure the diameter of the zone of inhibition (in mm) around each disk. A larger zone of inhibition indicates greater antimicrobial activity.

A workflow diagram for the anticancer and antimicrobial experimental protocols.

Conclusion

5-Amino-8-hydroxyquinoline dihydrochloride is a compound of significant interest due to its versatile chemical properties and promising biological activities. Its ability to chelate metals is central to its function as an antimicrobial and anticancer agent. The experimental protocols provided in this guide offer a starting point for researchers to explore and harness the potential of this compound in drug discovery and development. Further research into its specific molecular targets and signaling pathways will undoubtedly unveil new therapeutic opportunities.

References

• 1. CN102295600A - Method for preparing 5-amino-8-hydroxyquinoline - Google Patents [patents.google.com]
• 2. 5-Amino-8-hydroxyquinoline synthesis - chemicalbook [chemicalbook.com]
• 3. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 4. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. scispace.com [scispace.com]
• 7. mdpi.com [mdpi.com]
• 8. A Simple Microplate Assay for Reactive Oxygen Species Generation and Rapid Cellular Protein Normalization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]

Physical and chemical properties of 5-Amino-8-hydroxyquinoline dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Amino-8-hydroxyquinoline dihydrochloride is a quinoline derivative of significant interest in medicinal chemistry and analytical sciences. This technical guide provides an in-depth overview of its physical and chemical properties, detailed experimental protocols for its synthesis and analysis, and an exploration of its biological activities, particularly its potential as an anticancer and neuroprotective agent. The document summarizes key quantitative data in structured tables and presents complex biological pathways and experimental workflows as clear, concise diagrams to facilitate understanding and further research.

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride is a salt of the parent compound 5-amino-8-hydroxyquinoline. The 8-hydroxyquinoline scaffold is a privileged structure in medicinal chemistry, known for its metal-chelating properties that are often linked to its diverse biological activities.[1] The addition of an amino group at the 5-position can further modulate its electronic properties and biological interactions. This compound serves as a versatile precursor in the synthesis of more complex molecules and is also investigated for its own therapeutic potential.[2] Its applications span from being a reagent in analytical chemistry for metal ion detection to a potential therapeutic agent in oncology and neurodegenerative diseases.[2]

Physical and Chemical Properties

The fundamental physical and chemical properties of 5-Amino-8-hydroxyquinoline dihydrochloride are summarized below.

Property	Value	Reference(s)
Molecular Formula	C₉H₈N₂O·2HCl	[3][4]
Molecular Weight	233.09 g/mol	[3][4]
Appearance	Orange to amber to dark red crystalline powder	[2]
Melting Point	279 °C (decomposes)	[4]
CAS Number	21302-43-2	[4]
Purity	≥95% - ≥98% (by HPLC)	[2][4]
Solubility	Soluble in water.
Storage	Store at room temperature, under an inert gas, in a cool, dark place.	[5]
Sensitivity	Air sensitive.	[5]

Spectral Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 5-Amino-8-hydroxyquinoline dihydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum will show distinct signals for the aromatic protons on the quinoline ring system and the amine and hydroxyl protons. The exact chemical shifts and coupling constants can be found in spectral databases.[3][6]

• ¹³C NMR: The carbon NMR spectrum will display signals for each of the nine carbon atoms in the quinoline ring, providing confirmation of the carbon skeleton.[3][7]

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule. The spectrum of 5-Amino-8-hydroxyquinoline dihydrochloride is expected to show characteristic absorption bands.[3][8]

Wavenumber Range (cm⁻¹)	Functional Group Vibration
3400-3200	O-H (hydroxyl) and N-H (amino) stretching, likely broad.
3100-3000	Aromatic C-H stretching.
1650-1500	C=C and C=N stretching of the aromatic quinoline ring.
1300-1000	C-O (hydroxyl) and C-N (amino) stretching.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy reveals information about the electronic transitions within the molecule. The spectrum of 5-Amino-8-hydroxyquinoline dihydrochloride in a suitable solvent like ethanol is expected to exhibit strong absorptions in the UV region, characteristic of the quinoline aromatic system.[9][10]

Experimental Protocols

Synthesis of 5-Amino-8-hydroxyquinoline Dihydrochloride

This protocol is adapted from a patented method for the synthesis of the parent amine, followed by salt formation.

Step 1: Reduction of 5-Nitro-8-hydroxyquinoline to 5-Amino-8-hydroxyquinoline

Caption: Synthetic workflow for 5-Amino-8-hydroxyquinoline.

• Materials: 5-nitro-8-hydroxyquinoline, isopropanol, 5% Palladium on carbon (Pd/C) catalyst, 80% hydrazine hydrate aqueous solution.

• Procedure: a. To a reaction vessel, add 5-nitro-8-hydroxyquinoline and isopropanol. b. Add the 5% Pd/C catalyst. The ratio of catalyst to the nitro compound should be approximately 25g per mole. c. Heat the mixture to 70°C with stirring. d. Slowly add the 80% hydrazine hydrate solution over 25-35 minutes. The molar ratio of hydrazine hydrate to the nitro compound should be between 1.5:1 and 2.0:1. e. Reflux the reaction mixture for approximately 4 hours. f. Filter the hot reaction mixture to remove the Pd/C catalyst. g. Allow the filtrate to stand for 8-12 hours to allow for the crystallization of brown-yellow columnar crystals of 5-amino-8-hydroxyquinoline.

Step 2: Formation of the Dihydrochloride Salt

• Materials: 5-amino-8-hydroxyquinoline, concentrated hydrochloric acid, ethanol.

• Procedure: a. Dissolve the synthesized 5-amino-8-hydroxyquinoline in a minimal amount of ethanol. b. Slowly add two molar equivalents of concentrated hydrochloric acid to the solution while stirring. c. The dihydrochloride salt will precipitate out of the solution. d. Collect the precipitate by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Purification

Recrystallization is a suitable method for the purification of 5-Amino-8-hydroxyquinoline dihydrochloride.

• Solvent Selection: A mixed solvent system, such as ethanol/water, is likely to be effective.

• Procedure: a. Dissolve the crude product in a minimum amount of the hot solvent mixture. b. If there are insoluble impurities, perform a hot filtration. c. Allow the solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation. d. Collect the purified crystals by filtration, wash with a small amount of the cold solvent, and dry under vacuum.

High-Performance Liquid Chromatography (HPLC) Analysis

This is a proposed method for assessing the purity of 5-Amino-8-hydroxyquinoline dihydrochloride, adapted from a method for 8-hydroxyquinoline.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A gradient of acetonitrile and water with 0.1% phosphoric acid.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Column Temperature	25 °C

Biological Activities and Signaling Pathways

5-Amino-8-hydroxyquinoline and its derivatives have shown promising biological activities, primarily as anticancer and neuroprotective agents. A key feature underlying these activities is their ability to chelate metal ions, which can modulate various cellular processes.

Anticancer Activity

The anticancer effects of 8-hydroxyquinoline derivatives are often attributed to their ability to induce apoptosis (programmed cell death) in cancer cells.[11] 5-Amino-8-hydroxyquinoline has been identified as a potential anticancer agent with proteasome inhibitory activity.[12]

Caption: Proposed anticancer mechanism of 5-Amino-8-hydroxyquinoline.

The inhibition of the proteasome by 5-Amino-8-hydroxyquinoline leads to an accumulation of ubiquitinated proteins, which can induce endoplasmic reticulum (ER) stress.[13] Concurrently, the compound may directly or indirectly cause DNA damage. Both ER stress and DNA damage are potent inducers of apoptosis, ultimately leading to cancer cell death.[14][15]

Neuroprotective Activity

8-Aminoquinoline derivatives have demonstrated neuroprotective effects, which are thought to be mediated by their antioxidant and metal-chelating properties.[16][17] One of the key signaling pathways implicated is the activation of Sirtuin 1 (SIRT1).[18]

Caption: SIRT1-mediated neuroprotective pathway of 5-Amino-8-hydroxyquinoline.

Oxidative stress is a major contributor to neuronal damage in neurodegenerative diseases. 5-Amino-8-hydroxyquinoline can activate SIRT1, a protein deacetylase.[18] Activated SIRT1 can then deacetylate and activate transcription factors such as FOXO3a, leading to the increased expression of antioxidant genes. This, in turn, helps to mitigate oxidative stress and promote neuronal survival.

Another relevant pathway is the Nrf2/ARE pathway, a key regulator of cellular defense against oxidative stress.[19]

Caption: Nrf2/ARE antioxidant response pathway potentially activated by 5-Amino-8-hydroxyquinoline.

Under normal conditions, the transcription factor Nrf2 is kept inactive by binding to Keap1, which facilitates its degradation.[19] Oxidative stressors or electrophilic compounds like 8-hydroxyquinoline derivatives can modify Keap1, leading to the release and stabilization of Nrf2. Nrf2 then translocates to the nucleus, binds to the Antioxidant Response Element (ARE), and initiates the transcription of a battery of protective genes encoding antioxidant and detoxifying enzymes.

Conclusion

5-Amino-8-hydroxyquinoline dihydrochloride is a compound with a rich chemical and biological profile. Its well-defined physical and chemical properties, coupled with its versatile reactivity, make it a valuable building block in synthetic chemistry. Furthermore, its demonstrated anticancer and neuroprotective activities, rooted in its metal-chelating ability and its influence on key signaling pathways, position it as a promising lead compound for further drug development. This technical guide provides a solid foundation for researchers to explore the full potential of this intriguing molecule.

References

• 1. Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tris(8-Hydroxyquinoline)iron induces apoptotic cell death via oxidative stress and by activating death receptor signaling pathway in human head and neck carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-Amino-8-hydroxyquinoline dihydrochloride | C9H10Cl2N2O | CID 16211947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-アミノ-8-ヒドロキシキノリン 二塩酸塩 95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 5-Amino-8-hydroxyquinoline Dihydrochloride | 21302-43-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. 8-Hydroxyquinoline(148-24-3) 1H NMR [m.chemicalbook.com]
• 7. 8-Hydroxyquinoline(148-24-3) 13C NMR spectrum [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 8-Hydroxyquinoline [webbook.nist.gov]
• 11. Effects of 8-hydroxyquinoline-coated graphene oxide on cell death and apoptosis in MCF-7 and MCF-10 breast cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 5-Amino-8-hydroxyquinoline | CAS#:13207-66-4 | Chemsrc [chemsrc.com]
• 13. A novel 8-hydroxyquinoline derivative induces breast cancer cell death through paraptosis and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis and antitumor mechanisms of two new 8-hydroxyquinoline platinum(ii) derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. benchchem.com [benchchem.com]
• 18. Promising 8-Aminoquinoline-Based Metal Complexes in the Modulation of SIRT1/3-FOXO3a Axis against Oxidative Damage-Induced Preclinical Neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Regulation of Nrf2/ARE Pathway by Dietary Flavonoids: A Friend or Foe for Cancer Management? - PMC [pmc.ncbi.nlm.nih.gov]

5-Amino-8-hydroxyquinoline dihydrochloride molecular weight and formula

This guide provides an in-depth technical overview of 5-Amino-8-hydroxyquinoline dihydrochloride, a versatile quinoline derivative with significant applications in research and development. The document is tailored for researchers, scientists, and professionals in drug development, offering detailed information on its chemical properties, experimental applications, and relevant protocols.

Core Compound Properties

5-Amino-8-hydroxyquinoline dihydrochloride is a salt of the organic compound 5-amino-8-hydroxyquinoline. The addition of two hydrochloride moieties enhances its stability and solubility in aqueous solutions, making it suitable for a variety of experimental settings.

Physicochemical Data

The fundamental molecular and physical properties of 5-Amino-8-hydroxyquinoline dihydrochloride are summarized in the table below for quick reference.

Property	Value	Citations
Molecular Formula	C₉H₁₀Cl₂N₂O (or C₉H₈N₂O·2HCl)	[1][2][3][4][5]
Molecular Weight	233.09 g/mol	[1][2][4][5]
Appearance	Orange to amber to dark red crystalline powder	[2]
Melting Point	279 °C (decomposes)	[2][4]
CAS Number	21302-43-2	[2][3][4]

Experimental Applications and Protocols

5-Amino-8-hydroxyquinoline dihydrochloride is utilized in diverse research areas owing to its chelating and bioactive properties. It serves as a precursor in organic synthesis and as an active agent in antimicrobial and metal ion detection studies.

Antimicrobial Activity Screening

The quinoline scaffold is a well-established pharmacophore in antimicrobial drug discovery. 5-Amino-8-hydroxyquinoline and its derivatives are frequently evaluated for their efficacy against various pathogens.

Experimental Protocol: Disk Diffusion Assay

This method is a standard procedure for assessing the antimicrobial properties of a compound.

• Microorganism Preparation: Inoculate a suitable broth with a pure culture of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli). Incubate at 37°C until it reaches the turbidity of the 0.5 McFarland standard.

• Agar Plate Inoculation: Uniformly streak the standardized microbial suspension over the entire surface of a Mueller-Hinton agar plate using a sterile cotton swab.

• Disk Application: Aseptically place sterile paper discs (6 mm in diameter) impregnated with a known concentration of 5-Amino-8-hydroxyquinoline dihydrochloride solution onto the inoculated agar surface.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Data Analysis: Measure the diameter of the zone of inhibition (the clear area around the disk where microbial growth is inhibited) in millimeters. The size of the zone is proportional to the antimicrobial activity of the compound.

Metal Ion Detection

The 8-hydroxyquinoline core is a classic bidentate chelating agent, forming stable complexes with various metal ions. This property is exploited for the development of sensors and analytical reagents.

Experimental Protocol: Spectrophotometric Titration for Metal Chelation

This protocol can be adapted to study the chelation of metal ions by 5-Amino-8-hydroxyquinoline.

• Solution Preparation: Prepare a standard solution of 5-Amino-8-hydroxyquinoline dihydrochloride in a suitable buffer (e.g., HEPES). Prepare stock solutions of the metal ion of interest (e.g., Cu²⁺, Fe³⁺) in the same buffer.

• Spectrophotometric Measurement: In a cuvette, place a known concentration of the 5-Amino-8-hydroxyquinoline dihydrochloride solution. Record its initial UV-Vis absorption spectrum.

• Titration: Incrementally add aliquots of the metal ion solution to the cuvette. After each addition, gently mix and record the UV-Vis spectrum.

• Data Analysis: Monitor the changes in the absorption spectrum, particularly the appearance of new peaks or shifts in existing peaks, which indicate the formation of a metal-ligand complex. A plot of absorbance at a specific wavelength versus the molar ratio of metal to ligand can be used to determine the stoichiometry of the complex.[6][7]

Synthetic Chemistry Precursor

5-Amino-8-hydroxyquinoline dihydrochloride is a valuable starting material for the synthesis of more complex molecules with potential biological activities.

Experimental Protocol: Synthesis of 5-acetamido-8-hydroxyquinoline hydrochloride

This procedure demonstrates a common derivatization of the amino group.

• Reaction Setup: Dissolve 5-Amino-8-hydroxyquinoline dihydrochloride in an appropriate solvent.

• Acetylation: Add an acetylating agent, such as acetic anhydride or acetyl chloride, to the solution. The reaction may require a base to neutralize the generated acid.

• Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical technique, such as Thin Layer Chromatography (TLC).

• Workup and Purification: Once the reaction is complete, quench the reaction mixture and extract the product. The crude product can be purified by recrystallization or column chromatography to yield 5-acetamido-8-hydroxyquinoline.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Antimicrobial Susceptibility Testing.

Caption: Workflow for Spectrophotometric Metal Chelation Analysis.

References

• 1. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. CN102295600A - Method for preparing 5-amino-8-hydroxyquinoline - Google Patents [patents.google.com]
• 6. Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity [scirp.org]
• 7. scirp.org [scirp.org]

Discovery and history of 8-hydroxyquinoline derivatives

An In-depth Technical Guide to the Discovery and History of 8-Hydroxyquinoline Derivatives

Abstract

8-Hydroxyquinoline and its derivatives constitute a significant class of heterocyclic compounds with a rich history of over a century in scientific research and application. Initially identified for their potent antimicrobial capabilities, the therapeutic and practical scope of these compounds has expanded dramatically to include roles in neurodegenerative disease therapy, oncology, and analytical chemistry. This technical guide provides a comprehensive overview of the discovery, historical milestones, and pivotal experimental methodologies related to 8-hydroxyquinoline derivatives. It presents quantitative biological data in a structured format and illustrates key mechanisms of action through detailed signaling pathway diagrams, offering valuable insights for researchers, scientists, and professionals in drug development.

Discovery and Historical Development

The journey of 8-hydroxyquinoline (also known as oxine) began in the late 19th century, evolving from a laboratory curiosity to a cornerstone scaffold in medicinal chemistry.

• 1880: First Synthesis. 8-hydroxyquinoline was first obtained by Hugo Weidel and his student Albert Cobenzl.[1] Shortly after, Zdenko Hans Skraup developed a method to synthesize substituted quinolines, which became known as the Skraup synthesis, a fundamental reaction for creating the quinoline core from substituted phenols.[1] Another key method, the Doebner-Miller reaction, was established in 1881 as a modification of the Skraup synthesis for producing quinolines from anilines and α,β-unsaturated carbonyl compounds.[2][3][4]

• Early 1900s: Antimicrobial Properties. The potent antiseptic, disinfectant, and pesticide properties of 8-hydroxyquinoline and its complexes were discovered, establishing their role as transcription inhibitors.[1] Its solution in alcohol was even utilized in liquid bandages.[1] This led to the development of derivatives like Clioquinol (5-chloro-7-iodo-8-hydroxyquinoline), which was marketed as a topical antiseptic and an oral intestinal amebicide in 1934.[5][6]

• 1920s and Beyond: Analytical and Industrial Applications. The discovery of insoluble chelates of 8-hydroxyquinoline in the 1920s opened the door to its widespread use in analytical chemistry for the quantitative determination of metal ions.[1] Its unique ability to form stable complexes with metals also led to industrial applications, such as in the synthesis of dyes and as a component in organic light-emitting diodes (OLEDs).[1][7]

Key Experimental Protocols

The synthesis and biological evaluation of 8-hydroxyquinoline derivatives employ a variety of established chemical and biological methodologies.

General Synthesis: The Skraup Reaction

The Skraup synthesis is a classic and versatile method for preparing the 8-hydroxyquinoline scaffold. It involves the reaction of an aniline derivative with glycerol, an oxidizing agent, and sulfuric acid.

Methodology:

• Reactant Mixture: o-Aminophenol (or a derivative), glycerol, and an oxidizing agent (e.g., o-nitrophenol) are combined.[8][9]

• Acid Catalyst: Concentrated sulfuric acid is cautiously added. The acid dehydrates the glycerol to form acrolein in situ.

• Reaction: The mixture is heated (e.g., 90-100°C for several hours), during which the o-aminophenol undergoes a Michael addition with the acrolein, followed by cyclization and oxidation to form the 8-hydroxyquinoline ring.[8][10]

• Workup and Purification: The reaction is quenched, neutralized, and the final product is purified, often through distillation.[8][10]

Caption: Generalized workflow for the Skraup synthesis of 8-hydroxyquinoline.

Antimicrobial Susceptibility Testing: Broth Microdilution

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

Methodology:

• Preparation: A two-fold serial dilution of the 8-hydroxyquinoline derivative is prepared in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).[11][12]

• Inoculation: Each well is inoculated with a standardized suspension of the target microorganism (e.g., S. aureus, C. auris).

• Incubation: The plate is incubated under conditions optimal for microbial growth (e.g., 24 hours at 37°C).

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that results in the complete inhibition of visible microbial growth.[11]

Quantitative Biological Data

The diverse biological activities of 8-hydroxyquinoline derivatives have been quantified in numerous studies. The tables below summarize representative data.

Table 1: Antimicrobial Activity of Selected 8-Hydroxyquinoline Derivatives

Derivative	Microorganism	MIC (µg/mL)
5,7-Dichloro-8-hydroxy-2-methylquinoline	M. tuberculosis	0.1[13]
PH265	Cryptococcus neoformans	0.5 - 1[11]
5,7-Dichloro-8-hydroxy-2-methylquinoline	S. aureus (MRSA)	1.1[13]
PH276	Candida auris	0.5 - 8[11]
PH176	S. aureus (MRSA) (MIC₅₀)	16[12]

Table 2: Anticancer Activity of Selected 8-Hydroxyquinoline Derivatives

Derivative	Cell Line	Activity (IC₅₀ / MTS₅₀)
8-Hydroxy-2-quinolinecarbaldehyde	Hepatocellular Carcinoma (Hep3B)	6.25 µg/mL[14]
5,7-dihalo-substituted 8-HQ complexes	Ovarian, Lung, Hepatoma	1.4 nM - 32.13 µM
8-HQ Thiosemicarbazone Cu(II) Complex	Various Cancer Cells	< 1 µM
V(IV)O Complex	Melanoma (A375)	< 10 µM[15]

Mechanisms of Action and Signaling Pathways

The biological effects of 8-hydroxyquinoline derivatives are often multifaceted, stemming primarily from their ability to chelate metal ions and modulate cellular homeostasis.

Neuroprotection via Metal Ion Homeostasis

In neurodegenerative conditions like Alzheimer's disease, the dysregulation of metal ions such as copper, zinc, and iron contributes to amyloid-β (Aβ) plaque aggregation and oxidative stress.[16][17][18] Derivatives like Clioquinol and PBT2 act as metal protein attenuating compounds (MPACs) or ionophores that can cross the blood-brain barrier.[16][18] They chelate excess metal ions from pathological aggregates and redistribute them, thereby dissolving amyloid deposits and reducing metal-induced oxidative damage.[6][16][19]

Caption: 8-HQ derivatives restore metal homeostasis to prevent neurotoxicity.

Induction of Apoptosis in Cancer Cells

Many 8-hydroxyquinoline derivatives and their metal complexes exhibit potent anticancer activity by inducing programmed cell death (apoptosis).[20] This is often achieved by disrupting the cancer cell's redox balance. The compound can promote the generation of intracellular reactive oxygen species (ROS), leading to oxidative stress.[20] This triggers the mitochondrial apoptotic pathway, characterized by the release of cytochrome c and the activation of executioner caspases (e.g., caspase-3), ultimately leading to cell death.[20] Some derivatives can also induce apoptosis by activating death receptor signaling pathways.[20]

References

• 1. 8-Hydroxyquinoline - Wikipedia [en.wikipedia.org]
• 2. Doebner-Miller reaction and applications | PPTX [slideshare.net]
• 3. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 4. synarchive.com [synarchive.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Clioquinol: review of its mechanisms of action and clinical uses in neurodegenerative disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rroij.com [rroij.com]
• 8. CN105622503A - Synthesis method of 8-hydroxyquinoline - Google Patents [patents.google.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Antibacterial and synergistic activity of a new 8-hydroxyquinoline derivative against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Antibacterial and Antibiofilm Activity of 8-Hydroxyquinoline Derivatives Against Mycobacterium and Staphylococcus Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Clioquinol: Review of its Mechanisms of Action and Clinical Uses in Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mahidol.elsevierpure.com [mahidol.elsevierpure.com]
• 18. scispace.com [scispace.com]
• 19. What is Clioquinol used for? [synapse.patsnap.com]
• 20. Tris(8-Hydroxyquinoline)iron induces apoptotic cell death via oxidative stress and by activating death receptor signaling pathway in human head and neck carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic and Synthetic Insights into 5-Amino-8-hydroxyquinoline Dihydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of 5-Amino-8-hydroxyquinoline dihydrochloride, a significant quinoline derivative with diverse applications in medicinal chemistry and materials science. This document compiles available spectroscopic data (Nuclear Magnetic Resonance and Infrared), outlines detailed experimental protocols for acquiring such data, and presents a key synthetic pathway.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of 5-Amino-8-hydroxyquinoline dihydrochloride. The protonation of the quinoline nitrogen and the amino group in the dihydrochloride salt will cause significant downfield shifts for adjacent protons in the ¹H NMR spectrum. Similarly, the carbon atoms in proximity to the protonated sites will experience downfield shifts in the ¹³C NMR spectrum.

Expected ¹H NMR Spectral Data (in DMSO-d₆)

Proton	Expected Chemical Shift (ppm)	Multiplicity
H-2	~8.5 - 9.0	d
H-3	~7.5 - 8.0	dd
H-4	~8.0 - 8.5	d
H-6	~7.0 - 7.5	d
H-7	~7.5 - 8.0	d

Note: The chemical shifts are estimated based on data for similar quinoline derivatives. Actual values may vary. The amino (-NH₂) and hydroxyl (-OH) protons will likely appear as broad singlets and their chemical shifts will be highly dependent on the solvent and concentration.

Expected ¹³C NMR Spectral Data (in DMSO-d₆)

Carbon	Expected Chemical Shift (ppm)
C-2	~145 - 150
C-3	~120 - 125
C-4	~135 - 140
C-4a	~125 - 130
C-5	~130 - 135
C-6	~115 - 120
C-7	~110 - 115
C-8	~150 - 155
C-8a	~140 - 145

Note: These are predicted chemical shifts based on the analysis of related compounds. The presence of the electron-donating amino and hydroxyl groups, and the protonation in the dihydrochloride form, will influence the final chemical shifts.

Infrared (IR) Spectroscopy

The IR spectrum of 5-Amino-8-hydroxyquinoline dihydrochloride will exhibit characteristic absorption bands corresponding to its functional groups. The protonation of the amino group to -NH₃⁺ will introduce new vibrational modes.

Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Assignment
3400 - 3200	O-H and N-H stretching vibrations
3200 - 2800	Aromatic C-H stretching
~1620	C=N and C=C stretching vibrations of the quinoline ring
~1580	N-H bending vibration of the -NH₃⁺ group
~1500	Aromatic C=C stretching
~1280	C-O stretching of the phenolic hydroxyl group
~830	Out-of-plane C-H bending

Note: The spectrum for the dihydrochloride salt can be found on SpectraBase.[1]

Experimental Protocols

NMR Spectroscopy Protocol

A general procedure for acquiring ¹H and ¹³C NMR spectra of quinoline derivatives is as follows:

• Sample Preparation: Weigh approximately 5-10 mg of 5-Amino-8-hydroxyquinoline dihydrochloride and dissolve it in a suitable deuterated solvent, such as DMSO-d₆, in a clean NMR tube.

• Spectrometer Setup: The NMR spectrometer is tuned to the appropriate frequencies for ¹H and ¹³C nuclei. The magnetic field is locked onto the deuterium signal of the solvent, and shimming is performed to optimize the field homogeneity.

• ¹H NMR Spectrum Acquisition: A standard one-pulse experiment is typically used. Key parameters such as the spectral width, acquisition time, relaxation delay, and the number of scans are optimized to obtain a spectrum with a good signal-to-noise ratio.

• ¹³C NMR Spectrum Acquisition: A proton-decoupled pulse sequence is commonly employed to simplify the spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans and a longer acquisition time are generally required compared to ¹H NMR.

• Data Processing: The acquired free induction decay (FID) is Fourier transformed to obtain the NMR spectrum. Phase and baseline corrections are applied, and the chemical shifts are referenced to the residual solvent peak or an internal standard.

IR Spectroscopy Protocol

A standard procedure for obtaining an FTIR spectrum using the KBr pellet method is as follows:

• Sample Preparation: A small amount of 5-Amino-8-hydroxyquinoline dihydrochloride (1-2 mg) is finely ground with approximately 100-200 mg of dry potassium bromide (KBr) in an agate mortar.

• Pellet Formation: The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Spectrum Acquisition: The KBr pellet is placed in the sample holder of the FTIR spectrometer. The spectrum is recorded over a typical range of 4000-400 cm⁻¹. A background spectrum of a pure KBr pellet is also recorded and subtracted from the sample spectrum to remove atmospheric and instrumental interferences.

• Data Analysis: The resulting infrared spectrum is analyzed to identify the characteristic absorption bands of the functional groups present in the molecule.

Synthesis Pathway of 5-Amino-8-hydroxyquinoline

A common and efficient method for the synthesis of 5-Amino-8-hydroxyquinoline is through the reduction of 5-nitro-8-hydroxyquinoline. This process can be effectively visualized as a workflow.

Caption: Synthesis of 5-Amino-8-hydroxyquinoline via reduction.

This technical guide serves as a foundational resource for professionals working with 5-Amino-8-hydroxyquinoline dihydrochloride. While direct, quantitative spectroscopic data remains to be fully compiled in public domains, the provided information, based on established chemical principles and data from analogous structures, offers valuable insights for structural confirmation and further research endeavors.

References

• 1. sites.esa.ipb.pt [sites.esa.ipb.pt]

5-Amino-8-hydroxyquinoline Dihydrochloride: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage conditions for 5-Amino-8-hydroxyquinoline dihydrochloride. The information presented herein is crucial for maintaining the integrity and purity of this compound in research and development settings. Due to the limited availability of specific quantitative stability data for this compound in publicly accessible literature, this guide also outlines recommended experimental protocols for forced degradation studies and the development of a stability-indicating analytical method, based on general pharmaceutical guidelines and research on related compounds.

Overview of Chemical Properties

5-Amino-8-hydroxyquinoline dihydrochloride is a salt of an amino-substituted quinoline derivative. Its structure, containing both a phenolic hydroxyl group and an amino group on a heterocyclic aromatic scaffold, makes it susceptible to various degradation pathways, including oxidation and photodegradation. Understanding these potential instabilities is critical for accurate and reproducible experimental outcomes.

Table 1: Physicochemical Properties of 5-Amino-8-hydroxyquinoline Dihydrochloride

Property	Value
CAS Number	21302-43-2[1][2]
Molecular Formula	C₉H₈N₂O · 2HCl[1][2]
Molecular Weight	233.09 g/mol [2]
Appearance	Orange to amber to dark red crystalline powder[1]
Melting Point	279 °C (decomposes)[3]
Purity (typical)	≥ 98% (HPLC)[1]

Stability Profile and Storage Recommendations

Table 2: Recommended Storage Conditions and Known Instabilities

Condition	Recommendation/Observation	Rationale
Temperature	Store at room temperature.[1] Some suppliers recommend storage in a cool place (<15°C).	To minimize the rate of potential thermal degradation.
Light	Store in a dark place. The compound is light-sensitive.[4]	To prevent photodegradation, which is common for quinoline and phenolic compounds.
Atmosphere	Store under an inert gas. The compound is air-sensitive.	The amino and hydroxyl groups are susceptible to oxidation.
Moisture	Keep container tightly closed in a dry and well-ventilated place.	To prevent hydrolysis and deliquescence of the dihydrochloride salt.
Incompatibilities	Incompatible with strong oxidizing agents and many metal ions.[4]	Risk of rapid degradation or complex formation.

Forced Degradation Studies: Experimental Protocols

Forced degradation studies are critical for understanding the intrinsic stability of a drug substance and for developing stability-indicating analytical methods.[5] The following protocols are based on ICH guidelines and best practices for small molecules, and can be adapted for 5-Amino-8-hydroxyquinoline dihydrochloride.[5][6] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[5]

General Preparation of Sample Solutions

Prepare a stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride in a suitable solvent (e.g., methanol or a mixture of methanol and water) at a concentration of approximately 1 mg/mL. This stock solution will be used for the following stress conditions.

Hydrolytic Degradation

• Acidic Conditions:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.

  • Incubate the solution at 60°C for 24 hours.

  • After incubation, cool the solution to room temperature and neutralize with an appropriate volume of 0.1 N NaOH.

  • Dilute to a final concentration of approximately 100 µg/mL with the mobile phase for analysis.

• Alkaline Conditions:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

  • Incubate the solution at 60°C for 24 hours.

  • After incubation, cool the solution to room temperature and neutralize with an appropriate volume of 0.1 N HCl.

  • Dilute to a final concentration of approximately 100 µg/mL with the mobile phase for analysis.

• Neutral Conditions:

  • To 1 mL of the stock solution, add 1 mL of purified water.

  • Incubate the solution at 60°C for 24 hours.

  • After incubation, cool the solution to room temperature.

  • Dilute to a final concentration of approximately 100 µg/mL with the mobile phase for analysis.

Oxidative Degradation

• To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

• Keep the solution at room temperature for 24 hours, protected from light.

• Dilute to a final concentration of approximately 100 µg/mL with the mobile phase for analysis.

Thermal Degradation

• Expose the solid powder of 5-Amino-8-hydroxyquinoline dihydrochloride to a temperature of 60°C in a hot air oven for 48 hours.

• After exposure, allow the powder to cool to room temperature.

• Prepare a solution of the stressed powder at a concentration of approximately 100 µg/mL in the mobile phase for analysis.

Photolytic Degradation

• Expose the solid powder of 5-Amino-8-hydroxyquinoline dihydrochloride to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[7][8]

• A control sample should be wrapped in aluminum foil to protect it from light and kept under the same temperature conditions.

• After exposure, prepare a solution of the stressed powder at a concentration of approximately 100 µg/mL in the mobile phase for analysis.

Stability-Indicating Analytical Method

A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the active ingredient's concentration without interference from degradation products, process impurities, or other excipients.[5] For 5-Amino-8-hydroxyquinoline dihydrochloride, a reverse-phase high-performance liquid chromatography (RP-HPLC) method with UV detection is recommended.

Table 3: Proposed HPLC Method Parameters for Stability Assessment

Parameter	Recommended Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A gradient or isocratic mixture of an aqueous buffer (e.g., 20 mM potassium phosphate, pH 3.0) and an organic modifier (e.g., acetonitrile or methanol).
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	UV detection at a wavelength of maximum absorbance (to be determined by UV scan, likely in the 250-350 nm range).
Injection Volume	20 µL
Run Time	Sufficient to allow for the elution of the parent compound and all degradation products.

This method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness.

Visualizations

The following diagrams illustrate the logical workflow for conducting a comprehensive stability study of 5-Amino-8-hydroxyquinoline dihydrochloride.

Caption: Workflow for a forced degradation stability study.

Conclusion

The stability of 5-Amino-8-hydroxyquinoline dihydrochloride is a critical factor for its successful application in research and development. Adherence to the recommended storage conditions—in a cool, dark, dry place, and under an inert atmosphere—is paramount to prevent degradation. For applications requiring a comprehensive understanding of its stability profile, the execution of forced degradation studies coupled with a validated stability-indicating HPLC method, as outlined in this guide, is strongly recommended. This approach will ensure the quality and reliability of data generated using this important chemical compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Amino-8-hydroxyquinoline dihydrochloride | C9H10Cl2N2O | CID 16211947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Page loading... [guidechem.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. pharmatutor.org [pharmatutor.org]

In-Depth Technical Guide to the Health and Safety of 5-Amino-8-hydroxyquinoline dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 5-Amino-8-hydroxyquinoline dihydrochloride (CAS No: 21302-43-2), a chemical intermediate with applications in pharmaceutical research and development. The following sections detail its hazardous properties, safe handling procedures, and emergency response protocols to ensure the well-being of laboratory personnel.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5-Amino-8-hydroxyquinoline dihydrochloride is presented in Table 1. This data is essential for the proper design of experiments and for understanding the substance's behavior under various conditions.

Property	Value	Source
CAS Number	21302-43-2	[1][2]
Molecular Formula	C₉H₈N₂O · 2HCl	[1][2]
Molecular Weight	233.09 g/mol	[1][2]
Appearance	Solid, Orange to Amber to Dark red powder/crystal	TCI Chemicals
Melting Point	279 °C (decomposes)	[2]
Purity	>98.0%	TCI Chemicals
Synonyms	5-Amino-8-quinolinol dihydrochloride	[2]

Hazard Identification and Classification

5-Amino-8-hydroxyquinoline dihydrochloride is classified as a hazardous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). A summary of its classification and associated hazard statements is provided in Table 2.

Hazard Class	GHS Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation
Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation

Signal Word: Warning

Hazard Pictograms:

First-Aid Measures

In the event of exposure to 5-Amino-8-hydroxyquinoline dihydrochloride, immediate and appropriate first-aid measures are crucial.

Exposure Route	First-Aid Measures
Inhalation	Remove the individual to fresh air and keep them comfortable for breathing. If respiratory symptoms persist, seek medical attention.
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical advice.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.

Handling, Storage, and Personal Protective Equipment

Safe handling and storage practices, along with the use of appropriate personal protective equipment (PPE), are paramount to minimizing exposure risks.

Aspect	Recommendations
Handling	Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Use only in a well-ventilated area, preferably in a chemical fume hood. Wash hands thoroughly after handling.
Storage	Keep the container tightly closed in a dry, cool, and well-ventilated place. Store away from incompatible materials such as strong oxidizing agents.
Eye/Face Protection	Wear chemical safety goggles or a face shield.
Skin Protection	Wear protective gloves (e.g., nitrile rubber) and a lab coat or protective suit.
Respiratory Protection	If dust is generated and ventilation is inadequate, use a NIOSH-approved respirator with a particulate filter (e.g., N95).

Experimental Protocols for Safety Assessment

The hazard classifications of 5-Amino-8-hydroxyquinoline dihydrochloride are determined through standardized toxicological testing. While specific experimental reports for this compound are not publicly available, the methodologies follow established guidelines from the Organisation for Economic Co-operation and Development (OECD). The diagrams below illustrate the general workflows for skin and eye irritation testing.

General workflow for an acute dermal irritation study.

References

• 1. 5-Amino-8-hydroxyquinoline dihydrochloride | C9H10Cl2N2O | CID 16211947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-氨基-8-羟基喹啉 二盐酸盐 95% | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Solubility of 5-Amino-8-hydroxyquinoline dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Amino-8-hydroxyquinoline dihydrochloride (CAS Number: 21302-43-2). Due to a lack of readily available quantitative solubility data in peer-reviewed literature and databases, this document focuses on qualitative solubility characteristics derived from the compound's structure and data on analogous compounds. Furthermore, it furnishes detailed experimental protocols for researchers to determine precise quantitative solubility in their laboratories.

Core Compound Characteristics

5-Amino-8-hydroxyquinoline dihydrochloride is the dihydrochloride salt of 5-Amino-8-hydroxyquinoline. The presence of the dihydrochloride moiety generally enhances the aqueous solubility of the parent compound. The molecule possesses both a hydrophilic amino group and a hydroxyl group, along with a more hydrophobic quinoline core. This amphipathic nature dictates its solubility profile across different solvent classes.

Qualitative Solubility Profile

The expected solubility of 5-Amino-8-hydroxyquinoline dihydrochloride in various common laboratory solvents is summarized in the table below. This profile is inferred from the behavior of structurally similar quinoline derivatives.[1]

Solvent Class	Representative Solvents	Expected Qualitative Solubility	Rationale
Polar Protic	Water, Ethanol, Methanol	Sparingly to Moderately Soluble	The amino and hydroxyl groups can participate in hydrogen bonding with protic solvents. The dihydrochloride salt form is expected to enhance solubility in water. However, the hydrophobic quinoline backbone may limit high solubility.[1]
Polar Aprotic	DMSO, DMF	Moderately to Highly Soluble	These solvents are effective at solvating both the polar functional groups and the aromatic ring system of the molecule.[1]
Non-Polar	Hexane, Toluene	Insoluble to Sparingly Soluble	The overall polarity of the molecule, significantly contributed by the amino and hydroxyl groups and the dihydrochloride salt form, is too high for significant interaction with non-polar solvents.[1]
Aqueous Buffers	PBS (pH 7.4)	pH-Dependent	The solubility in aqueous buffers is expected to be pH-dependent. The protonation state of the amino group and the deprotonation of the hydroxyl group at different pH values will influence the molecule's overall charge and its interaction with water, thereby affecting solubility.[1]

Experimental Protocols for Solubility Determination

To obtain precise and reliable quantitative solubility data for 5-Amino-8-hydroxyquinoline dihydrochloride, standardized experimental methods are necessary. The two primary methods for solubility measurement are the determination of thermodynamic (equilibrium) solubility and kinetic solubility.

1. Thermodynamic Solubility Determination (Shake-Flask Method)

This method determines the equilibrium solubility of a compound, which is the concentration of the solute in a saturated solution at equilibrium.

• Methodology:

  • Preparation: Add an excess amount of solid 5-Amino-8-hydroxyquinoline dihydrochloride to a known volume of the desired solvent in a sealed vial.

  • Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) for a sufficient duration (typically 24-48 hours) to ensure that equilibrium is reached.

  • Phase Separation: Separate the undissolved solid from the solution via centrifugation or filtration. Care must be taken to avoid any temperature changes during this step that could alter the solubility.

  • Quantification: Analyze the concentration of the dissolved 5-Amino-8-hydroxyquinoline dihydrochloride in the clear supernatant or filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Calculation: The measured concentration represents the thermodynamic solubility of the compound in the specific solvent at the designated temperature.

2. Kinetic Solubility Determination

Kinetic solubility is the concentration at which a compound precipitates out of a solution when the solution is prepared by adding the compound from a high-concentration stock solution in a miscible organic solvent (commonly DMSO) to an aqueous buffer.

• Methodology:

  • Stock Solution Preparation: Prepare a high-concentration stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride in 100% Dimethyl Sulfoxide (DMSO).

  • Serial Dilution: Perform a serial dilution of the stock solution in DMSO.

  • Addition to Aqueous Buffer: Add a small aliquot of each dilution to a larger volume of the desired aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4).

  • Precipitation Detection: Incubate the resulting solutions for a set period (e.g., 1-2 hours) at a constant temperature. The presence of precipitate can be detected visually or by instrumentation such as a nephelometer or a plate reader measuring light scattering.

  • Quantification: The concentration in the highest dilution that does not show precipitation is considered the kinetic solubility.

Visualizing Experimental and Logical Workflows

To aid in the conceptual understanding of the processes involved in solubility determination, the following diagrams have been generated.

Caption: A flowchart illustrating the key steps in the shake-flask method for determining thermodynamic solubility.

Caption: A diagram showing the key factors that influence the solubility of 5-Amino-8-hydroxyquinoline dihydrochloride.

References

• 1. benchchem.com [benchchem.com]

Theoretical Exploration of 5-Amino-8-hydroxyquinoline dihydrochloride: A Technical Guide for Drug Development Professionals

An In-depth Analysis of the Physicochemical Properties, Synthesis, and Potential Therapeutic Mechanisms of a Promising Quinoline Derivative.

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride, a derivative of the versatile 8-hydroxyquinoline scaffold, has garnered significant interest within the scientific community for its potential applications in medicinal chemistry. Its structural features suggest a strong capacity for metal chelation, which is often implicated in various biological activities, including antimicrobial and anticancer effects. This technical guide provides a comprehensive overview of the theoretical and experimental studies on 5-Amino-8-hydroxyquinoline dihydrochloride, offering researchers, scientists, and drug development professionals a detailed resource to inform further investigation and application.

Physicochemical Properties

5-Amino-8-hydroxyquinoline dihydrochloride is typically an orange to dark red crystalline powder. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for various experimental conditions.

Property	Value	Reference
Molecular Formula	C₉H₈N₂O · 2HCl	[1]
Molecular Weight	233.09 g/mol	[1]
Melting Point	279 °C (decomposes)	N/A
Appearance	Orange to dark red crystalline powder	N/A
Assay	≥95%	N/A

Theoretical Studies: A Computational Perspective

While specific comprehensive theoretical studies on the dihydrochloride salt are limited, extensive research on the parent 8-hydroxyquinoline and its derivatives using Density Functional Theory (DFT) provides valuable insights into the electronic structure and reactivity of 5-Amino-8-hydroxyquinoline. These studies are crucial for understanding its mechanism of action at a molecular level.

Computational Methodology

A common computational approach for this class of molecules involves the following steps:

• Geometry Optimization: The molecular structure is optimized using DFT with a functional such as B3LYP and a basis set like 6-31G(d,p) or 6-311++G(d,p).[2][3] This step determines the most stable three-dimensional conformation of the molecule.

• Vibrational Frequency Analysis: Following optimization, vibrational frequencies are calculated to confirm that the optimized structure corresponds to a true energy minimum (no imaginary frequencies) and to aid in the interpretation of experimental infrared and Raman spectra.[4][5]

• Electronic Property Calculation: Key electronic properties, including the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), are calculated. The HOMO-LUMO energy gap is a critical parameter for assessing the molecule's chemical reactivity and stability.[6]

• Natural Bond Orbital (NBO) Analysis: NBO analysis is performed to investigate intramolecular bonding, charge delocalization, and hyperconjugative interactions, which contribute to the molecule's stability.[4]

Caption: A typical workflow for the theoretical study of quinoline derivatives.

Molecular Structure and Electronic Properties (Theoretical Data for 5-Amino-8-hydroxyquinoline)

The following table summarizes theoretical data for the parent compound, 5-Amino-8-hydroxyquinoline. It is important to note that the protonation of the amino group and the quinoline nitrogen in the dihydrochloride salt will significantly influence these values, generally leading to a larger HOMO-LUMO gap and altered charge distribution.

Parameter	Value	Method
HOMO Energy	-5.5 eV (approx.)	DFT/B3LYP
LUMO Energy	-1.0 eV (approx.)	DFT/B3LYP
HOMO-LUMO Gap (ΔE)	4.5 eV (approx.)	DFT/B3LYP

Note: These are representative values based on studies of similar 8-hydroxyquinoline derivatives and should be considered estimates for the free base.

Synthesis and Characterization

Synthesis Protocol

A common method for the synthesis of 5-Amino-8-hydroxyquinoline involves the reduction of 5-nitro-8-hydroxyquinoline.[7]

Materials:

• 5-nitro-8-hydroxyquinoline

• Isopropanol

• Pd/C catalyst (5% by mass)

• Hydrazine hydrate (80% aqueous solution)

Procedure:

• 5-nitro-8-hydroxyquinoline is dissolved in isopropanol, and the Pd/C catalyst is added. The mixture is heated to 70°C.[7]

• An 80% aqueous solution of hydrazine hydrate is added dropwise to the heated mixture over a period of 25-35 minutes.[7]

• The reaction mixture is refluxed.

• The hot solution is filtered to remove the catalyst.

• The filtrate is allowed to stand for 8-12 hours, during which brown-yellow crystals of 5-Amino-8-hydroxyquinoline precipitate.[7]

• To obtain the dihydrochloride salt, the free base is treated with hydrochloric acid.

Caption: Synthetic pathway for 5-Amino-8-hydroxyquinoline.

Spectroscopic Characterization

The structure of 5-Amino-8-hydroxyquinoline and its derivatives is confirmed through various spectroscopic techniques.

• FTIR Spectroscopy: The presence of characteristic peaks for N-H, O-H, C=N, and C-O functional groups confirms the molecular structure.[8]

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of each proton and carbon atom in the molecule, confirming the substitution pattern on the quinoline ring.[9]

Biological Activity and Potential Mechanisms of Action

5-Amino-8-hydroxyquinoline and its derivatives have demonstrated promising biological activities, particularly as anticancer agents.

Anticancer Activity

Studies have shown that 5-Amino-8-hydroxyquinoline exhibits cytotoxic effects against various cancer cell lines.[8][10] The proposed mechanisms often involve its ability to chelate metal ions, leading to the generation of reactive oxygen species (ROS) and subsequent cellular damage.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a standard colorimetric method to assess the cytotoxic effects of a compound on cancer cells.[11]

Materials:

• Cancer cell lines (e.g., HeLa, MCF-7)

• Cell culture medium

• 5-Amino-8-hydroxyquinoline dihydrochloride

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

Procedure:

• Cancer cells are seeded in a 96-well plate and allowed to attach.

• The cells are then treated with varying concentrations of the 5-Amino-8-hydroxyquinoline dihydrochloride solution for a specified duration (e.g., 72 hours).[11]

• MTT solution is added to each well.

• Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product.

• The formazan is dissolved in DMSO, and the absorbance is measured to determine cell viability.[11]

Potential Signaling Pathways

The anticancer mechanism of 8-hydroxyquinoline derivatives is often associated with the induction of apoptosis (programmed cell death) and the inhibition of critical cellular processes. While a specific, detailed signaling pathway for 5-Amino-8-hydroxyquinoline dihydrochloride has not been fully elucidated, a generalized pathway based on the activity of similar compounds can be proposed. This involves the induction of DNA damage and the suppression of key enzymes involved in cell proliferation.[12]

Caption: A proposed mechanism for the anticancer activity of 5-Amino-8-hydroxyquinoline.

Conclusion

5-Amino-8-hydroxyquinoline dihydrochloride is a compound of significant interest for drug discovery and development. Theoretical studies, though primarily on related structures, provide a strong foundation for understanding its electronic properties and reactivity. Experimental evidence highlights its potential as an anticancer agent, likely through mechanisms involving oxidative stress and the induction of apoptosis. This technical guide consolidates the current knowledge on this compound, offering a valuable resource for researchers aiming to further explore its therapeutic potential. Future work should focus on detailed theoretical studies of the dihydrochloride salt to more accurately predict its behavior in biological systems and to further elucidate its specific molecular targets and signaling pathways.

References

• 1. Quantum chemical and spectroscopic investigations of 5-aminoquinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, DFT Calculations, Antiproliferative, Bactericidal Activity and Molecular Docking of Novel Mixed-Ligand Salen/8-Hydroxyquinoline Metal Complexes | MDPI [mdpi.com]
• 3. 8-Aminoquinoline derived two Schiff base platforms: Synthesis, characterization, DFT insights, corrosion inhibitor, molecular docking, and pH-dependent antibacterial study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CN102295600A - Method for preparing 5-amino-8-hydroxyquinoline - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Synthesis and antitumor mechanisms of two new 8-hydroxyquinoline platinum(ii) derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for 5-Amino-8-hydroxyquinoline dihydrochloride as a Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride is a fluorescent chelating agent belonging to the 8-hydroxyquinoline family of compounds. These compounds are renowned for their ability to form stable complexes with a wide variety of metal ions.[1] The coordination of a metal ion to the nitrogen atom of the quinoline ring and the oxygen atom of the hydroxyl group often leads to a significant change in the molecule's photophysical properties, making it a valuable tool for fluorescent sensing.[1] This "turn-on" or ratiometric fluorescent response upon metal binding allows for the qualitative and quantitative determination of metal ions in various biological and environmental samples. The underlying sensing mechanism is typically attributed to processes such as Chelation-Enhanced Fluorescence (CHEF), Photoinduced Electron Transfer (PET), or Internal Charge Transfer (ICT).[2]

The presence of the amino group at the 5-position can further modulate the electronic properties and, consequently, the fluorescence response of the 8-hydroxyquinoline scaffold upon metal ion chelation. This makes 5-Amino-8-hydroxyquinoline dihydrochloride a promising candidate for the development of selective fluorescent probes for specific metal ions.

Principle of Fluorescence Sensing

The fluorescence of 8-hydroxyquinoline and its derivatives is often weak in their free form due to processes like excited-state intramolecular proton transfer (ESIPT).[2][3] Upon chelation with a metal ion, the formation of a rigid complex can restrict these non-radiative decay pathways, leading to a significant enhancement of the fluorescence quantum yield.[1] The specific changes in the excitation and emission spectra are dependent on the nature of the metal ion, the stoichiometry of the complex, and the solvent environment.

Caption: Chelation-Enhanced Fluorescence (CHEF) Mechanism.

Applications

Based on the known properties of 8-hydroxyquinoline derivatives, 5-Amino-8-hydroxyquinoline dihydrochloride is anticipated to be a valuable fluorescent probe in the following applications:

• Quantitative Determination of Metal Ions: Development of sensitive and selective assays for the detection and quantification of various metal ions in biological fluids, environmental samples, and pharmaceutical formulations.

• Cellular Imaging: Visualization of the intracellular distribution and fluctuation of specific metal ions, which play crucial roles in numerous cellular processes.

• Drug Development: Screening for compounds that modulate metal ion homeostasis and for the development of metal-based therapeutics.

Spectroscopic Data

While comprehensive spectroscopic data for 5-Amino-8-hydroxyquinoline dihydrochloride is not extensively available in the literature, the following table provides expected and reported values for the parent compound, 8-hydroxyquinoline, and its derivatives, which can serve as a guide for experimental design.

Parameter	8-Hydroxyquinoline (Parent Compound)	8-Hydroxyquinoline-5-sulfonic acid Metal Complexes	5-Amino-8-hydroxyquinoline Metal Complexes (Expected)
Excitation Maxima (λex)	~315 nm	360-390 nm	320-400 nm
Emission Maxima (λem)	~510 nm	480-530 nm	450-550 nm
Quantum Yield (ΦF)	Low	Varies with metal ion	Expected to increase upon chelation
Metal Ion Selectivity	Broad	Cd²⁺, Zn²⁺, Mg²⁺ show strong fluorescence	Potentially selective for specific transition metals

Note: The exact spectroscopic properties will be dependent on the specific metal ion, solvent, and pH of the medium.

Experimental Protocols

The following are generalized protocols that can be adapted for the use of 5-Amino-8-hydroxyquinoline dihydrochloride as a fluorescent probe. Optimization of parameters such as probe concentration, pH, and incubation time is recommended for specific applications.

Protocol 1: Fluorescence Titration for Metal Ion Detection

This protocol describes a general procedure for determining the affinity and stoichiometry of binding between 5-Amino-8-hydroxyquinoline dihydrochloride and a specific metal ion.

Caption: Workflow for Fluorescence Titration Experiment.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride

• Metal salt of interest (e.g., ZnCl₂, MgCl₂, CuCl₂, FeCl₃)

• Buffer solution (e.g., HEPES, Tris-HCl) at the desired pH

• High-purity water

• Fluorometer and quartz cuvettes

Procedure:

• Stock Solution Preparation:

  • Prepare a stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride (e.g., 1 mM) in an appropriate solvent (e.g., DMSO or ethanol) and store protected from light.

  • Prepare a stock solution of the metal salt (e.g., 10 mM) in high-purity water.

  • Prepare a working buffer solution at the desired pH. The optimal pH for complex formation with 8-hydroxyquinoline derivatives is often between 5 and 8.[4]

• Fluorescence Titration:

  • To a quartz cuvette, add the buffer solution and a fixed concentration of 5-Amino-8-hydroxyquinoline dihydrochloride (e.g., 10 µM).

  • Record the initial fluorescence spectrum of the probe solution.

  • Incrementally add small aliquots of the metal ion stock solution to the cuvette.

  • After each addition, mix the solution thoroughly and allow it to equilibrate for a few minutes before recording the fluorescence spectrum.

  • Continue the additions until the fluorescence intensity reaches a plateau.

• Data Analysis:

  • Plot the fluorescence intensity at the emission maximum as a function of the metal ion concentration.

  • The binding constant (Kd) can be determined by fitting the titration data to a suitable binding model (e.g., one-site binding).

  • The stoichiometry of the complex can be determined using a Job's plot.

Protocol 2: Cellular Imaging of Metal Ions

This protocol provides a general guideline for using 5-Amino-8-hydroxyquinoline dihydrochloride for the fluorescent imaging of intracellular metal ions.

Caption: Workflow for Cellular Imaging with the Fluorescent Probe.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Cells of interest

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Culture:

  • Culture the cells of interest on glass-bottom dishes or coverslips suitable for fluorescence microscopy.

• Probe Loading:

  • Prepare a loading solution of 5-Amino-8-hydroxyquinoline dihydrochloride in cell culture medium or a suitable buffer (e.g., 1-10 µM). The final concentration should be optimized to minimize cytotoxicity while providing a sufficient signal.

  • Remove the culture medium from the cells and wash them with PBS.

  • Incubate the cells with the probe-loading solution for a specific period (e.g., 15-60 minutes) at 37°C.

  • After incubation, wash the cells with PBS to remove the excess probe.

• Fluorescence Imaging:

  • Mount the coverslip on a microscope slide with a suitable mounting medium.

  • Acquire fluorescence images using a fluorescence microscope equipped with appropriate excitation and emission filters. The filter set should be chosen based on the spectroscopic properties of the metal-probe complex.

Concluding Remarks

5-Amino-8-hydroxyquinoline dihydrochloride holds significant potential as a fluorescent probe for the detection and imaging of metal ions. The protocols and data provided herein serve as a starting point for researchers to explore its applications. It is crucial to perform thorough characterization and optimization for each specific application to ensure reliable and accurate results. Further research is warranted to fully elucidate the photophysical properties and metal ion selectivity of this promising fluorescent sensor.

References

• 1. researchgate.net [researchgate.net]
• 2. ours.ou.ac.lk [ours.ou.ac.lk]
• 3. researchgate.net [researchgate.net]
• 4. chem.uci.edu [chem.uci.edu]

Application Notes and Protocols for 5-Amino-8-hydroxyquinoline Dihydrochloride in Metal Ion Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride is a highly functionalized heterocyclic aromatic compound. As a derivative of 8-hydroxyquinoline, it possesses intrinsic chelating properties conferred by the nitrogen atom of the quinoline ring and the hydroxyl group at the 8-position. This bidentate chelation capability allows for the formation of stable complexes with a variety of metal ions. This interaction often leads to discernible changes in the molecule's photophysical properties, such as color and fluorescence, making it a valuable tool for the detection and quantification of metal ions in various samples. The amino group at the 5-position can further modulate the electronic properties and binding affinity of the molecule.

This document provides detailed application notes and experimental protocols for the use of 5-Amino-8-hydroxyquinoline dihydrochloride as a fluorescent and colorimetric sensor for metal ions.

Principle of Metal Ion Detection

The detection of metal ions using 5-Amino-8-hydroxyquinoline dihydrochloride is primarily based on the formation of a coordination complex between the ligand and the metal ion. This complexation event alters the electronic distribution within the molecule, leading to a change in its absorption and emission spectra. Two principal mechanisms are often involved in the signaling process of 8-hydroxyquinoline-based sensors:

• Fluorescence Modulation: The binding of a metal ion can either enhance or quench the fluorescence of the 5-Amino-8-hydroxyquinoline molecule.

  • Fluorescence Enhancement: In many cases, the free ligand exhibits weak fluorescence due to processes like Photoinduced Electron Transfer (PET) or Excited-State Intramolecular Proton Transfer (ESIPT).[1] Upon chelation with a metal ion, these non-radiative decay pathways can be inhibited, leading to a significant increase in fluorescence intensity ("turn-on" response).

  • Fluorescence Quenching: Conversely, the coordination of certain paramagnetic metal ions can induce fluorescence quenching through energy or electron transfer processes.

• Colorimetric Change: The formation of the metal complex can shift the maximum absorption wavelength (λmax) of the compound, resulting in a visible color change. This allows for the qualitative and quantitative detection of metal ions using UV-Vis spectroscopy or even by the naked eye.[1]

Quantitative Data Summary

The following table summarizes the analytical performance of 5-Amino-8-hydroxyquinoline and its derivatives for the detection of various metal ions. It is important to note that the specific performance characteristics can vary depending on the experimental conditions such as pH, solvent, and the specific derivative used.

Analyte	Sensor	Method	Linear Range	Limit of Detection (LOD)	Selectivity	Reference
Fe(II)	5-Chloromethyl-8-hydroxyquinoline	Colorimetric	0.00 - 0.50 ppm	0.04 ± 0.10 ppm	Selective against Al(III), Zn(II), Pb(II)	[1]
Ag(I)	5-Aminoquinoline	Fluorescence Quenching	4 µM - 60 mM	Not Specified	High affinity for Ag(I) over Cu(II), Ca(II), Pb(II), Fe(II), Li(I), K(I)	[2]

Experimental Protocols

Protocol 1: Synthesis of 5-Amino-8-hydroxyquinoline

This protocol describes the synthesis of 5-Amino-8-hydroxyquinoline from 5-nitro-8-hydroxyquinoline.

Materials:

• 5-Nitro-8-hydroxyquinoline

• Isopropanol

• Palladium on carbon (Pd/C) catalyst (10%)

• Hydrazine hydrate (80% aqueous solution)

Procedure:

• In a round-bottom flask, suspend 5-nitro-8-hydroxyquinoline in isopropanol.

• Add a catalytic amount of Pd/C to the suspension.

• Heat the mixture to reflux.

• Slowly add hydrazine hydrate solution to the refluxing mixture over a period of 30-60 minutes.

• Continue refluxing for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the hot reaction mixture to remove the Pd/C catalyst.

• Allow the filtrate to cool and stand for 8-12 hours to crystallize the product.

• Collect the brown-yellow crystals of 5-Amino-8-hydroxyquinoline by filtration, wash with a small amount of cold isopropanol, and dry under vacuum.

Protocol 2: General Procedure for Fluorescent Detection of Metal Ions

This protocol provides a general method for the detection of metal ions using 5-Amino-8-hydroxyquinoline dihydrochloride based on fluorescence spectroscopy.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride

• Aqueous buffer solution (e.g., HEPES, Tris-HCl, adjusted to a suitable pH)

• Stock solutions of various metal ion salts (e.g., chlorides or nitrates) in deionized water

• Fluorometer

• Quartz cuvettes

Procedure:

• Preparation of Sensor Solution: Prepare a stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride (e.g., 1 mM) in the chosen aqueous buffer. The optimal concentration should be determined experimentally.

• Preparation of Metal Ion Solutions: Prepare a series of standard solutions of the target metal ion at different concentrations by diluting the stock solution with the same buffer.

• Fluorescence Measurement: a. To a quartz cuvette, add the sensor solution to a final concentration that gives a stable and measurable fluorescence signal. b. Record the initial fluorescence emission spectrum of the sensor solution. The excitation wavelength should be set at the absorption maximum of the sensor. c. Incrementally add aliquots of the metal ion standard solutions to the cuvette. d. After each addition, mix the solution thoroughly and allow it to equilibrate for a few minutes before recording the fluorescence emission spectrum.

• Data Analysis: a. Plot the fluorescence intensity at the emission maximum as a function of the metal ion concentration. b. Determine the linear range and calculate the limit of detection (LOD) using the formula: LOD = 3σ/S, where σ is the standard deviation of the blank (sensor solution without metal ion) and S is the slope of the calibration curve in the linear range.

• Selectivity Study: To assess the selectivity of the sensor, perform the same experiment with other potentially interfering metal ions at the same concentration as the target analyte and compare the fluorescence response.

Protocol 3: General Procedure for Colorimetric Detection of Metal Ions

This protocol outlines a general method for the detection of metal ions using 5-Amino-8-hydroxyquinoline dihydrochloride based on UV-Vis spectroscopy.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride

• Aqueous buffer solution (e.g., Acetate buffer, Phosphate buffer, adjusted to a suitable pH)

• Stock solutions of various metal ion salts in deionized water

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Preparation of Sensor Solution: Prepare a stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride (e.g., 1 mM) in the chosen aqueous buffer.

• Preparation of Metal Ion Solutions: Prepare a series of standard solutions of the target metal ion at different concentrations.

• UV-Vis Measurement: a. To a quartz cuvette, add the sensor solution to a final concentration that gives a measurable absorbance. b. Record the initial UV-Vis absorption spectrum of the sensor solution from 200 to 800 nm. c. Add a specific concentration of the target metal ion solution to the cuvette, mix well, and allow the color to develop. d. Record the UV-Vis absorption spectrum of the mixture.

• Data Analysis: a. Observe any changes in the absorption spectrum, such as the appearance of new peaks or a shift in the maximum absorption wavelength. b. For quantitative analysis, create a calibration curve by plotting the absorbance at the new maximum wavelength against the concentration of the metal ion. c. Determine the linear range and the limit of detection (LOD).

• Selectivity Study: To evaluate selectivity, repeat the experiment with other metal ions and observe for any colorimetric changes.

Visualizations

Signaling pathway for fluorescence enhancement upon metal ion binding.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols for 5-Amino-8-hydroxyquinoline dihydrochloride in Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride (5A8Q) is a derivative of 8-hydroxyquinoline (8-HQ), a well-known chelating agent and fluorophore. 8-HQ and its derivatives have garnered significant interest in cellular imaging due to their ability to form fluorescent complexes with various metal ions. The underlying principle of their application as fluorescent probes often relies on the inhibition of excited-state intramolecular proton transfer (ESIPT) upon metal chelation, leading to a significant enhancement in fluorescence emission. The amino substitution at the 5-position of the quinoline ring can modulate the electronic and photophysical properties of the molecule, potentially influencing its spectral characteristics and affinity for specific metal ions.

This document provides a comprehensive guide to the experimental use of 5-Amino-8-hydroxyquinoline dihydrochloride for cell imaging, including its photophysical properties, a detailed protocol for live-cell imaging, and cytotoxicity considerations. While 5-amino substituted 8-hydroxyquinoline aluminum complexes have been reported to have low emission properties, the fluorescence of 5A8Q when complexed with other biologically relevant metal ions warrants investigation for cellular imaging applications.[1]

Principle of Detection: Chelation-Enhanced Fluorescence (CHEF)

The fluorescence of 8-hydroxyquinoline and its derivatives is often quenched in their free form due to an efficient excited-state intramolecular proton transfer (ESIPT) from the hydroxyl group to the quinoline nitrogen. Upon chelation with a metal ion, this ESIPT process is blocked, leading to a rigidified structure and a significant increase in fluorescence quantum yield. This "turn-on" fluorescence response makes these compounds valuable as chemosensors for detecting metal ions. The specific metal ions that can be detected and the resulting fluorescence properties are dependent on the substituents on the 8-hydroxyquinoline scaffold.

Quantitative Data Summary

The following tables summarize key quantitative data for 5-Amino-8-hydroxyquinoline dihydrochloride and related compounds to aid in experimental design.

Table 1: Photophysical Properties of 8-Hydroxyquinoline and its Derivatives

Compound	Excitation Max (λex)	Emission Max (λem)	Solvent/Conditions	Reference
8-Hydroxyquinoline (8-HQ)	~290 nm	330 - 410 nm	Various solvents	[2]
5- and 2-substituted 8-HQ derivatives	Red-shifted vs. 8-HQ	Red-shifted vs. 8-HQ	General observation	[3]
Tris-(5-amino-8-hydroxyquinoline)aluminum	-	Extremely low emission	-	[1]
5-aminoquinoline	340 nm	480 nm	Acetonitrile	[4]

Table 2: Cytotoxicity Data for 8-Hydroxyquinoline Derivatives

Compound	Cell Line	IC50 Value	Incubation Time	Reference
8-Hydroxyquinoline	HCT 116	9.33 ± 0.22 µM	Not specified
8-Aminoquinoline glycoconjugate 17	HCT 116	116.4 ± 5.9 µM	Not specified
8-Aminoquinoline glycoconjugate 17	MCF-7	78.1 ± 9.3 µM	Not specified
5-Amino-8-hydroxyquinoline	Various cancer cell lines	Potent antiproliferative activity	Not specified

Note: The cytotoxicity of 5-Amino-8-hydroxyquinoline dihydrochloride should be determined for the specific cell line and experimental conditions being used. The provided data serves as a general guideline for selecting initial concentration ranges.

Experimental Protocols

This section provides a detailed protocol for the use of 5-Amino-8-hydroxyquinoline dihydrochloride in live-cell fluorescence microscopy. The protocol is based on general procedures for using 8-hydroxyquinoline derivatives as intracellular ion probes.

Protocol: Live-Cell Imaging of Intracellular Metal Ions

1. Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride (5A8Q)

• Dimethyl sulfoxide (DMSO, sterile, cell culture grade)

• Your cell line of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS), sterile

• Coverslips or imaging-compatible plates

• Fluorescence microscope with appropriate filter sets

2. Preparation of Stock Solution:

• Prepare a 1-10 mM stock solution of 5A8Q in sterile DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

3. Cell Culture and Plating:

• Culture your cells of interest in their recommended complete medium in a humidified incubator at 37°C with 5% CO₂.

• For imaging, seed the cells onto sterile glass coverslips in a petri dish or in imaging-compatible multi-well plates.

• Allow the cells to adhere and grow to the desired confluency (typically 50-70%).

4. Cell Staining (Loading):

• On the day of the experiment, prepare a fresh working solution of 5A8Q by diluting the stock solution in serum-free cell culture medium or a suitable imaging buffer (e.g., Hanks' Balanced Salt Solution - HBSS).

• The final concentration of 5A8Q should be optimized for your cell line and experimental goals. A starting range of 1-10 µM is recommended based on the cytotoxicity data of related compounds.

• Remove the culture medium from the cells and wash once with warm, sterile PBS.

• Add the 5A8Q working solution to the cells and incubate for 15-60 minutes at 37°C, protected from light. The optimal incubation time will need to be determined empirically.

5. Washing and Imaging:

• After incubation, remove the loading solution and wash the cells two to three times with warm imaging buffer to remove any excess, unbound probe.

• Add fresh, warm imaging buffer to the cells.

• Mount the coverslip on a microscope slide or place the imaging plate on the microscope stage.

• Observe the cells using a fluorescence microscope.

6. Image Acquisition:

• Based on the photophysical data of related compounds, start by using an excitation wavelength in the range of 340-370 nm and an emission filter that collects light in the range of 450-550 nm.

• It is critical to perform an initial experiment to determine the optimal excitation and emission wavelengths for 5A8Q in your specific cellular context. This can be done using a spectrophotometer or by testing different filter sets on the microscope.

• Acquire images using the lowest possible excitation intensity and exposure time to minimize phototoxicity and photobleaching.

• Include appropriate controls, such as unstained cells (autofluorescence control) and cells treated with a vehicle (DMSO) control.

7. (Optional) Co-staining and Ionophore Controls:

• To investigate the co-localization of 5A8Q with specific organelles, co-staining with organelle-specific fluorescent trackers can be performed.

• To confirm that the fluorescence signal of 5A8Q is responsive to a particular metal ion, cells can be treated with an appropriate ionophore (e.g., ionomycin for Ca²⁺, pyrithione for Zn²⁺) in the presence of the target ion to artificially increase its intracellular concentration.

Visualizations

Experimental Workflow for Cell Imaging

Caption: Workflow for live-cell imaging using 5-Amino-8-hydroxyquinoline dihydrochloride.

Principle of Chelation-Enhanced Fluorescence

Caption: Mechanism of chelation-enhanced fluorescence for 8-hydroxyquinoline derivatives.

Concluding Remarks

5-Amino-8-hydroxyquinoline dihydrochloride holds potential as a fluorescent probe for cell imaging, likely functioning as a chemosensor for intracellular metal ions. Due to the limited availability of specific photophysical data for this compound, researchers are strongly encouraged to perform preliminary characterization to determine its optimal excitation and emission wavelengths in the context of their experimental system. The provided protocols and data serve as a foundational guide for developing and optimizing cell imaging experiments with this promising compound. Careful consideration of its cytotoxicity is essential for successful live-cell imaging applications.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and photoluminescence properties of 8-hydroxyquinoline derivatives and their metallic complexes [journal.hep.com.cn]
• 4. researchgate.net [researchgate.net]

Applications of 5-Amino-8-hydroxyquinoline dihydrochloride in Analytical Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride, a derivative of the well-known chelating agent 8-hydroxyquinoline, presents significant potential in the field of analytical chemistry. Its inherent ability to form stable complexes with various metal ions, often accompanied by distinct changes in spectroscopic properties, makes it a valuable tool for the quantitative and qualitative analysis of these analytes. This document provides an overview of its applications, detailed experimental protocols for spectrophotometric and fluorometric analysis, and a summary of its analytical performance. The amino group at the 5-position can modulate the electronic properties of the 8-hydroxyquinoline scaffold, potentially enhancing sensitivity and selectivity for specific metal ions.

Principle of Detection

The analytical utility of 5-Amino-8-hydroxyquinoline dihydrochloride is primarily based on its function as a bidentate ligand. The nitrogen atom of the quinoline ring and the oxygen atom of the hydroxyl group coordinate with a metal ion to form a stable five-membered chelate ring. This complexation can lead to two primary analytical signals:

• Change in Absorbance: The formation of the metal complex alters the electronic structure of the molecule, resulting in a shift in the maximum absorption wavelength (λmax) and an increase in molar absorptivity. This change forms the basis for spectrophotometric analysis.

• Enhancement of Fluorescence: While 8-hydroxyquinoline and its derivatives are often weakly fluorescent in their free form, their complexation with metal ions can lead to a significant enhancement of fluorescence intensity.[1][2] This phenomenon, known as chelation-enhanced fluorescence (CHEF), provides a highly sensitive basis for fluorometric analysis. The increased rigidity of the molecule upon chelation restricts intramolecular vibrations and reduces non-radiative decay pathways, leading to a stronger fluorescent signal.

Applications in Metal Ion Detection

Due to its effective chelating properties, 5-Amino-8-hydroxyquinoline dihydrochloride and its parent compound, 8-hydroxyquinoline, are widely used for the detection of a variety of metal ions.[1][2][3] These include, but are not limited to:

• Iron (Fe³⁺): Forms a colored complex that can be quantified using spectrophotometry.

• Aluminum (Al³⁺): Known to form highly fluorescent complexes with 8-hydroxyquinoline derivatives.

• Copper (Cu²⁺) [4]

• Zinc (Zn²⁺)

• Magnesium (Mg²⁺)

The selectivity for a particular metal ion can often be tuned by controlling the pH of the solution.

Quantitative Data Summary

While specific quantitative data for 5-Amino-8-hydroxyquinoline dihydrochloride is not extensively available in the public domain, the following tables summarize the typical analytical performance of closely related 8-hydroxyquinoline-based methods for the determination of selected metal ions. This data can serve as a valuable reference for method development.

Table 1: Spectrophotometric Determination of Metal Ions using 8-Hydroxyquinoline Derivatives

Analyte	Wavelength (λmax)	Linear Range	Molar Absorptivity (ε)
Iron (III)	359 nm	1 - 14 µg/mL	-
Cobalt (II)	371 nm	-	-
Nickel (II)	366 nm	-	-

Data based on studies using 8-hydroxyquinoline.

Table 2: Fluorometric Determination of Metal Ions using 8-Hydroxyquinoline Derivatives

Analyte	Excitation Wavelength (λex)	Emission Wavelength (λem)	Limit of Detection (LOD)
Aluminum (III)	~360 nm	~499 nm	-
Gallium (III)	395 nm	540 nm	-
Zinc (II)	-	517 nm	5.2 µM

Data based on studies using various 8-hydroxyquinoline derivatives.

Experimental Protocols

The following are generalized protocols for the use of 5-Amino-8-hydroxyquinoline dihydrochloride in the analytical determination of metal ions. It is crucial to optimize these protocols for specific applications and instrumentation.

Protocol 1: Spectrophotometric Determination of Iron (III)

This protocol is adapted from established methods for the determination of Fe(III) using 8-hydroxyquinoline.

1. Materials and Reagents:

• 5-Amino-8-hydroxyquinoline dihydrochloride

• Standard stock solution of Iron (III) (e.g., 1000 ppm)

• Hydrochloric acid (HCl)

• Sodium acetate

• Acetic acid

• Deionized water

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer

2. Preparation of Solutions:

• 5-Amino-8-hydroxyquinoline dihydrochloride Solution (1 mM): Dissolve an appropriate amount of 5-Amino-8-hydroxyquinoline dihydrochloride in deionized water to prepare a 1 mM stock solution.

• Acetate Buffer (pH 4.0): Prepare by mixing appropriate volumes of acetic acid and sodium acetate solutions.

• Iron (III) Working Standards: Prepare a series of working standards by diluting the stock solution with deionized water.

3. Experimental Procedure:

• Into a series of 10 mL volumetric flasks, add increasing volumes of the Fe(III) working standards.

• To each flask, add 2.0 mL of the acetate buffer (pH 4.0).

• Add 1.0 mL of the 1 mM 5-Amino-8-hydroxyquinoline dihydrochloride solution to each flask.

• Dilute to the mark with deionized water and mix thoroughly.

• Allow the reaction to proceed for 15 minutes at room temperature.

• Prepare a reagent blank using deionized water in place of the Fe(III) standard.

• Measure the absorbance of each solution at the wavelength of maximum absorption (to be determined experimentally, expected around 360-410 nm) against the reagent blank.

• Construct a calibration curve by plotting absorbance versus the concentration of Fe(III).

• Determine the concentration of Fe(III) in unknown samples by measuring their absorbance and using the calibration curve.

Protocol 2: Fluorometric Determination of Aluminum (III)

This protocol is based on the known fluorescence enhancement of 8-hydroxyquinoline derivatives upon complexation with Al(III).

1. Materials and Reagents:

• 5-Amino-8-hydroxyquinoline dihydrochloride

• Standard stock solution of Aluminum (III) (e.g., 1000 ppm)

• Buffer solution (e.g., acetate buffer, pH 5.0)

• Deionized water

• Volumetric flasks and pipettes

• Fluorometer or Spectrofluorometer

2. Preparation of Solutions:

• 5-Amino-8-hydroxyquinoline dihydrochloride Solution (0.1 mM): Prepare a 0.1 mM stock solution in deionized water.

• Buffer Solution (pH 5.0): Prepare an appropriate buffer to maintain the optimal pH for complex formation.

• Aluminum (III) Working Standards: Prepare a series of dilute working standards from the stock solution.

3. Experimental Procedure:

• To a series of quartz cuvettes, add a fixed volume of the Al(III) working standards.

• Add a specific volume of the buffer solution to each cuvette.

• Add a known concentration of the 5-Amino-8-hydroxyquinoline dihydrochloride solution to each cuvette.

• Mix the solution thoroughly and allow it to incubate for a specific period (e.g., 10 minutes) to ensure complete complexation.

• Place the cuvette in the fluorometer.

• Set the excitation wavelength (e.g., around 360 nm) and record the emission spectrum over the desired range (e.g., 450-600 nm).

• Identify the wavelength of maximum emission.

• Construct a calibration curve by plotting the fluorescence intensity at the emission maximum versus the concentration of Al(III).

• Determine the concentration of Al(III) in unknown samples by measuring their fluorescence intensity under the same conditions.

Visualizations

Chelation Mechanism

The fundamental analytical reaction involves the chelation of a metal ion by 5-Amino-8-hydroxyquinoline. The diagram below illustrates this general mechanism.

Caption: General chelation reaction of 5-Amino-8-hydroxyquinoline with a metal ion.

Experimental Workflow for Spectrophotometric Analysis

The following diagram outlines the key steps in a typical spectrophotometric analysis using 5-Amino-8-hydroxyquinoline dihydrochloride.

Caption: Workflow for spectrophotometric metal ion analysis.

Experimental Workflow for Fluorometric Analysis

The workflow for fluorometric analysis is similar, with the key difference being the measurement technique.

Caption: Workflow for fluorometric metal ion analysis.

Conclusion

5-Amino-8-hydroxyquinoline dihydrochloride is a versatile reagent with significant promise for applications in analytical chemistry, particularly for the spectrophotometric and fluorometric determination of metal ions. Its ability to form stable and spectroscopically active complexes allows for sensitive and selective analytical methods. The provided protocols offer a foundation for researchers to develop and validate new analytical procedures for a wide range of analytes in various matrices. Further research is warranted to establish specific quantitative performance metrics for a broader array of metal ions and to explore its applications in more complex sample types.

References

• 1. ijbpr.net [ijbpr.net]
• 2. Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer - PMC [pmc.ncbi.nlm.nih.gov]

5-Amino-8-hydroxyquinoline Dihydrochloride: Application Notes and Protocols for Antimicrobial Agent Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride is a quinoline derivative that has garnered significant interest in the field of antimicrobial agent development. As a member of the 8-hydroxyquinoline class of compounds, its biological activity is often attributed to its potent metal-chelating properties, which can disrupt essential microbial enzymatic processes.[1] This document provides detailed application notes, quantitative data summaries, and experimental protocols for the evaluation of 5-Amino-8-hydroxyquinoline dihydrochloride as a potential antimicrobial agent.

Data Presentation

Antimicrobial Activity

The antimicrobial efficacy of 5-Amino-8-hydroxyquinoline (5A8Q) has been evaluated against a range of pathogenic microorganisms. The minimum inhibitory concentration (MIC), the lowest concentration of the compound that completely inhibits visible microbial growth, is a key metric for assessing its potency.

| Table 1: Minimum Inhibitory Concentration (MIC) of 5-Amino-8-hydroxyquinoline | | :--- | :--- | :--- | | Microorganism | Strain | MIC (µg/mL) | | Staphylococcus aureus | 749 | 62.5[2] | | Escherichia coli | 3588 | 250[2] | | Candida albicans | 74 | 250[2] |

Data synthesized from multiple sources for illustrative purposes.

Cytotoxicity Profile

Assessing the cytotoxicity of a potential antimicrobial agent against mammalian cells is crucial for determining its therapeutic index and safety profile. The half-maximal inhibitory concentration (IC50) is a measure of the concentration of a substance needed to inhibit a biological process by half.

| Table 2: In Vitro Cytotoxicity of 5-Amino-8-hydroxyquinoline | | :--- | :--- | :--- | | Cell Line | Cell Type | IC50 (µM) | | Raji | Human B cell lymphoma | 5.44[3] | | OCI-AML2 | Human acute myeloid leukemia | 3.46[4] | | NB4 | Human acute promyelocytic leukemia | 1.38[4] | | KG1A | Human acute myelogenous leukemia | 3.85[4] | | HaCaT | Human keratinocytes (non-cancerous) | Exhibited lower cytotoxicity compared to HeLa and MCF-7 cancer cell lines[5] | | PBSCs | Normal peripheral blood stem cells | Showed higher cell viability compared to primary AML and CLL cells at the same concentration[2] |

Data synthesized from multiple sources for illustrative purposes.

Proposed Mechanism of Action

The primary antimicrobial mechanism of 8-hydroxyquinoline derivatives, including 5-Amino-8-hydroxyquinoline, is believed to be their ability to chelate essential metal ions, such as Fe²⁺, Fe³⁺, Cu²⁺, and Zn²⁺.[3] These metal ions are crucial cofactors for a variety of microbial enzymes involved in critical cellular processes. By sequestering these ions, 5-Amino-8-hydroxyquinoline can inhibit enzyme function, leading to the disruption of metabolic pathways and ultimately, microbial cell death. For antifungal activity, evidence also suggests that 8-hydroxyquinoline derivatives can cause damage to the fungal cell membrane.[3]

Proposed antimicrobial mechanism of 5-Amino-8-hydroxyquinoline.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI) and is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in vitro.

Workflow for the Broth Microdilution MIC Assay.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride

• Dimethyl sulfoxide (DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi

• Sterile 96-well microtiter plates

• Test microorganism (bacterial or fungal strain)

• Sterile saline or broth for inoculum preparation

• 0.5 McFarland turbidity standard

• Pipettes and sterile tips

• Incubator

Procedure:

• Preparation of Stock Solution: Dissolve 5-Amino-8-hydroxyquinoline dihydrochloride in DMSO to a high concentration (e.g., 10 mg/mL).

• Inoculum Preparation:

  • From a fresh agar plate, select 3-5 well-isolated colonies of the test microorganism.

  • Transfer the colonies to a tube containing sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL for bacteria).

  • Dilute the standardized suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL for bacteria or 0.5-2.5 x 10³ CFU/mL for fungi.

• Serial Dilution:

  • Add 100 µL of the appropriate sterile broth to all wells of a 96-well plate.

  • Add a specific volume of the stock solution to the first well to achieve the highest desired concentration, and mix well.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the plate. Discard 100 µL from the last well.

• Inoculation:

  • Add 100 µL of the diluted microbial inoculum to each well, except for the sterility control wells.

  • The final volume in each well will be 200 µL.

• Controls:

  • Growth Control: Wells containing broth and inoculum but no compound.

  • Sterility Control: Wells containing broth only.

• Incubation:

  • Seal the plate and incubate at 35-37°C.

  • Incubation time is typically 18-24 hours for bacteria and 24-48 hours for yeast.

• MIC Determination: The MIC is the lowest concentration of the compound that shows no visible growth (turbidity) after incubation.

Protocol 2: Assessment of Cytotoxicity by MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Workflow for the MTT Cytotoxicity Assay.

Materials:

• Mammalian cell line (e.g., HaCaT, HDF, HEK293)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 5-Amino-8-hydroxyquinoline dihydrochloride

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Sterile 96-well flat-bottom plates

• Pipettes and sterile tips

• CO₂ incubator

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 5-Amino-8-hydroxyquinoline dihydrochloride in complete culture medium.

  • Remove the old medium from the wells and add 100 µL of the compound dilutions.

  • Include vehicle control wells (medium with the same concentration of solvent used to dissolve the compound) and untreated control wells (medium only).

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the cell viability against the compound concentration to determine the IC50 value.

Conclusion

5-Amino-8-hydroxyquinoline dihydrochloride demonstrates notable antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi. Its cytotoxicity profile suggests a degree of selectivity for malignant cells over normal cells, which is a promising characteristic for an antimicrobial agent. The proposed mechanism of action, centered around metal chelation and disruption of essential microbial enzymes, offers a potential avenue for combating drug-resistant pathogens. The provided protocols offer standardized methods for the further investigation and characterization of this and other quinoline-based compounds in the drug development pipeline. Further research is warranted to fully elucidate its mechanism of action and to establish a comprehensive in vivo efficacy and safety profile.

References

• 1. Human Embryonic Kidney 293 Cells: A Vehicle for Biopharmaceutical Manufacturing, Structural Biology, and Electrophysiology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 5-Amino-8-hydroxyquinoline dihydrochloride in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride, a derivative of the 8-hydroxyquinoline scaffold, has emerged as a compound of interest in oncological research. As a potential anticancer agent, its activity is being explored across various cancer cell lines. These application notes provide an overview of its mechanism of action, quantitative data on its efficacy, and detailed protocols for its experimental use. The 8-hydroxyquinoline class of compounds are recognized for their metal-chelating properties, which are often integral to their biological activities.

Mechanism of Action

The anticancer effects of 5-Amino-8-hydroxyquinoline dihydrochloride and its analogs are multifaceted. A primary mechanism of action is the inhibition of the proteasome . The ubiquitin-proteasome system is crucial for the degradation of regulatory proteins involved in cell cycle progression and apoptosis. Inhibition of this pathway leads to the accumulation of pro-apoptotic proteins and cell cycle arrest, ultimately inducing cancer cell death.

Additionally, the broader class of 8-hydroxyquinolines has been shown to interfere with other critical cellular pathways. For instance, the related compound clioquinol inhibits NF-κB activity . The NF-κB signaling pathway is a key regulator of genes involved in inflammation, cell survival, and proliferation. By inhibiting the proteasomal degradation of IκBα, proteasome inhibitors like 5-Amino-8-hydroxyquinoline dihydrochloride can prevent the translocation of NF-κB to the nucleus, thereby downregulating the expression of pro-survival genes.

Furthermore, some 8-hydroxyquinoline derivatives have been observed to induce the generation of reactive oxygen species (ROS) , leading to oxidative stress and subsequent apoptosis in cancer cells. The metal-chelating properties of these compounds, particularly their ability to bind and transport copper into cells, appear to be crucial for their proteasome-inhibitory and growth-suppressive activities.[1]

Data Presentation

In Vitro Cytotoxicity of 5-Amino-8-hydroxyquinoline (5AHQ)

The following table summarizes the half-maximal inhibitory concentration (IC50) values of 5-Amino-8-hydroxyquinoline (5AHQ) in various leukemia and myeloma cell lines after a 3-day treatment.

Cell Line	Cancer Type	IC50 for Cell Growth (µM)	95% Confidence Interval
OCI-AML2	Acute Myeloid Leukemia	3.46	3.13 to 3.79
NB4	Acute Promyelocytic Leukemia	1.38	1.34 to 1.42
KG1A	Acute Myeloid Leukemia	3.85	3.27 to 4.43
MDAY-D2	Myeloma	1.96	1.85 to 2.07
UTMC2	Myeloma	2.29	2.17 to 2.41
KMH11	Myeloma	0.94	0.9 to 0.98
KMS18	Myeloma	1.31	1.21 to 1.41

Data from a study on noncompetitive proteasome inhibition.

Proteasome Inhibition by 5-Amino-8-hydroxyquinoline (5AHQ)

This table presents the IC50 values for the inhibition of proteasome activity in intact leukemia and myeloma cells by 5AHQ.

Cell Line	Cancer Type	IC50 for Proteasome Inhibition (µM)	95% Confidence Interval
OCI-AML2	Acute Myeloid Leukemia	3.89	3.78 to 4.00
NB4	Acute Promyelocytic Leukemia	2.15	1.82 to 2.48
KG1A	Acute Myeloid Leukemia	5.03	4.17 to 5.89
MDAY-D2	Myeloma	0.57	0.47 to 0.61
UTMC2	Myeloma	2.62	2.44 to 2.80
KMH11	Myeloma	3.96	3.89 to 4.03
KMS18	Myeloma	2.23	1.98 to 2.48

Data reflects the inhibition of Suc-LLVY-AMC cleavage in intact cells.

Comparative Cytotoxicity in Raji Cells

The cytotoxicity of 5-Amino-8-quinolinol dihydrochloride (A8HQ) was compared with other 8-hydroxyquinoline analogs in Raji cells (a human B cell lymphoma line). The order of efficacy in inhibiting cell viability was determined as follows: NQ > CCQ > 8HQ > Clioquinol > A8HQ > CQ2 > IIQ.[2]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol outlines the determination of cell viability upon treatment with 5-Amino-8-hydroxyquinoline dihydrochloride using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) colorimetric assay.

Materials:

• 96-well cell culture plates

• Cancer cell line of interest

• Complete cell culture medium

• 5-Amino-8-hydroxyquinoline dihydrochloride stock solution (in an appropriate solvent, e.g., DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5-Amino-8-hydroxyquinoline dihydrochloride in complete medium. Remove the existing medium from the wells and add 100 µL of the diluted compound solutions. Include untreated and vehicle-only (e.g., DMSO) controls.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the reduction of MTT to formazan crystals by viable cells.

• Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Gently shake the plate for 10-15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used for background correction.

• Data Analysis: Calculate cell viability as a percentage of the untreated control.

Protocol 2: In Vitro Proteasome Activity Assay

This protocol describes a method to measure the chymotrypsin-like activity of the proteasome in cell lysates or with isolated proteasomes after treatment with 5-Amino-8-hydroxyquinoline dihydrochloride.

Materials:

• Cell line of interest or isolated proteasomes

• Lysis buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100, with protease inhibitors)

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM NaCl, 1.5 mM MgCl2, 1 mM EDTA, 1 mM EGTA, 250 mM sucrose, 5 mM DTT, 2 mM ATP)

• Fluorogenic proteasome substrate (e.g., Suc-LLVY-AMC for chymotrypsin-like activity)

• 5-Amino-8-hydroxyquinoline dihydrochloride

• Black 96-well plates

• Fluorescence microplate reader

Procedure:

• Cell Lysis (if using cell lysates):

  • Wash cells with ice-cold PBS.

  • Lyse the cells in lysis buffer on ice.

  • Centrifuge to pellet cell debris and collect the supernatant containing the proteasomes.

  • Determine the protein concentration of the lysate.

• Assay Setup:

  • In a black 96-well plate, add a defined amount of cell lysate or isolated proteasomes to each well.

  • Add varying concentrations of 5-Amino-8-hydroxyquinoline dihydrochloride to the wells. Include a no-inhibitor control.

• Incubation with Inhibitor: Incubate the plate for a specified time (e.g., 30-60 minutes) at 37°C to allow the inhibitor to interact with the proteasome.

• Substrate Addition: Add the fluorogenic substrate (e.g., Suc-LLVY-AMC to a final concentration of 100 µM) to each well to initiate the reaction.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity at regular intervals using a microplate reader with an excitation wavelength of ~380 nm and an emission wavelength of ~460 nm for AMC release.

• Data Analysis: Determine the rate of substrate cleavage from the linear portion of the fluorescence versus time plot. Calculate the percentage of proteasome inhibition for each concentration of the compound relative to the no-inhibitor control.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Inhibition of the Ubiquitin-Proteasome Pathway.

Caption: Inhibition of the NF-κB Signaling Pathway.

Caption: Workflow for the MTT Cell Viability Assay.

Caption: Workflow for the Proteasome Inhibition Assay.

References

• 1. Tumor Cellular Proteasome Inhibition and Growth Suppression by 8-Hydroxyquinoline and Clioquinol Requires Their Capabilities to Bind Copper and Transport Copper into Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Amino-8-hydroxyquinoline | CAS#:13207-66-4 | Chemsrc [chemsrc.com]

Application Notes and Protocols: Chelation of Metal Ions with 5-Amino-8-hydroxyquinoline dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride is a derivative of 8-hydroxyquinoline, a well-established chelating agent. The presence of the amino group at the 5-position modifies its electronic properties and potential for further functionalization, making it a compound of interest in various fields, including medicinal chemistry and materials science.[1][2] Its ability to form stable complexes with a variety of metal ions is central to its utility. This document provides an overview of its applications in metal ion chelation, detailed experimental protocols to characterize these interactions, and a discussion of potential biological implications.

8-hydroxyquinoline and its derivatives are known to possess a wide range of biological activities, including antineurodegenerative, anticancer, antioxidant, antimicrobial, and anti-inflammatory effects, many of which are linked to their metal chelating properties.[3][4][5]

Applications in Metal Ion Chelation

The bidentate nature of 5-Amino-8-hydroxyquinoline allows it to form stable chelate complexes with a variety of di- and trivalent metal ions. The nitrogen atom of the quinoline ring and the oxygen atom of the hydroxyl group act as coordination sites. This chelation can be exploited for several applications:

• Antimicrobial and Anticancer Research: The formation of metal complexes with 8-hydroxyquinoline derivatives can enhance their biological activity. This is often attributed to the increased lipophilicity of the metal complex, facilitating its transport across cell membranes. Once inside the cell, the complex can disrupt normal cellular processes by interfering with metal-dependent enzymes or by generating reactive oxygen species (ROS).[6][7] For instance, copper and iron complexes of 5-Amino-8-hydroxyquinoline have been investigated for their antibacterial, antifungal, and anticancer properties.

• Fluorescent Probes: 8-hydroxyquinoline and its derivatives are often fluorescent, and this fluorescence can be modulated upon metal ion binding. This property can be utilized to develop fluorescent sensors for the detection and quantification of specific metal ions in biological and environmental samples.

• Material Science: Metal complexes of 8-hydroxyquinoline derivatives have applications in the development of organic light-emitting diodes (OLEDs) and other functional materials. The specific properties of these materials can be tuned by the choice of the metal ion and the substituents on the quinoline ring.

Data Presentation: Metal Chelation Properties

Table 1: Stability Constants (log β) of Metal Complexes with 8-Hydroxyquinoline and a Related Derivative.

Metal Ion	8-Hydroxyquinoline (log β1)	8-Hydroxyquinoline (log β2)	8-Hydroxyquinoline-2-carboxylic acid (log β120)
Cu²⁺	12.2	23.1	20.64 ± 0.03
Fe³⁺	12.3	23.6	Not Available
Zn²⁺	8.6	16.5	18.78 ± 0.02
Ni²⁺	9.8	18.5	17.17 ± 0.05
Co²⁺	9.5	17.8	15.90 ± 0.04
Fe²⁺	7.6	14.3	13.45
Mn²⁺	7.4	13.5	12.45 ± 0.01

Note: The data for 8-hydroxyquinoline is from various sources and determined under different experimental conditions. The data for 8-hydroxyquinoline-2-carboxylic acid was determined in KCl(aq) at I = 0.2 mol dm⁻³ and T = 298.2 K. Researchers are encouraged to determine the specific stability constants for 5-Amino-8-hydroxyquinoline under their experimental conditions using the protocols outlined below.

Experimental Protocols

Detailed protocols for determining the stoichiometry and stability constants of metal complexes with 5-Amino-8-hydroxyquinoline dihydrochloride are provided below.

Protocol 1: Determination of Metal-Ligand Stoichiometry using Job's Method of Continuous Variation (Spectrophotometry)

This method is used to determine the stoichiometry of a metal-ligand complex in solution.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride stock solution (e.g., 1 mM in a suitable buffer)

• Metal salt stock solution (e.g., 1 mM of CuSO₄, FeCl₃, etc., in the same buffer)

• Buffer solution (e.g., MES, HEPES, or acetate buffer, depending on the desired pH)

• UV-Vis spectrophotometer

• Cuvettes

Procedure:

• Preparation of Solutions: Prepare a series of solutions by mixing the stock solutions of the metal ion (M) and the ligand (L) in varying molar ratios, while keeping the total concentration constant. The total volume of each solution should also be constant. For example, prepare solutions where the mole fraction of the ligand varies from 0 to 1 in increments of 0.1.

• Spectrophotometric Measurement: For each solution, measure the absorbance at the wavelength of maximum absorbance (λmax) of the metal-ligand complex. This wavelength should be determined beforehand by scanning the spectrum of a solution containing the complex. The absorbance should be measured against a blank solution containing the buffer.

• Data Analysis: Plot the absorbance as a function of the mole fraction of the ligand. The plot will typically consist of two linear portions that intersect at the mole fraction corresponding to the stoichiometry of the complex. For a complex with the formula MLn, the mole fraction of the ligand at the maximum absorbance will be n/(n+1).

Workflow for Job's Method

Caption: Workflow for determining metal-ligand stoichiometry using Job's method.

Protocol 2: Determination of Stability Constants by Spectrophotometric Titration

This method allows for the determination of the binding constant (K) of a metal-ligand complex.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride solution of known concentration.

• Metal salt solution of known concentration.

• Buffer solution of desired pH.

• UV-Vis spectrophotometer.

• pH meter.

Procedure:

• Initial Spectrum: Record the UV-Vis spectrum of the ligand solution in the buffer.

• Titration: Incrementally add small aliquots of the metal salt solution to the ligand solution in the cuvette.

• Spectral Monitoring: After each addition, mix the solution thoroughly and record the UV-Vis spectrum. Also, monitor the pH to ensure it remains constant.

• Data Analysis: The changes in absorbance at a specific wavelength (ideally where the complex absorbs maximally and the ligand minimally) are plotted against the concentration of the metal ion. The data can be fitted to a suitable binding isotherm (e.g., the Benesi-Hildebrand equation for a 1:1 complex) to calculate the stability constant.

Workflow for Spectrophotometric Titration

Caption: Workflow for determining stability constants via spectrophotometric titration.

Protocol 3: Determination of Stability Constants by Potentiometric Titration

This is a highly accurate method for determining protonation constants of the ligand and the stability constants of its metal complexes.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride solution.

• Standardized acid solution (e.g., HCl).

• Standardized base solution (e.g., NaOH, carbonate-free).

• Metal salt solution.

• Inert electrolyte (e.g., KCl or KNO₃) to maintain constant ionic strength.

• Potentiometer with a glass electrode.

• Thermostated titration vessel.

• Burette.

Procedure:

• Calibration: Calibrate the pH electrode using standard buffer solutions.

• Ligand Protonation Constants: Titrate a solution containing the ligand and a known excess of strong acid with a standardized strong base. Record the pH after each addition of the base.

• Complex Formation Constants: Titrate a solution containing the ligand, the metal ion, and a known excess of strong acid with the standardized strong base.

• Data Analysis: The titration data (pH vs. volume of base added) is used to calculate the protonation constants of the ligand and the stability constants of the metal complexes using specialized software (e.g., HYPERQUAD). The software performs a non-linear least-squares refinement of the constants to fit the experimental data.

Logical Flow for Potentiometric Titration

Caption: Logical flow for determining stability constants via potentiometric titration.

Potential Signaling Pathways Modulated by 5-Amino-8-hydroxyquinoline Metal Complexes

The biological effects of 8-hydroxyquinoline derivatives are often linked to their ability to modulate intracellular metal ion homeostasis, which in turn can affect various signaling pathways. While the specific pathways affected by 5-Amino-8-hydroxyquinoline are not yet fully elucidated, studies on related compounds suggest potential targets.

One proposed mechanism involves the SIRT1/3-FOXO3a signaling pathway . Some 8-aminoquinoline-based metal complexes have been shown to upregulate SIRT1 and SIRT3, which are deacetylases involved in cellular stress resistance and longevity. This can lead to the deacetylation and activation of the transcription factor FOXO3a, which in turn promotes the expression of antioxidant enzymes.

Another potential pathway is the calpain-calpastatin system . 8-hydroxyquinoline derivatives have been shown to attenuate the increased expression of calpain, a calcium-dependent protease involved in cell death, in neuronal cells under high-glucose conditions.[3] By chelating intracellular calcium or through other mechanisms, these compounds may inhibit calpain activation and protect against apoptosis.

Hypothetical Signaling Pathway

Caption: Hypothetical signaling pathways potentially modulated by 5-Amino-8-hydroxyquinoline metal complexes.

Disclaimer: The signaling pathways depicted are based on studies of related 8-hydroxyquinoline derivatives and represent potential mechanisms of action for 5-Amino-8-hydroxyquinoline. Further experimental validation is required to confirm these interactions.

Conclusion

5-Amino-8-hydroxyquinoline dihydrochloride is a versatile chelating agent with significant potential in various research and development areas. The provided protocols offer a robust framework for characterizing its interactions with metal ions. While quantitative data for this specific compound is still emerging, the information and methodologies presented here provide a solid foundation for researchers to explore its properties and applications. Further investigation into its biological effects and the specific signaling pathways it modulates will be crucial for its potential development as a therapeutic agent.

References

• 1. 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Effect of 8-hydroxyquinoline and derivatives on human neuroblastoma SH-SY5Y cells under high glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Insights of 8-hydroxyquinolines: A novel target in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: 5-Amino-8-hydroxyquinoline Dihydrochloride in the Synthesis of Bioactive Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and biological activities of compounds derived from 5-amino-8-hydroxyquinoline dihydrochloride. This versatile precursor serves as a valuable building block for the development of novel therapeutic agents, particularly in the fields of oncology and microbiology. The following sections detail the synthesis of Schiff bases and metal complexes, summarize their biological activities, and outline the key experimental procedures.

Introduction

5-Amino-8-hydroxyquinoline and its derivatives are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry. The strategic placement of the amino and hydroxyl groups on the quinoline scaffold allows for facile derivatization, leading to a diverse range of bioactive molecules. Notably, these derivatives often exhibit potent antimicrobial, antifungal, and anticancer properties. The biological activity is frequently enhanced through the formation of Schiff bases and the chelation of metal ions, which can influence their interaction with biological targets.

Synthesis of Bioactive Derivatives

5-Amino-8-hydroxyquinoline dihydrochloride is an excellent starting material for the synthesis of various derivatives, primarily through the formation of Schiff bases and subsequent metal complexes.

Synthesis of Schiff Base Derivatives

Schiff bases are readily synthesized by the condensation reaction between the primary amino group of 5-amino-8-hydroxyquinoline and an aldehyde or ketone. This reaction creates an imine or azomethine group (-C=N-), which is often crucial for the compound's biological activity.

Synthesis of Metal Complexes

The 8-hydroxyquinoline scaffold is a well-known chelating agent. The nitrogen atom of the pyridine ring and the oxygen atom of the hydroxyl group can coordinate with various metal ions to form stable complexes. The incorporation of a metal ion can significantly enhance the biological efficacy of the parent ligand.

Experimental Protocols

Protocol 1: Synthesis of a 5-Amino-8-hydroxyquinoline Schiff Base Derivative

This protocol describes a general procedure for the synthesis of a Schiff base from 5-amino-8-hydroxyquinoline dihydrochloride and a substituted benzaldehyde.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride

• Substituted benzaldehyde (e.g., 4-chlorobenzaldehyde)

• Ethanol or Methanol

• Sodium hydroxide (NaOH) or Triethylamine (TEA)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Buchner funnel and filter paper

• Recrystallization solvent (e.g., ethanol, DMF)

Procedure:

• Dissolution of Amine: In a round-bottom flask, dissolve 5-amino-8-hydroxyquinoline dihydrochloride (1 equivalent) in ethanol. To neutralize the dihydrochloride and free the amine, add a suitable base such as a 10% methanolic NaOH solution or triethylamine (2 equivalents) dropwise while stirring.

• Addition of Aldehyde: To the above solution, add a solution of the substituted benzaldehyde (1 equivalent) in ethanol.

• Reaction: Reflux the reaction mixture for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation of Product: After completion of the reaction, cool the mixture to room temperature. The precipitated Schiff base is then collected by filtration using a Buchner funnel.

• Purification: Wash the crude product with cold ethanol to remove unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent like ethanol or a mixture of DMF and water.

• Characterization: The structure of the synthesized Schiff base can be confirmed using spectroscopic techniques such as FT-IR, ¹H-NMR, and Mass Spectrometry.

Protocol 2: Synthesis of a Metal Complex of a 5-Amino-8-hydroxyquinoline Schiff Base

This protocol outlines the synthesis of a metal complex using a pre-synthesized Schiff base ligand.

Materials:

• Synthesized 5-amino-8-hydroxyquinoline Schiff base ligand

• Metal salt (e.g., Copper(II) chloride, Zinc(II) chloride)

• Methanol or Ethanol

• Round-bottom flask

• Magnetic stirrer

• Buchner funnel and filter paper

Procedure:

• Ligand Solution: Dissolve the synthesized Schiff base ligand (2 equivalents) in hot methanol or ethanol in a round-bottom flask.

• Metal Salt Solution: In a separate flask, dissolve the metal salt (1 equivalent) in methanol or ethanol.

• Complexation: Slowly add the metal salt solution to the ligand solution with constant stirring.

• Reaction: Reflux the reaction mixture for 2-3 hours. A change in color or the formation of a precipitate usually indicates the formation of the complex.

• Isolation: After cooling to room temperature, the precipitated metal complex is collected by filtration.

• Purification: Wash the complex with the solvent used for the reaction to remove any unreacted ligand or metal salt. The complex can be dried in a desiccator over anhydrous CaCl₂.

• Characterization: The formation of the metal complex can be confirmed by FT-IR, UV-Vis spectroscopy, and elemental analysis.

Biological Activity Data

The following tables summarize the quantitative biological activity of 5-amino-8-hydroxyquinoline and its derivatives against various cancer cell lines and microbial strains.

Table 1: Anticancer Activity of 5-Amino-8-hydroxyquinoline and its Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
5-Amino-8-hydroxyquinoline	OCI-AML2 (Leukemia)	3.46	[1]
5-Amino-8-hydroxyquinoline	NB4 (Leukemia)	1.38	[1]
5-Amino-8-hydroxyquinoline	KG1A (Leukemia)	3.85	[1]
5-Amino-8-hydroxyquinoline	MDAY-D2 (Leukemia)	1.96	[1]
5-Amino-8-hydroxyquinoline	UTMC2 (Leukemia)	2.29	[1]
5-Amino-8-hydroxyquinoline	KMH11 (Myeloma)	0.94	[1]
5-Amino-8-hydroxyquinoline	KMS18 (Myeloma)	1.31	[1]
DFIQ (a quinoline derivative)	A549 (Lung Cancer)	4.16 (24h), 2.31 (48h)	[2]
Tetrahydrobenzo[h]quinoline	MCF-7 (Breast Cancer)	10 (24h), 7.5 (48h)	[3]
Vanadium(IV)O Complex of a 8-hydroxyquinoline Schiff base	A375 (Melanoma)	<10	[4]
Nickel(II) Complex of a 8-hydroxyquinoline Schiff base	HCT-116 (Colon Cancer)	<10	[4]
8-hydroxyquinoline-derived Mannich bases	MES-SA/Dx5 (Uterine Sarcoma)	0.20–3.27	[5]

Table 2: Antimicrobial Activity of 5-Amino-8-hydroxyquinoline and its Derivatives

| Compound | Microorganism | MIC (µM) | Reference | | :--- | :--- | :--- | | 8-Hydroxyquinoline | Staphylococcus aureus | 3.44 - 13.78 |[6] | | 8-Hydroxyquinoline | Candida albicans | 13.78 |[6] | | 8-Hydroxyquinoline | Plesiomonas shigelloides | 13.78 |[6] | | 5-Amino-8-hydroxyquinoline | - | Potent antioxidant (IC50 = 8.70 µM) |[6] | | Nitroxoline (5-nitro-8-hydroxyquinoline) | Aeromonas hydrophila | 5.26 |[6] | | Nitroxoline (5-nitro-8-hydroxyquinoline) | Pseudomonas aeruginosa | 84.14 |[6] | | Cloxyquin (5-chloro-8-hydroxyquinoline) | Listeria monocytogenes | 5.57 |[6] | | Cloxyquin (5-chloro-8-hydroxyquinoline) | Plesiomonas shigelloides | 11.14 |[6] | | Fe(8-hydroxyquinoline)₃ | Staphylococcus aureus | 16.0 - 32.0 |[7] | | 8-Hydroxyquinoline Metal Complexes | Various bacteria | 575.71 - 718.76 |[8] | | 5-chloro-8-hydroxyquinoline-ciprofloxacin hybrid | Gram-positive and Gram-negative bacteria | 4 - 16 µg/mL |[9] |

Visualizations

Experimental Workflows

Caption: General workflows for the synthesis of Schiff bases and their metal complexes.

Signaling Pathways

Caption: Proposed mechanisms of action for bioactive quinoline derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. sid.ir [sid.ir]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Derivatives (halogen, nitro and amino) of 8-hydroxyquinoline with highly potent antimicrobial and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Harnessing the Dual Antimicrobial Mechanism of Action with Fe(8-Hydroxyquinoline)3 to Develop a Topical Ointment for Mupirocin-Resistant MRSA Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scialert.net [scialert.net]
• 9. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantitative Analysis of Trace Metals using 5-Amino-8-hydroxyquinoline dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride, a derivative of the well-established chelating agent 8-hydroxyquinoline, serves as a versatile ligand for the quantitative analysis of various trace metals.[1] Its ability to form stable, colored, and often fluorescent complexes with metal ions makes it a valuable reagent in spectrophotometric and fluorometric analytical methods.[2][3] The addition of the amino group at the 5-position can modify the electronic properties and chelating characteristics of the 8-hydroxyquinoline scaffold, potentially enhancing sensitivity and selectivity for specific metal ions.

These application notes provide a framework for the use of 5-Amino-8-hydroxyquinoline dihydrochloride in the quantitative determination of trace metals such as copper (Cu(II)), iron (III), zinc (Zn(II)), and aluminum (Al(III)). The protocols outlined below are based on established methods for 8-hydroxyquinoline and its derivatives and can be adapted and optimized for specific analytical requirements.

Principle of Detection: Chelation-Induced Spectroscopic Changes

The fundamental principle behind the use of 5-Amino-8-hydroxyquinoline dihydrochloride for metal ion analysis is the formation of a stable chelate complex. The 8-hydroxyquinoline moiety acts as a bidentate ligand, coordinating with the metal ion through the hydroxyl oxygen and the quinoline nitrogen atoms. This chelation event alters the electronic structure of the molecule, leading to distinct changes in its absorption and fluorescence properties.

For spectrophotometric analysis, the formation of the metal complex results in a shift in the maximum absorbance wavelength (λmax) and an increase in molar absorptivity, allowing for quantitative determination based on Beer-Lambert Law. In fluorometric analysis, the chelation often leads to a significant enhancement of fluorescence intensity, providing a highly sensitive method for trace metal detection.[2]

Caption: Chelation of a metal ion by 5-Amino-8-hydroxyquinoline.

Application Notes for Specific Trace Metals

Quantitative Analysis of Copper (II)

Principle: 5-Amino-8-hydroxyquinoline reacts with Cu(II) ions in a suitable buffer to form a stable, colored complex that can be quantified using spectrophotometry. The stoichiometry of the Cu(II)-8-hydroxyquinoline complex is typically 1:2 (metal:ligand).[4]

Instrumentation: UV-Visible Spectrophotometer

Parameter	Value (for 8-HQ derivatives)
Wavelength of Max. Absorbance (λmax)	~305-420 nm[4][5]
Linearity Range	0.5 - 15 µg/mL[5]
Limit of Detection (LOD)	0.22 µg/mL[5]
Stoichiometry (M:L)	1:2[4]

Quantitative Analysis of Iron (III)

Principle: Fe(III) ions react with 5-Amino-8-hydroxyquinoline in an acidic medium to form a colored complex suitable for spectrophotometric analysis. The reaction with the parent 8-hydroxyquinoline results in a complex with a maximum absorption at 359 nm.[6]

Instrumentation: UV-Visible Spectrophotometer

Analytical Parameters: A spectrophotometric method for Fe(III) using 8-hydroxyquinoline demonstrated a linear relationship in the range of 1 to 14 µg/mL.[6]

Parameter	Value (for 8-HQ)
Wavelength of Max. Absorbance (λmax)	~359 nm[6]
Linearity Range	1 - 14 µg/mL[6]
Recovery	98.60 - 103.30%[6]

Quantitative Analysis of Zinc (II)

Principle: The complexation of Zn(II) with 5-Amino-8-hydroxyquinoline can be monitored by fluorescence spectroscopy. The formation of the zinc complex often results in a significant enhancement of fluorescence intensity.[2] Derivatives of 8-aminoquinoline are known to be effective fluorescent chelators for Zn(II) ions.[2]

Instrumentation: Fluorescence Spectrophotometer

Analytical Parameters: A spectrofluorimetric method for Zn(II) using a derivative of 8-hydroxyquinoline reported a detection limit of 3 ppb. The complex formation is typically optimized at a slightly alkaline pH.

Parameter	Value (for 8-HQ derivatives)
Excitation Wavelength (λex)	~375-394 nm
Emission Wavelength (λem)	~517-535 nm
Limit of Detection (LOD)	~3 ppb
Stoichiometry (M:L)	1:2

Quantitative Analysis of Aluminum (III)

Principle: Al(III) forms a stable complex with 8-hydroxyquinoline derivatives in a slightly acidic to neutral pH range, which can be quantified by spectrophotometry or fluorometry. The precipitation of aluminum with 8-hydroxyquinoline is quantitative between pH 4.2 and 9.8.[7]

Instrumentation: UV-Visible Spectrophotometer or Fluorescence Spectrophotometer

Analytical Parameters: A liquid chromatography method using 8-hydroxyquinoline for the determination of aluminum reported a detection limit of 0.3 ng for a 20 μL injection.[8]

Parameter	Value (for 8-HQ)
pH Range for Quantitative Precipitation	4.2 - 9.8[7]
Detection Limit (LC method)	0.3 ng[8]

Experimental Protocols

General Workflow for Trace Metal Analysis

Caption: General experimental workflow for trace metal analysis.

Protocol 1: Spectrophotometric Determination of Trace Metals

1. Reagent Preparation:

• Standard Metal Solutions (1000 ppm): Procure certified standard solutions of the metal ions of interest (e.g., Cu(II), Fe(III), Al(III)).

• Working Standard Solutions (e.g., 1-20 ppm): Prepare a series of working standards by serial dilution of the stock solution with deionized water.

• 5-Amino-8-hydroxyquinoline dihydrochloride Solution (e.g., 0.1% w/v): Dissolve an accurately weighed amount of 5-Amino-8-hydroxyquinoline dihydrochloride in a suitable solvent (e.g., ethanol or dilute acid) to prepare the reagent solution.

• Buffer Solutions: Prepare appropriate buffer solutions to maintain the optimal pH for complex formation for each metal (e.g., acetate buffer for pH 4-6, borate buffer for pH 8-10).

2. Sample Preparation:

• Depending on the sample matrix, appropriate digestion or dissolution procedures may be required to bring the metal ions into solution. Acid digestion is a common method for solid samples.

3. Calibration Curve Construction:

• Into a series of volumetric flasks, pipette aliquots of the working standard solutions to cover the desired concentration range.

• Add a specific volume of the 5-Amino-8-hydroxyquinoline dihydrochloride solution and the appropriate buffer solution to each flask.

• Dilute to the mark with deionized water and mix well.

• Allow sufficient time for the color of the complex to develop fully.

• Measure the absorbance of each solution at the predetermined λmax against a reagent blank.

• Plot a calibration curve of absorbance versus concentration.

4. Sample Analysis:

• Treat the prepared sample solution in the same manner as the standards.

• Measure the absorbance of the sample solution.

• Determine the concentration of the metal ion in the sample from the calibration curve.

Protocol 2: Fluorometric Determination of Trace Metals

1. Reagent Preparation:

• Follow the same procedures as in the spectrophotometric protocol for preparing standard metal solutions, the 5-Amino-8-hydroxyquinoline dihydrochloride solution, and buffer solutions.

2. Calibration Curve Construction:

• Prepare a series of standard solutions in volumetric flasks as described previously.

• Measure the fluorescence intensity of each solution at the optimal excitation and emission wavelengths.

• Plot a calibration curve of fluorescence intensity versus concentration.

3. Sample Analysis:

• Prepare the sample solution as for the standards.

• Measure the fluorescence intensity of the sample solution.

• Calculate the concentration of the metal ion in the sample using the calibration curve.

Conclusion

5-Amino-8-hydroxyquinoline dihydrochloride is a promising reagent for the quantitative analysis of a variety of trace metals. Its ability to form stable and spectroscopically active complexes allows for the development of sensitive and selective analytical methods. The provided application notes and protocols serve as a foundation for researchers to develop and validate methods for their specific analytical needs. Further optimization of reaction conditions, such as pH, reagent concentration, and solvent system, is recommended to achieve the best analytical performance for each specific metal ion.

References

• 1. ESIPT-Active 8-Hydroxyquinoline-Based Fluorescence Sensor for Zn(II) Detection and Aggregation-Induced Emission of the Zn(II) Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. rac.ac.in [rac.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. phytojournal.com [phytojournal.com]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 8. researchgate.net [researchgate.net]

Application of 5-Amino-8-hydroxyquinoline dihydrochloride in Pharmaceutical Development: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride, a derivative of the versatile 8-hydroxyquinoline scaffold, has emerged as a compound of significant interest in pharmaceutical research and development. Its diverse biological activities, including anticancer, antimicrobial, and neuroprotective properties, stem from its ability to chelate metal ions and modulate key cellular pathways. This document provides detailed application notes and experimental protocols to guide researchers in exploring the therapeutic potential of this compound.

Chemical Information:

Property	Value
IUPAC Name	5-aminoquinolin-8-ol;dihydrochloride
Synonyms	5-Amino-8-quinolinol dihydrochloride
CAS Number	21302-43-2
Molecular Formula	C₉H₈N₂O · 2HCl
Molecular Weight	233.09 g/mol
Appearance	Orange to amber to dark red crystalline powder
Melting Point	279 °C (decomposes)

Pharmaceutical Applications

5-Amino-8-hydroxyquinoline dihydrochloride (5A8Q·2HCl) demonstrates a broad spectrum of biological activities, making it a valuable lead compound for drug discovery in several therapeutic areas.

Anticancer Activity

The anticancer properties of 5A8Q are a primary focus of research. It exhibits cytotoxicity against a range of cancer cell lines, particularly hematological malignancies and certain solid tumors. A key mechanism of its action is the inhibition of the proteasome, a critical cellular complex for protein degradation. This inhibition is notably dependent on the presence of copper ions[1]. 5A8Q acts as a copper ionophore, transporting copper into cancer cells. The resulting 5A8Q-copper complex is a potent inhibitor of the proteasome's chymotrypsin-like activity, leading to the accumulation of ubiquitinated proteins, induction of apoptosis, and suppression of cell proliferation[1]. Furthermore, the increased intracellular copper levels contribute to the generation of reactive oxygen species (ROS), which induces oxidative stress and further promotes cancer cell death. Studies have shown that this compound can induce apoptosis through the activation of both intrinsic (caspase-9) and extrinsic (caspase-8) pathways[2].

Quantitative Data: Anticancer Activity

Cell Line	Cancer Type	IC₅₀ (µM)	Reference
OCI-AML2	Acute Myeloid Leukemia	3.46	[3]
NB4	Acute Promyelocytic Leukemia	1.38	[3]
KG1A	Acute Myeloid Leukemia	3.85	[3]
MDAY-D2	Myeloma	1.96	[3]
UTMC2	Myeloma	2.29	[3]
KMH11	Myeloma	0.94	[3]
KMS18	Myeloma	1.31	[3]

Note: The cytotoxicity of 5A8Q against solid tumors like HeLa and MCF-7 has been demonstrated, particularly when incorporated into fibrous materials, though specific IC₅₀ values for the standalone compound are less commonly reported in the reviewed literature.

Antimicrobial and Antifungal Activity

5A8Q and its metal complexes exhibit significant activity against a variety of pathogenic microbes. This is attributed to its ability to chelate essential metal ions required for microbial growth and enzymatic function.

Quantitative Data: Antimicrobial and Antifungal Activity

Organism	Type	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Staphylococcus aureus	Gram-positive bacteria	62.5	[4]
Escherichia coli	Gram-negative bacteria	250	[4]
Candida albicans	Fungus	250	[4]

Neuroprotective Potential

Derivatives of 8-hydroxyquinoline have shown promise in the context of neurodegenerative diseases like Alzheimer's and Parkinson's disease. Their neuroprotective effects are linked to their ability to chelate excess metal ions (such as copper, zinc, and iron) implicated in oxidative stress and protein aggregation, key pathological features of these diseases. While specific data for 5-Amino-8-hydroxyquinoline dihydrochloride is still emerging, the broader class of 8-hydroxyquinolines is known to cross the blood-brain barrier and modulate metal-induced neurotoxicity.

Signaling Pathways and Mechanisms of Action

The biological effects of 5-Amino-8-hydroxyquinoline dihydrochloride are underpinned by its interaction with key cellular pathways.

Caption: Mechanism of 5-Amino-8-hydroxyquinoline's anticancer activity.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the pharmaceutical potential of 5-Amino-8-hydroxyquinoline dihydrochloride.

Synthesis of 5-Amino-8-hydroxyquinoline

This protocol describes a common method for the synthesis of 5-Amino-8-hydroxyquinoline from 5-nitro-8-hydroxyquinoline.

Caption: Workflow for the synthesis of 5-Amino-8-hydroxyquinoline.

Materials:

• 5-nitro-8-hydroxyquinoline

• Isopropanol

• Palladium on carbon (Pd/C) catalyst (5% or 10%)

• Hydrazine hydrate solution (80%)

• Round-bottom flask with reflux condenser

• Heating mantle

• Filtration apparatus

Procedure:

• Add 5-nitro-8-hydroxyquinoline to isopropanol in a round-bottom flask.

• Add the Pd/C catalyst. The ratio of catalyst to starting material may need optimization.

• Heat the mixture to approximately 70°C.

• Slowly add the hydrazine hydrate aqueous solution to the reaction mixture dropwise over a period of 25-35 minutes.

• After the addition is complete, reflux the reaction mixture for approximately 4 hours.

• Perform a hot filtration to remove the Pd/C catalyst.

• Allow the filtrate to stand at room temperature for 8-12 hours.

• Collect the precipitated brown-yellow crystals of 5-amino-8-hydroxyquinoline by filtration.

Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• 96-well plates

• Cancer cell lines of interest

• Complete cell culture medium

• 5-Amino-8-hydroxyquinoline dihydrochloride stock solution (dissolved in a suitable solvent like DMSO or water, then diluted in culture medium)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of 5-Amino-8-hydroxyquinoline dihydrochloride for the desired time period (e.g., 24, 48, or 72 hours). Include untreated and vehicle-treated controls.

• After the treatment period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.

Apoptosis Detection by Annexin V Staining

This flow cytometry-based assay detects the externalization of phosphatidylserine, an early marker of apoptosis.

Materials:

• Treated and control cells

• Annexin V-FITC (or other fluorochrome conjugate) Apoptosis Detection Kit

• 1X Binding Buffer

• Propidium Iodide (PI) or other viability dye

• Flow cytometer

Procedure:

• Induce apoptosis in cells by treating with 5-Amino-8-hydroxyquinoline dihydrochloride.

• Harvest the cells (including any floating cells) and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cells.

• Gently vortex and incubate at room temperature for 15 minutes in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Measurement of Intracellular Reactive Oxygen Species (ROS)

This assay uses a fluorescent probe to detect the generation of ROS within cells.

Materials:

• Cells seeded in a 96-well plate

• 5-Amino-8-hydroxyquinoline dihydrochloride

• 2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA) or other suitable ROS-sensitive probe

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Load the cells with 20 µM H₂DCFDA in serum-free medium for 30 minutes at 37°C.

• Wash the cells twice with PBS or HBSS to remove excess probe.

• Treat the cells with 5-Amino-8-hydroxyquinoline dihydrochloride in the presence of copper (if investigating the copper-dependent mechanism). Include appropriate controls (e.g., a known ROS inducer like H₂O₂).

• Measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~530 nm at various time points.

Proteasome Activity Assay

This assay measures the chymotrypsin-like activity of the proteasome using a fluorogenic substrate.

Materials:

• Cell lysate from treated and control cells

• Proteasome Assay Buffer

• Fluorogenic proteasome substrate (e.g., Suc-LLVY-AMC)

• Proteasome inhibitor (e.g., MG-132) for control

• Fluorometer or fluorescence microplate reader

Procedure:

• Prepare cell lysates from cells treated with 5-Amino-8-hydroxyquinoline dihydrochloride.

• In a 96-well plate, add the cell lysate to the wells.

• To a subset of wells, add a proteasome inhibitor to serve as a negative control for proteasome-specific activity.

• Add the fluorogenic substrate to all wells.

• Incubate the plate at 37°C and measure the increase in fluorescence over time at an excitation wavelength of ~350-380 nm and an emission wavelength of ~440-460 nm.

• Calculate the proteasome activity based on the rate of substrate cleavage.

Conclusion

5-Amino-8-hydroxyquinoline dihydrochloride is a promising scaffold for the development of novel therapeutics, particularly in oncology and infectious diseases. Its multifaceted mechanism of action, centered around metal chelation and the subsequent inhibition of critical cellular pathways, offers multiple avenues for therapeutic intervention. The protocols and data presented in this document provide a solid foundation for researchers to further investigate and harness the pharmacological potential of this intriguing compound.

References

• 1. Novel 8-hydroxylquinoline analogs induce copper-dependent proteasome inhibition and cell death in human breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Copper(II) Binding to PBT2 Differs from That of Other 8-Hydroxyquinoline Chelators: Implications for the Treatment of Neurodegenerative Protein Misfolding Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting fluorescence quenching with 5-Amino-8-hydroxyquinoline dihydrochloride

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Amino-8-hydroxyquinoline dihydrochloride. The information is presented in a question-and-answer format to directly address common issues, particularly those related to fluorescence quenching.

Troubleshooting Guide: Fluorescence Quenching

Fluorescence quenching, the decrease in fluorescence intensity, is a common issue encountered during fluorescence-based experiments. This guide provides systematic steps to identify and resolve the root cause of quenching when using 5-Amino-8-hydroxyquinoline dihydrochloride.

Question: My 5-Amino-8-hydroxyquinoline dihydrochloride solution is showing little to no fluorescence. What are the potential causes and how can I troubleshoot this?

Answer:

Several factors can lead to the quenching of fluorescence in 5-Amino-8-hydroxyquinoline dihydrochloride solutions. The most common culprits are metal ion contamination, incorrect pH, solvent effects, photobleaching, and aggregation of the compound. The following troubleshooting workflow can help you diagnose the issue.

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}

Caption: Troubleshooting workflow for fluorescence quenching.

FAQs: Detailed Troubleshooting Steps

Metal Ion Contamination

Question: How do I know if metal ion contamination is causing fluorescence quenching, and what can I do about it?

Answer:

5-Amino-8-hydroxyquinoline is an excellent chelating agent, and its fluorescence is highly sensitive to the presence of metal ions. Certain metal ions, particularly transition metals like iron (Fe³⁺) and copper (Cu²⁺), are known to be strong quenchers of 8-hydroxyquinoline derivatives' fluorescence.

Troubleshooting Steps:

• Use High-Purity Reagents: Ensure all solvents, buffers, and other reagents are of high purity and free from metal ion contamination. Use of metal-free water (e.g., from a specialized purification system) is highly recommended.

• Chelator Test: Add a strong chelating agent that does not interfere with your assay (e.g., EDTA, EGTA) to your solution. If fluorescence is restored, metal ion contamination is the likely cause.

• ICP-MS Analysis: For a definitive answer, analyze your sample for trace metal content using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Quantitative Data on Metal Ion Quenching:

The quenching efficiency of different metal ions can be compared using the Stern-Volmer equation. While specific data for 5-Amino-8-hydroxyquinoline dihydrochloride is limited, the following table provides a general guide based on the behavior of 8-hydroxyquinoline derivatives.

Metal Ion	Quenching Potential	Typical Quenching Mechanism
Fe³⁺	Very High	Static (formation of a non-fluorescent complex)
Cu²⁺	High	Static & Collisional
Ni²⁺	Moderate to High	Static & Collisional
Co²⁺	Moderate	Static & Collisional
Hg²⁺	High	Static (formation of a non-fluorescent complex)
Pb²⁺	Moderate	Static & Collisional
Zn²⁺	Low (often enhances fluorescence)	-
Al³⁺	Low (often enhances fluorescence)	-

Experimental Protocol: Screening for Metal Ion Interference

A detailed protocol for testing the effect of various metal ions on the fluorescence of 5-Amino-8-hydroxyquinoline dihydrochloride can be found in the "Experimental Protocols" section below.

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}

Caption: Metal ion chelation leading to fluorescence quenching.

pH of the Solution

Question: My fluorescence intensity is inconsistent. Could the pH be the problem?

Answer:

Yes, the fluorescence of 8-hydroxyquinoline derivatives is highly pH-dependent. The protonation state of the quinoline nitrogen and the hydroxyl group significantly impacts the electronic structure and, consequently, the fluorescence properties. Both highly acidic and highly basic conditions can lead to fluorescence quenching.[1]

Troubleshooting Steps:

• Measure and Buffer: Always measure the pH of your final solution. It is crucial to use a well-buffered system to maintain a stable pH throughout your experiment.

• pH Titration: Perform a pH titration of your 5-Amino-8-hydroxyquinoline dihydrochloride solution to determine the optimal pH range for maximum fluorescence.

• Consider pKa: The pKa values of the amino and hydroxyl groups will dictate the pH sensitivity. The dihydrochloride form suggests that the compound is prepared in an acidic state, and dissolution in a neutral or basic buffer will be necessary to deprotonate the molecule for optimal fluorescence.

pH-Fluorescence Profile (Illustrative):

pH Range	Predominant Species	Expected Fluorescence
< 4	Protonated (Cationic)	Low to Moderate
5 - 8	Neutral/Zwitterionic	High (Optimal Range)[2]
> 9	Deprotonated (Anionic)	Moderate to Low

Experimental Protocol: Determining the Optimal pH

A detailed protocol for generating a pH-fluorescence profile for 5-Amino-8-hydroxyquinoline dihydrochloride is provided in the "Experimental Protocols" section.

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}

Caption: Relationship between pH and fluorescence intensity.

Solvent Effects

Question: I observe a shift in the emission wavelength and a decrease in intensity when I change solvents. Why is this happening?

Answer:

The fluorescence of 5-Amino-8-hydroxyquinoline dihydrochloride is sensitive to the polarity of the solvent (solvatochromism). Protic solvents (e.g., water, ethanol) can form hydrogen bonds with the fluorophore, which can provide a non-radiative decay pathway, leading to quenching.[1]

Troubleshooting Steps:

• Solvent Selection: If possible, use aprotic solvents of moderate polarity. If aqueous solutions are necessary, be aware of potential quenching and consider using additives to modulate the local environment of the fluorophore.

• Quantum Yield Measurement: To quantify the effect of the solvent, measure the fluorescence quantum yield in different solvents. A lower quantum yield indicates more efficient non-radiative decay processes, including quenching.

Solvent Polarity and Fluorescence (General Trend):

Solvent	Polarity	Hydrogen Bonding	Expected Fluorescence Intensity
Dioxane	Low	Aprotic	Moderate
Chloroform	Low	Aprotic	Moderate to High
Acetonitrile	High	Aprotic	Moderate to High
DMSO	High	Aprotic	High
Ethanol	High	Protic	Moderate to Low
Water	High	Protic	Low

Experimental Protocol: Measuring Fluorescence Quantum Yield

A protocol for the relative measurement of fluorescence quantum yield is available in the "Experimental Protocols" section.

Photobleaching

Question: The fluorescence of my sample decreases over time during measurement. What is causing this?

Answer:

This phenomenon is likely photobleaching, the irreversible photochemical destruction of the fluorophore upon exposure to excitation light.

Troubleshooting Steps:

• Reduce Excitation Intensity: Use the lowest possible excitation light intensity that provides an adequate signal-to-noise ratio.

• Minimize Exposure Time: Limit the duration of light exposure by using shutters and acquiring data only when necessary.

• Use Antifade Reagents: For microscopy applications, consider using a commercial antifade mounting medium.

• Control for Photobleaching: In kinetic experiments, measure the rate of photobleaching independently and correct your experimental data accordingly.

Experimental Protocol: Assessing Photostability

A protocol to measure the photobleaching rate of 5-Amino-8-hydroxyquinoline dihydrochloride can be found in the "Experimental Protocols" section.

Aggregation-Caused Quenching (ACQ)

Question: I notice that my fluorescence intensity decreases at higher concentrations. Is this expected?

Answer:

Yes, this can be due to aggregation-caused quenching (ACQ). At high concentrations, fluorophores can form non-fluorescent aggregates (dimers or higher-order structures) through intermolecular interactions like π-π stacking.

Troubleshooting Steps:

• Work at Lower Concentrations: Whenever possible, use the lowest concentration of 5-Amino-8-hydroxyquinoline dihydrochloride that gives a sufficient signal.

• Concentration-Dependent Study: Perform a concentration-dependent fluorescence measurement to determine the concentration at which ACQ becomes significant.

• Change Solvent: The tendency to aggregate can be solvent-dependent. Experiment with different solvents to find one that minimizes aggregation.

• Add Surfactants: In some cases, adding a small amount of a non-ionic surfactant can help to prevent aggregation in aqueous solutions.

Experimental Protocol: Investigating Aggregation-Caused Quenching

A protocol for studying the effect of concentration on fluorescence is detailed in the "Experimental Protocols" section.

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Caption: Aggregation-Caused Quenching (ACQ) at high concentrations.

Experimental Protocols

Protocol 1: Screening for Metal Ion Interference

Objective: To determine which metal ions quench the fluorescence of 5-Amino-8-hydroxyquinoline dihydrochloride.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride stock solution (e.g., 1 mM in a suitable buffer).

• Stock solutions (e.g., 10 mM) of various metal salts (e.g., FeCl₃, CuSO₄, NiCl₂, CoCl₂, Pb(NO₃)₂, HgCl₂, ZnCl₂, AlCl₃) in metal-free water.

• Metal-free buffer (e.g., 100 mM MES, pH 6.5).

• Fluorometer and quartz cuvettes.

Procedure:

• Prepare a working solution of 5-Amino-8-hydroxyquinoline dihydrochloride (e.g., 10 µM) in the buffer.

• Measure the initial fluorescence intensity (F₀) of the working solution.

• Add a small aliquot of a metal ion stock solution to the cuvette to achieve a final concentration of, for example, 100 µM. Mix well.

• Measure the fluorescence intensity (F) after the addition of the metal ion.

• Repeat steps 3 and 4 for each metal ion to be tested.

• Calculate the relative fluorescence intensity (F/F₀) for each metal ion. A value significantly less than 1 indicates quenching.

Protocol 2: Determining the Optimal pH

Objective: To determine the pH at which 5-Amino-8-hydroxyquinoline dihydrochloride exhibits maximum fluorescence.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride stock solution (e.g., 1 mM in water).

• A series of buffers covering a wide pH range (e.g., pH 3 to 10).

• pH meter.

• Fluorometer and quartz cuvettes.

Procedure:

• For each pH value to be tested, prepare a solution of 5-Amino-8-hydroxyquinoline dihydrochloride at a constant concentration (e.g., 10 µM) in the corresponding buffer.

• Measure the fluorescence intensity of each solution at the optimal excitation and emission wavelengths.

• Plot the fluorescence intensity as a function of pH to determine the optimal pH range.

Protocol 3: Relative Measurement of Fluorescence Quantum Yield

Objective: To quantify the effect of different solvents on the fluorescence efficiency of 5-Amino-8-hydroxyquinoline dihydrochloride.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride.

• A selection of solvents (e.g., dioxane, chloroform, acetonitrile, DMSO, ethanol, water).

• A fluorescent standard with a known quantum yield in the same solvents (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54).

• UV-Vis spectrophotometer and fluorometer.

Procedure:

• Prepare a series of dilutions of both the sample and the standard in the chosen solvent, with absorbances at the excitation wavelength ranging from 0.01 to 0.1.

• Measure the absorbance of each solution at the excitation wavelength.

• Measure the fluorescence emission spectrum of each solution, exciting at the same wavelength used for the absorbance measurements.

• Integrate the area under the emission spectrum for each solution.

• Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard. The plots should be linear.

• Calculate the quantum yield of the sample (Φ_s) using the following equation: Φ_s = Φ_r * (m_s / m_r) * (n_s² / n_r²) where Φ_r is the quantum yield of the reference, m is the slope of the plot of integrated fluorescence intensity vs. absorbance, and n is the refractive index of the solvent. Subscripts 's' and 'r' refer to the sample and reference, respectively.

Protocol 4: Assessing Photostability

Objective: To measure the rate of photobleaching of 5-Amino-8-hydroxyquinoline dihydrochloride.

Materials:

• A solution of 5-Amino-8-hydroxyquinoline dihydrochloride in a suitable buffer.

• A fluorescence microscope with a camera or a fluorometer capable of time-course measurements.

Procedure:

• Place the sample in the instrument and focus on a region of interest.

• Continuously illuminate the sample with the excitation light at a constant intensity.

• Record the fluorescence intensity at regular time intervals (e.g., every 10 seconds) for an extended period (e.g., 10-20 minutes).

• Plot the normalized fluorescence intensity (I/I₀) as a function of time.

• Determine the photobleaching half-life (t₁/₂), which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

Protocol 5: Investigating Aggregation-Caused Quenching

Objective: To determine the concentration at which aggregation-caused quenching becomes significant.

Materials:

• A high-concentration stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride.

• The desired solvent or buffer.

• Fluorometer and quartz cuvettes.

Procedure:

• Prepare a series of dilutions of the stock solution, covering a wide concentration range (e.g., from nanomolar to millimolar).

• Measure the fluorescence intensity of each solution.

• Plot the fluorescence intensity as a function of concentration. A deviation from linearity at higher concentrations, where the intensity plateaus or decreases, is indicative of ACQ.

References

• 1. Synthesis and characterization of tris-(5-amino-8-hydroxyquinoline)aluminum complexes and their use as anode buffer layers in inverted organic solar cells - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. chem.uci.edu [chem.uci.edu]

Technical Support Center: Optimizing 5-Amino-8-hydroxyquinoline Dihydrochloride Concentration for Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to assist in optimizing the use of 5-Amino-8-hydroxyquinoline dihydrochloride in various experimental assays.

Frequently Asked Questions (FAQs)

Q1: What is 5-Amino-8-hydroxyquinoline dihydrochloride and what are its primary applications in assays?

5-Amino-8-hydroxyquinoline dihydrochloride is a versatile chemical compound known for its potent metal-chelating properties.[1] This characteristic makes it valuable in a range of applications, including:

• Antimicrobial and Antifungal Assays: It has demonstrated efficacy against various bacterial and fungal strains.[2][3]

• Anticancer Research: Studies have shown its ability to induce a significant decrease in the viability of cancer cell lines such as HeLa and MCF-7.[2][3]

• Metal Ion Detection: Its ability to form stable complexes with metal ions allows for its use in the detection and quantification of trace metals.[1]

• Fluorescent Probes: The compound's properties are suitable for its use as a fluorescent probe in biochemical assays.[1]

• Precursor for Synthesis: It serves as a building block in the synthesis of other bioactive compounds and pharmaceuticals.[1][4]

Q2: What is a recommended starting concentration for my assay?

A universal starting concentration does not exist, as the optimal concentration is highly dependent on the specific assay system. However, based on published studies, a common starting point for in vitro cell-based assays is in the low micromolar range. For instance, some studies have used concentrations around 100 µM for evaluating effects on cell viability.[5] It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific application.

Q3: How should I dissolve 5-Amino-8-hydroxyquinoline dihydrochloride?

The dihydrochloride salt form of 5-Amino-8-hydroxyquinoline is intended to enhance its solubility in aqueous solutions.[4] However, its solubility can still be limited.

• Polar Protic Solvents: Water, ethanol, and methanol are suitable solvents, though solubility in water might be moderate due to the hydrophobic quinoline core.[6]

• Polar Aprotic Solvents: For higher concentrations, polar aprotic solvents like DMSO (dimethyl sulfoxide) and DMF (dimethylformamide) are recommended as they can effectively solvate the molecule.[6]

Always prepare a high-concentration stock solution in a suitable solvent (e.g., DMSO) and then dilute it to the final desired concentration in your aqueous assay buffer. This helps to avoid precipitation issues.

Q4: What are the key factors to consider when optimizing the concentration?

Several factors can influence the optimal concentration of 5-Amino-8-hydroxyquinoline dihydrochloride in an assay:

• Cell Type/Organism: Different cell lines or microbial strains will exhibit varying sensitivities to the compound.

• Assay Duration: The length of exposure can significantly impact the observed effect. Longer incubation times may require lower concentrations to avoid cytotoxicity.

• Presence of Metal Ions: As a chelating agent, its activity can be influenced by the concentration of metal ions (e.g., Cu²⁺, Fe³⁺) in the assay medium.[2]

• Assay Endpoint: The specific biological effect being measured (e.g., enzyme inhibition, cell death, fluorescence) will dictate the effective concentration range.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation in Assay Medium	The compound's solubility limit has been exceeded in the aqueous buffer.	- Prepare a high-concentration stock solution in a solvent like DMSO. - Perform serial dilutions to reach the final concentration in the assay medium. - Ensure the final concentration of the organic solvent (e.g., DMSO) is low and consistent across all experimental conditions, including controls.
High Background or Autofluorescence	The quinoline structure can exhibit intrinsic fluorescence, which may interfere with fluorescent-based assays.	- Run a control experiment with the compound alone (without the fluorescent probe or cells) to measure its background fluorescence at the excitation/emission wavelengths of your assay. - If significant, subtract this background from your experimental readings. - Consider using a different fluorescent dye with spectral properties that do not overlap with the compound's fluorescence.
Unexpected Cytotoxicity in Cell-Based Assays	The concentration used may be too high for the specific cell line or the incubation time may be too long.	- Perform a dose-response curve, testing a wide range of concentrations (e.g., from nanomolar to high micromolar) to determine the cytotoxic threshold. - Shorten the incubation time and assess the effect. - Ensure the health and confluency of your cells are optimal before starting the experiment.
No Observable Biological Activity	The concentration may be too low, the compound may have degraded, or its mechanism of action might be dependent on other factors.	- Increase the concentration range in your dose-response experiment. - Verify the purity and stability of your compound. The dihydrochloride form is generally stable, but improper storage can lead to degradation.[4] - Consider the role of metal ions. The compound's activity is often linked to its chelating ability, so the metal ion content of your media could be a critical factor.[2][7]

Data & Protocols

Quantitative Data Summary

Table 1: Solubility Profile of 5-Amino-8-hydroxyquinoline and its Dihydrochloride Salt

Solvent Type	Examples	Expected Solubility	Rationale
Polar Protic	Water, Ethanol, Methanol	Sparingly to Moderately Soluble	The hydroxyl and amino groups can form hydrogen bonds, but the hydrophobic quinoline core may limit high solubility in water.[6] The dihydrochloride salt form enhances aqueous solubility.[4]
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderately to Highly Soluble	These solvents can effectively solvate both the polar functional groups and the aromatic system.[6]
Non-Polar	Toluene, Hexane	Low Solubility	The overall polarity from the hydroxyl and amino groups limits solubility in non-polar solvents.[6]

Table 2: Exemplary Concentration Ranges for Different Assays

Assay Type	Organism/Cell Line	Concentration Range	Reference
Anticancer Cell Viability	HeLa, MCF-7	Not specified, but shown to cause significant decrease in viability	[2][3]
Antioxidant/Cell Protection	661W Cell Line	1 - 100 µM	[5]
Antibacterial/Antifungal	S. aureus, E. coli, C. albicans	MIC values need to be determined experimentally	[2]
Fluorescence Quenching	Bovine Serum Albumin (BSA)	0 - 170 µM	[8]

Experimental Protocols

Protocol: Determining Optimal Concentration in a Cell-Based Viability Assay (e.g., MTT)

• Stock Solution Preparation:

  • Dissolve 5-Amino-8-hydroxyquinoline dihydrochloride in sterile DMSO to prepare a high-concentration stock solution (e.g., 10-50 mM).

  • Store the stock solution at -20°C, protected from light.

• Cell Seeding:

  • Seed your cells of interest in a 96-well plate at a predetermined optimal density.

  • Incubate for 24 hours to allow for cell attachment.

• Dose-Response Treatment:

  • Prepare serial dilutions of the stock solution in your cell culture medium to create a range of final concentrations (e.g., 0.1, 1, 10, 25, 50, 100 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest treatment dose) and an untreated control.

  • Remove the old medium from the cells and add the medium containing the different concentrations of the compound.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Viability Assessment (MTT Assay):

  • Add MTT reagent to each well and incubate according to the manufacturer's instructions.

  • Solubilize the formazan crystals.

  • Read the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the log of the compound concentration to generate a dose-response curve.

  • Determine the IC₅₀ value (the concentration that inhibits 50% of cell viability) from this curve. The optimal concentration for subsequent mechanistic studies will likely be at or below the IC₅₀.

Visual Guides

References

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. nbinno.com [nbinno.com]
• 5. Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. What is the mechanism of action of 8-Hydroxyquinoline_Chemicalbook [chemicalbook.com]
• 8. In silico and multi-spectroscopic analyses on the interaction of 5-amino-8-hydroxyquinoline and bovine serum albumin as a potential anticancer agent - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Solubility of 5-Amino-8-hydroxyquinoline Dihydrochloride

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in dissolving 5-Amino-8-hydroxyquinoline dihydrochloride in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is 5-Amino-8-hydroxyquinoline dihydrochloride and what are its common applications?

5-Amino-8-hydroxyquinoline dihydrochloride is a heterocyclic aromatic organic compound.[1] It is the dihydrochloride salt form of 5-Amino-8-hydroxyquinoline, which enhances its stability and aqueous solubility.[2] This compound and its derivatives have a broad range of applications in research and development, including:

• Anticancer Research: Some derivatives have shown potent anti-cancer activity.[3]

• Antimicrobial Agents: It is used in the development of new antibiotics due to its effectiveness against various bacterial strains.[4]

• Fluorescent Probes: Its fluorescent properties make it useful in biochemical assays for detecting specific biomolecules.[4]

• Analytical Chemistry: It serves as a reagent for detecting metal ions in environmental samples.[4]

• Pharmaceutical Development: It is explored for potential use in drugs targeting neurodegenerative diseases.[4]

Q2: I am having trouble dissolving 5-Amino-8-hydroxyquinoline dihydrochloride in my aqueous buffer. What are the likely reasons?

The solubility of quinoline derivatives in aqueous solutions can be influenced by several factors:

• pH of the Solution: 5-Amino-8-hydroxyquinoline is a weak base, and its solubility is highly pH-dependent.[5][6] The dihydrochloride form is more soluble in acidic conditions. If your buffer has a neutral or alkaline pH, the solubility will be significantly lower.

• Crystal Lattice Energy: Strong intermolecular forces within the solid crystal can make it difficult for water molecules to solvate the individual molecules, thus limiting solubility.

• Hydrophobicity: The quinoline core is inherently hydrophobic, which can limit its solubility in water.[7]

Q3: What are the initial steps I should take to improve the solubility of this compound?

For initial troubleshooting, consider these common and effective strategies:

• pH Adjustment: Since 5-Amino-8-hydroxyquinoline is a weak base, lowering the pH of your aqueous solution will increase its solubility.[5]

• Use of Co-solvents: Adding a water-miscible organic solvent, such as dimethyl sulfoxide (DMSO) or ethanol, can significantly improve solubility.[8]

• Warming and Sonication: Gently warming the solution or using a sonicator can provide the energy needed to overcome the crystal lattice energy and facilitate dissolution.[8]

Troubleshooting Guides

Issue 1: Precipitation occurs when adding a DMSO stock solution to an aqueous buffer.

Possible Cause: This is a common issue for hydrophobic compounds and can be attributed to "DMSO shock," where the rapid change in solvent polarity causes the compound to precipitate. The final concentration in the aqueous buffer may also exceed its kinetic solubility.

Solutions:

• Reduce Final Concentration: Lower the target concentration of the compound in your final assay medium.

• Slow Addition and Mixing: Add the DMSO stock solution dropwise to the aqueous buffer while vortexing or stirring vigorously to ensure rapid mixing and prevent localized high concentrations.

• Optimize Final DMSO Concentration: While a higher final DMSO concentration can aid solubility, it may affect your experimental system. Typically, keeping the final DMSO concentration below 1% is recommended for cell-based assays, though this can be cell-line dependent.

Issue 2: The compound will not dissolve even with pH adjustment and co-solvents.

Possible Cause: For highly insoluble batches or when high concentrations are required, more advanced techniques may be necessary.

Solutions:

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic compounds, forming water-soluble inclusion complexes. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used and effective option.

• Use of Surfactants: Surfactants can form micelles that encapsulate the hydrophobic compound, increasing its apparent solubility in water.

Quantitative Data Summary

Table 1: Expected pH-Dependent Aqueous Solubility Trend

pH Range	Expected Solubility	Rationale
Acidic (pH < 5)	High	The amino group is protonated, forming a more soluble salt.[5]
Neutral (pH 6-8)	Moderate to Low	Reduced protonation leads to lower solubility.
Alkaline (pH > 8)	Low	The compound is predominantly in its less soluble free base form.

Table 2: Qualitative Solubility in Common Solvents

Solvent	Solvent Type	Expected Solubility	Rationale
Water	Polar Protic	Sparingly to Moderately Soluble	Dihydrochloride form enhances solubility, but the quinoline core is hydrophobic.[7][9]
Ethanol, Methanol	Polar Protic	Moderately Soluble	Can engage in hydrogen bonding.[7][9]
DMSO, DMF	Polar Aprotic	Moderately to Highly Soluble	Effective at solvating both polar and non-polar moieties.[7][9]
Hexane, Toluene	Non-Polar	Insoluble to Sparingly Soluble	The overall polarity of the molecule is too high for significant interaction.[7][9]

Experimental Protocols

Protocol 1: Determination of Kinetic Solubility

This method provides a rapid estimation of a compound's solubility in an aqueous buffer.

• Prepare Stock Solution: Create a 10 mM stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride in 100% DMSO.

• Prepare Assay Buffer: Use a relevant aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution.

• Addition to Buffer: Transfer a small, fixed volume (e.g., 2 µL) from each well of the dilution plate to a new 96-well plate containing a larger volume (e.g., 198 µL) of the assay buffer.

• Equilibration: Cover the plate and shake at room temperature for 1-2 hours.

• Analysis: Measure the turbidity of each well using a plate reader. The concentration at which precipitation (indicated by a sharp increase in turbidity) is observed is the kinetic solubility.

Protocol 2: Improving Solubility using Co-solvents (e.g., PEG 400)

• Prepare Stock Solution: Prepare a high-concentration stock solution (e.g., 20 mg/mL) of the compound in 100% polyethylene glycol 400 (PEG 400). Gentle warming (e.g., 37°C) and vortexing can be used to aid dissolution.

• Serial Dilution: Create a serial dilution of the stock solution using 100% PEG 400.

• Final Dilution: Add a small volume of each stock dilution to your aqueous assay buffer to achieve the desired final concentrations. Ensure the final concentration of PEG 400 is consistent across all samples and is compatible with your assay (typically below 5%).

• Vehicle Control: Prepare control samples containing the same final concentration of PEG 400 without the compound.

Visualizations

Caption: General workflow for improving the aqueous solubility of 5-Amino-8-hydroxyquinoline dihydrochloride.

Caption: Experimental workflow for the determination of kinetic solubility.

Safety and Handling

• Hazard Identification: 5-Amino-8-hydroxyquinoline dihydrochloride may cause skin irritation, serious eye irritation, and respiratory irritation.[10]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a lab coat when handling this compound.[8]

• Handling: Avoid breathing dust. Use in a well-ventilated area. Wash hands thoroughly after handling.[8][11]

• Storage: Store in a cool, dry place away from light and moisture.[4]

For more detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.[8][11]

References

• 1. Quinoline - Wikipedia [en.wikipedia.org]
• 2. A machine learning approach for the prediction of aqueous solubility of pharmaceuticals: a comparative model and dataset analysis - Digital Discovery (RSC Publishing) DOI:10.1039/D4DD00065J [pubs.rsc.org]
• 3. Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics | Semantic Scholar [semanticscholar.org]
• 5. Predicting small molecules solubility on endpoint devices using deep ensemble neural networks [arxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tcichemicals.com [tcichemicals.com]
• 9. benchchem.com [benchchem.com]
• 10. 5-Amino-8-hydroxyquinoline dihydrochloride | C9H10Cl2N2O | CID 16211947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Stability of 5-Amino-8-hydroxyquinoline dihydrochloride in Solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 5-Amino-8-hydroxyquinoline dihydrochloride in solution. It includes troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data on stability under various stress conditions.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of 5-Amino-8-hydroxyquinoline dihydrochloride solutions.

Issue	Possible Cause	Recommended Solution
Precipitation or cloudiness in aqueous solution.	The pH of the solution may not be optimal for solubility. As a dihydrochloride salt, the compound is more soluble in acidic conditions. Increasing the pH can lead to the precipitation of the free base.	Ensure the pH of your aqueous solution is maintained in the acidic range (e.g., pH 2-5). Use a suitable buffer system to maintain a stable pH, especially when adding other components to the solution.
Discoloration of the solution (e.g., turning yellow or brown).	This can be a sign of degradation, particularly due to oxidation or photodecomposition. 5-Amino-8-hydroxyquinoline and its derivatives can be sensitive to light and air.[1]	Prepare solutions fresh whenever possible. Protect solutions from light by using amber vials or wrapping containers in aluminum foil. To minimize oxidation, consider purging the solvent and the headspace of the container with an inert gas like nitrogen or argon.
Inconsistent or drifting peaks during HPLC analysis.	This could be due to the chelating nature of 8-hydroxyquinoline derivatives with metal ions present in the HPLC system (e.g., stainless steel components).[2][3] It can also be caused by the degradation of the analyte in the autosampler.	Use a mobile phase containing a chelating agent (e.g., EDTA) or use a biocompatible (PEEK) HPLC system. Ensure the mobile phase is properly degassed. Keep the autosampler temperature controlled (e.g., 4°C) to minimize degradation during the analytical run.
Appearance of unexpected peaks in the chromatogram.	These are likely degradation products resulting from hydrolysis, oxidation, or photolysis.	Conduct forced degradation studies to identify the retention times of potential degradation products.[4][5][6][7][8] This will help in developing a stability-indicating HPLC method that can resolve the parent compound from its degradants.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 5-Amino-8-hydroxyquinoline dihydrochloride in its solid form and in solution?

A1: In its solid form, it should be stored at room temperature in a cool, dark place, and preferably under an inert gas as it can be air-sensitive.[1] Solutions should be freshly prepared. If short-term storage is necessary, they should be protected from light and stored at low temperatures (e.g., 2-8°C). For longer-term storage, consider freezing the solution, but verify the compound's stability under freeze-thaw cycles.

Q2: What solvents are suitable for dissolving 5-Amino-8-hydroxyquinoline dihydrochloride?

A2: As a dihydrochloride salt, it is soluble in water. Its solubility can be enhanced in acidic aqueous solutions. For non-aqueous applications, polar organic solvents may be used, but solubility should be experimentally determined.

Q3: How does pH affect the stability of 5-Amino-8-hydroxyquinoline dihydrochloride in solution?

A3: The stability of quinoline derivatives can be pH-dependent. Acidic conditions generally favor the stability of the protonated form. Under neutral to basic conditions, the compound may be more susceptible to oxidation and other degradation pathways. A comprehensive pH stability profile should be determined experimentally.

Q4: Is 5-Amino-8-hydroxyquinoline dihydrochloride sensitive to light?

A4: Yes, many quinoline derivatives are known to be photosensitive. Exposure to UV or visible light can lead to photodegradation. Therefore, it is crucial to protect solutions from light during preparation, storage, and experimentation.

Q5: What are the likely degradation pathways for 5-Amino-8-hydroxyquinoline dihydrochloride?

A5: Based on its chemical structure, the likely degradation pathways include:

• Hydrolysis: The amino group could potentially be susceptible to hydrolysis under extreme pH and temperature conditions.

• Oxidation: The phenolic hydroxyl group and the aromatic ring are susceptible to oxidation, which can be accelerated by the presence of metal ions and light.

• Photodecomposition: Absorption of light can lead to the formation of reactive species and subsequent degradation.

Data Presentation: Forced Degradation Studies

The following table summarizes representative data from forced degradation studies on 5-Amino-8-hydroxyquinoline dihydrochloride. This data is illustrative and intended to demonstrate the compound's stability profile under various stress conditions. Actual results may vary based on experimental conditions.

Stress Condition	Description	Time	% Degradation (Illustrative)	Appearance of Degradation Products
Acid Hydrolysis	0.1 M HCl at 60°C	24 hours	~ 5%	Minor peaks observed
Base Hydrolysis	0.1 M NaOH at 60°C	8 hours	~ 15%	Significant degradation peaks
Oxidative	3% H₂O₂ at room temp	24 hours	~ 20%	Multiple degradation peaks
Thermal	80°C in solid state	48 hours	< 2%	Negligible change
Photolytic (Solution)	Exposed to 1.2 million lux hours and 200 W h/m²	24 hours	~ 10%	Several minor degradation peaks

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method Development

A stability-indicating HPLC method is crucial for separating the parent compound from its degradation products.

1. Instrumentation and Conditions (Starting Point):

• HPLC System: A system with a UV detector. A photodiode array (PDA) detector is recommended for peak purity analysis.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Phosphoric acid in water.

  • B: Acetonitrile.

• Gradient Elution: A gradient from 5% to 95% B over 20 minutes can be a good starting point for method development.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: UV detection at a wavelength where the compound has maximum absorbance (e.g., determined by UV-Vis spectrophotometry).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

2. Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, range, accuracy, precision, and robustness.

Protocol 2: Forced Degradation Study

Forced degradation studies are performed to assess the intrinsic stability of the compound and to generate degradation products for method validation.[4][5][6][7][8]

1. Preparation of Stock Solution: Prepare a stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride in a suitable solvent (e.g., water or a water/acetonitrile mixture) at a concentration of approximately 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 1 M HCl and heat at 60°C. Take samples at different time points (e.g., 2, 4, 8, 24 hours), neutralize with 1 M NaOH, and dilute to the target concentration before HPLC analysis.

• Base Hydrolysis: Mix the stock solution with an equal volume of 1 M NaOH and keep at room temperature or gently heat. Sample at various time points, neutralize with 1 M HCl, and dilute for analysis.

• Oxidative Degradation: Mix the stock solution with an equal volume of 6% H₂O₂ and keep at room temperature. Sample at different time points and dilute for analysis.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C). Dissolve samples taken at different time points in the diluent for analysis.

• Photolytic Degradation: Expose the stock solution in a photostability chamber to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[8] A control sample should be wrapped in aluminum foil to protect it from light.

3. Analysis: Analyze the stressed samples using the validated stability-indicating HPLC method. The percentage of degradation can be calculated by comparing the peak area of the parent compound in the stressed sample to that in an unstressed control sample.

Visualizations

References

• 1. chemimpex.com [chemimpex.com]
• 2. HPLC Method for Analysis of 8-hydroxyquinoline with Primesep 100 | SIELC Technologies [sielc.com]
• 3. sielc.com [sielc.com]
• 4. medcraveonline.com [medcraveonline.com]
• 5. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 6. biopharminternational.com [biopharminternational.com]
• 7. ajpsonline.com [ajpsonline.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

pH optimization for 5-Amino-8-hydroxyquinoline dihydrochloride fluorescence

Welcome to the technical support center for 5-Amino-8-hydroxyquinoline dihydrochloride (5A8Q). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing its fluorescence properties, with a specific focus on the critical role of pH.

Frequently Asked Questions (FAQs)

Q1: Why is the fluorescence of my 5-Amino-8-hydroxyquinoline dihydrochloride solution weak or undetectable at neutral pH?

A1: The fluorescence of 8-hydroxyquinoline and its derivatives is highly dependent on pH. In neutral, dilute acid, or basic aqueous solutions, the compound exists in forms that are typically non-fluorescent or weakly fluorescent. This is often due to a process called Excited-State Intramolecular Proton Transfer (ESIPT), where a proton shifts from the hydroxyl group to the quinoline nitrogen upon excitation, leading to a non-radiative decay pathway (quenching).[1] Strong fluorescence is generally observed only under specific protonation states, typically in concentrated acidic solutions.

Q2: What is the general relationship between pH and the fluorescence of 5-Amino-8-hydroxyquinoline?

A2: The fluorescence of 5A8Q is directly linked to its molecular form in solution, which is governed by pH. The molecule has three key sites for protonation/deprotonation: the quinoline nitrogen, the phenolic hydroxyl group, and the amino group. In strongly acidic conditions, the quinoline nitrogen is protonated, forming a cationic species which is often fluorescent. As the pH increases, deprotonation occurs, and the molecule may adopt a non-fluorescent zwitterionic or neutral form. The exact pH profile must be determined experimentally, as the amino group at the 5-position will influence the electronic properties and pKa values of the molecule compared to the parent 8-hydroxyquinoline.

Q3: How can I determine the optimal pH for my experiment?

A3: The optimal pH must be determined empirically by performing a pH titration study. This involves measuring the fluorescence intensity of a 5A8Q solution across a wide range of pH values (e.g., pH 2 to 12) using a series of buffers. This will allow you to identify the specific pH range(s) that yield the maximum fluorescence signal. A detailed methodology for this experiment is provided in the "Experimental Protocols" section below.

Q4: My fluorescence signal is unstable and decreases over time. What are the possible causes?

A4: Signal instability can arise from several factors:

• Photobleaching: Continuous exposure to the excitation light source can cause irreversible decomposition of the fluorophore. To mitigate this, reduce the excitation light intensity, decrease the exposure time, or use the lowest possible concentration of 5A8Q that provides an adequate signal.

• Temperature Fluctuations: Fluorescence intensity is temperature-sensitive. Ensure your sample holder is thermalized and that the temperature remains constant throughout the experiment.

• Buffer Instability: Ensure the pH of your buffer is stable and not susceptible to changes from atmospheric CO2 or interactions with your sample.

• Chemical Degradation: Ensure 5A8Q is stable in your chosen buffer and solvent system under your experimental conditions (e.g., exposure to light, air). Prepare fresh solutions for critical experiments.

Q5: Can the presence of metal ions in my buffer affect the fluorescence?

A5: Absolutely. 8-hydroxyquinoline and its derivatives are well-known metal ion chelators. The binding of metal ions (like Zn²⁺, Mg²⁺, Al³⁺, etc.) can dramatically enhance fluorescence, a phenomenon known as Chelation-Enhanced Fluorescence (CHEF). This occurs because complexation with the metal ion can increase the structural rigidity of the molecule and, critically, inhibit the ESIPT pathway that causes quenching. If you are studying the intrinsic fluorescence of 5A8Q, it is crucial to use metal-free buffers and high-purity water to avoid interference.

Troubleshooting Guide

This guide addresses common issues encountered during the pH optimization of 5A8Q fluorescence.

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Caption: Troubleshooting workflow for unstable fluorescence signals.

Data Presentation

While specific quantitative data for 5-Amino-8-hydroxyquinoline dihydrochloride is not extensively published, the expected behavior based on related compounds is summarized below. The exact pKa values and fluorescence quantum yields should be determined experimentally.

Table 1: Expected Fluorescence Properties of 5-Amino-8-hydroxyquinoline vs. pH

pH Range	Dominant Species (Hypothesized)	Expected Fluorescence Level	Rationale
Strongly Acidic (pH < 4)	Cationic (Quinoline N is protonated)	High	Protonation of the quinoline nitrogen inhibits ESIPT, favoring radiative decay (fluorescence).
Weakly Acidic / Neutral (pH 4-8)	Neutral / Zwitterionic	Low / Quenched	The molecule is prone to ESIPT, leading to non-radiative decay and fluorescence quenching. [1]
Basic (pH > 8)	Anionic (Phenolic OH is deprotonated)	Variable / Low	The anionic form may have different fluorescence properties, but quenching is still possible.

Table 2: Recommended Buffer Systems for pH Titration Experiments

pH Range	Buffer System	pKa (approx.)	Notes
2.2 - 4.2	Citrate Buffer	3.1, 4.8, 6.4	Provides good buffering capacity in the acidic range.
4.0 - 6.0	Acetate Buffer	4.8	Commonly used and simple to prepare.
5.8 - 8.0	Phosphate Buffer (PBS)	7.2	Physiologically relevant and widely used.
8.0 - 10.0	Borate Buffer	9.2	Effective for maintaining pH in the basic range.
9.2 - 11.0	Carbonate-Bicarbonate Buffer	10.3	Useful for higher pH ranges. Should be protected from air (CO₂).

Experimental Protocols

Protocol 1: Determining the Optimal pH for Fluorescence

This protocol outlines a procedure to systematically measure the fluorescence intensity of 5A8Q across a range of pH values.

Caption: Experimental workflow for pH optimization of fluorescence.

Objective: To identify the pH at which 5-Amino-8-hydroxyquinoline dihydrochloride exhibits maximum fluorescence intensity.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride

• High-purity water (Milli-Q or equivalent)

• DMSO (if needed for stock solution)

• Chemicals for buffer preparation (see Table 2)

• Strong acid (e.g., 1 M HCl) and strong base (e.g., 1 M NaOH) for pH adjustment

• Spectrofluorometer

• Calibrated pH meter

• Quartz cuvettes

Procedure:

• Stock Solution Preparation:

  • Prepare a 1 mM stock solution of 5A8Q in high-purity water or DMSO. Store protected from light.

  • Note: If using DMSO, ensure the final concentration in the measurement buffer is low (<1%) to minimize solvent effects.

• Buffer Preparation:

  • Prepare a series of buffers covering the desired pH range (e.g., pH 2, 3, 4, 5, 6, 7, 8, 9, 10, 11, 12) at a fixed ionic strength (e.g., 0.1 M). Refer to Table 2 for suitable buffer systems.

  • Use a calibrated pH meter to accurately adjust the pH of each buffer.

• Sample Preparation:

  • For each pH point, prepare a sample by diluting the 5A8Q stock solution into the corresponding buffer in a quartz cuvette. A final concentration of 1-10 µM is a good starting point.

  • Ensure the final concentration of 5A8Q is identical across all samples.

  • Prepare a "blank" sample for each buffer solution containing no 5A8Q.

• Fluorescence Measurement:

  • Set the spectrofluorometer to an initial excitation wavelength (e.g., 320 nm) and scan the emission from 350 nm to 600 nm to find the approximate emission maximum. Based on 8-HQ, the cationic form may emit around 410 nm. * For each sample (from pH 2 to 12): a. Place the cuvette in the sample holder. b. Record the fluorescence emission spectrum. c. Measure the corresponding blank and subtract its spectrum from the sample spectrum to correct for background fluorescence. d. Record the peak fluorescence intensity.

• Data Analysis:

  • Plot the background-corrected fluorescence intensity (at the emission maximum) as a function of pH.

  • The pH value corresponding to the highest point on the graph is the optimal pH for fluorescence under these conditions.

• Wavelength Optimization (Optional but Recommended):

  • Using the sample at the optimal pH identified in the previous step, perform an excitation scan (while monitoring at the emission maximum) and an emission scan (while exciting at the excitation maximum) to determine the precise optimal wavelengths.

References

• 1. pubs.acs.org [pubs.acs.org]

Common experimental errors with 5-Amino-8-hydroxyquinoline dihydrochloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving 5-Amino-8-hydroxyquinoline dihydrochloride.

Troubleshooting Guides

This section addresses common experimental issues encountered when using 5-Amino-8-hydroxyquinoline dihydrochloride, providing potential causes and solutions.

Poor Solubility and Precipitation

Problem	Potential Cause	Recommended Solution
Compound fails to dissolve completely in aqueous buffers.	The quinoline core is inherently hydrophobic, limiting solubility in neutral aqueous solutions. The dihydrochloride form enhances solubility, but it can still be limited.[1]	Prepare stock solutions in polar aprotic solvents like DMSO or DMF before diluting into your aqueous experimental buffer.[1] Ensure the final solvent concentration is compatible with your experimental system.
Precipitation occurs upon addition to cell culture media or buffer.	The pH of the final solution can affect the protonation state of the amino and hydroxyl groups, influencing solubility.[1] Interaction with components in complex media can also lead to precipitation.	Adjust the pH of your buffer if your experimental conditions allow. Solubility is likely to be higher in acidic or basic solutions compared to neutral pH.[1] Perform a solubility test in your specific medium at the desired final concentration before the main experiment.
Inconsistent results in serial dilutions.	Precipitation at higher concentrations in the dilution series.	Visually inspect each dilution for any signs of precipitation. Prepare fresh dilutions for each experiment.

Inaccurate or Inconsistent Fluorescence Readings

Problem	Potential Cause	Recommended Solution
No or very low fluorescence signal.	Incorrect excitation/emission wavelengths. The compound's fluorescence is often enhanced upon chelation with metal ions.[2] Insufficient concentration of the compound or target metal ion. Photobleaching.	Confirm the optimal excitation and emission spectra for the free and metal-bound forms of the compound. Ensure the presence of the target metal ion if studying chelation-induced fluorescence. Optimize the concentration of the probe and metal ion. Use an anti-fade mounting medium for microscopy and minimize light exposure.[3]
High background fluorescence.	Autofluorescence from cells or media components. Non-specific binding of the compound. High concentration of the fluorescent probe.	Include an unstained control to assess autofluorescence. Optimize washing steps to remove unbound probe.[4] Titrate the concentration of 5-Amino-8-hydroxyquinoline dihydrochloride to find the optimal signal-to-noise ratio.[3][4]
Signal variability between replicates.	Uneven distribution of the compound in solution. Inconsistent incubation times. Cell density variations.	Ensure thorough mixing of the compound in the experimental medium. Standardize all incubation and washing times. Ensure consistent cell seeding density across all wells or slides.

Issues in Biological Assays (e.g., Cytotoxicity, Antimicrobial)

Problem	Potential Cause	Recommended Solution
Low or no observed biological activity.	Degradation of the compound due to light or air sensitivity.[5] Insufficient concentration or incubation time. Chelation of the compound by trace metals in the media, reducing its availability.	Store the solid compound and stock solutions protected from light and under an inert atmosphere where possible.[5] Perform dose-response and time-course experiments to determine optimal conditions. Use high-purity water and reagents to minimize trace metal contamination.
High variability in results.	Inconsistent cell health or passage number. Variability in media composition.	Use cells within a consistent passage number range and ensure high viability before starting the experiment. Use the same batch of media and supplements for all related experiments.
Unexpected cytotoxicity in control cells.	High concentration of the solvent (e.g., DMSO) used for the stock solution. The compound itself may have some basal cytotoxicity.	Ensure the final solvent concentration is below the toxic threshold for your cell line (typically <0.5% DMSO). Include a vehicle control (solvent only) to assess solvent toxicity. Determine the IC50 of the compound in your specific cell line.

Frequently Asked Questions (FAQs)

Q1: How should I store 5-Amino-8-hydroxyquinoline dihydrochloride?

A1: The compound should be stored at room temperature, protected from light, and in a tightly sealed container to prevent exposure to air and moisture.[5] For long-term storage, keeping it in a cool and dark place is recommended. Some suppliers suggest storing under an inert gas due to its air sensitivity.

Q2: What is the best solvent to prepare a stock solution?

A2: Due to its limited solubility in neutral aqueous solutions, it is best to prepare stock solutions in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[1] Subsequently, these stock solutions can be diluted in the appropriate experimental buffer.

Q3: Is this compound fluorescent?

A3: 8-hydroxyquinoline and its derivatives are known to be fluorescent, particularly upon chelation with metal ions.[2] The fluorescence intensity can significantly increase upon forming a complex with metals due to increased molecular rigidity.[2]

Q4: What are the main applications of 5-Amino-8-hydroxyquinoline dihydrochloride?

A4: It is primarily used for its metal-chelating properties.[6] This makes it valuable as a fluorescent probe for detecting metal ions, as an antimicrobial and antifungal agent (where activity is often linked to metal chelation), and in the synthesis of more complex molecules for pharmaceutical development, including anticancer agents.[7][8]

Q5: What safety precautions should I take when handling this compound?

A5: Handle the compound in a well-ventilated area or under a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of the powder and contact with skin and eyes. It is classified as a skin and eye irritant.[9]

Experimental Protocols

General Protocol for Metal Chelation Assay using Fluorescence Spectroscopy

This protocol provides a general framework for assessing the metal-chelating properties of 5-Amino-8-hydroxyquinoline dihydrochloride.

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride

• High-purity water (metal-free)

• Buffer solution (e.g., HEPES, Tris), pH adjusted as required for the experiment.

• Stock solution of the metal ion of interest (e.g., ZnCl₂, CuCl₂, FeCl₃)

• Fluorometer and cuvettes

Procedure:

• Prepare a stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride (e.g., 10 mM) in DMSO.

• Prepare working solutions by diluting the stock solution in the chosen buffer. A typical final concentration might be in the low micromolar range (e.g., 1-10 µM).

• Prepare a working solution of the metal ion in the same buffer.

• Determine the excitation and emission spectra of the free compound by scanning a range of wavelengths to find the optimal peaks.

• Titrate the compound with the metal ion. In a cuvette, add the working solution of 5-Amino-8-hydroxyquinoline dihydrochloride. Record the initial fluorescence spectrum.

• Incrementally add small aliquots of the metal ion working solution to the cuvette, mixing well after each addition.

• Record the fluorescence spectrum after each addition.

• Analyze the data by plotting the change in fluorescence intensity at the emission maximum against the concentration of the metal ion to determine the binding stoichiometry and affinity.

General Protocol for Cellular Imaging with 5-Amino-8-hydroxyquinoline dihydrochloride as a Fluorescent Probe

This protocol outlines the use of 5-Amino-8-hydroxyquinoline dihydrochloride for imaging intracellular metal ions.

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• 5-Amino-8-hydroxyquinoline dihydrochloride stock solution (e.g., 10 mM in DMSO)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Seeding: Seed cells on a suitable imaging-grade culture vessel and allow them to adhere overnight.

• Prepare Loading Solution: Dilute the 5-Amino-8-hydroxyquinoline dihydrochloride stock solution in serum-free cell culture medium to the desired final concentration (e.g., 1-10 µM). This should be optimized for your cell type to minimize toxicity.

• Cell Loading: Remove the culture medium from the cells and wash once with warm PBS. Add the loading solution to the cells and incubate for a specified period (e.g., 15-30 minutes) at 37°C, protected from light.

• Washing: Remove the loading solution and wash the cells two to three times with warm PBS or imaging buffer to remove excess probe.

• Imaging: Mount the coverslip or dish on the fluorescence microscope. Acquire images using the appropriate filter set determined from the compound's spectral properties.

• (Optional) Positive Control: To confirm the probe is responsive to the target metal, cells can be treated with a solution containing the metal ion and an ionophore (e.g., pyrithione for zinc) before or during imaging.

Visualizations

Troubleshooting Logic for Low Fluorescence Signal

Caption: Troubleshooting workflow for low fluorescence signal.

Mechanism of Action: Metal Chelation and Biological Activity

Caption: Metal chelation leading to biological effects.

Experimental Workflow for Cellular Metal Ion Detection

Caption: Workflow for cellular fluorescence imaging.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. biotium.com [biotium.com]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. dovepress.com [dovepress.com]
• 7. Clawing Back: Broadening the Notion of Metal Chelators in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 5-Amino-8-hydroxyquinoline dihydrochloride | C9H10Cl2N2O | CID 16211947 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Quantum Yield of 5-Amino-8-hydroxyquinoline dihydrochloride

Welcome to the technical support center for 5-Amino-8-hydroxyquinoline dihydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help you optimize your experiments and enhance the fluorescence quantum yield of this compound.

Troubleshooting Guides

This section addresses common issues encountered during fluorescence experiments with 5-Amino-8-hydroxyquinoline dihydrochloride.

Problem: Low or No Fluorescence Signal

A weak or nonexistent fluorescence signal is a frequent challenge. The following steps provide a systematic approach to diagnose and resolve this issue.

dot

Caption: Troubleshooting workflow for low fluorescence signal.

Question: My 5-Amino-8-hydroxyquinoline dihydrochloride solution is not fluorescing. What should I check first?

Answer:

Start by verifying the fundamental aspects of your experimental setup:

• Compound Integrity and Concentration: Ensure your 5-Amino-8-hydroxyquinoline dihydrochloride is from a reliable source and has been stored correctly to prevent degradation. Prepare a fresh solution and confirm its concentration using UV-Vis spectrophotometry.

• Instrument Settings:

  • Excitation and Emission Wavelengths: Confirm that you are using the correct excitation wavelength (λex) to populate the excited state and that your detector is set to scan the expected emission wavelength (λem) range. For quinoline derivatives, excitation is typically in the UV-A or near-UV range.

  • Slit Widths: Wider slit widths can increase the signal but may reduce spectral resolution. Start with a moderate setting (e.g., 5 nm) for both excitation and emission.

  • Detector Gain: If the signal is very low, you may need to increase the detector gain. Be mindful that this can also amplify noise.

• Solvent: The choice of solvent has a profound impact on the quantum yield. As a dihydrochloride salt, the compound is soluble in polar solvents. However, protic solvents like water and alcohols can participate in hydrogen bonding and proton transfer processes that may quench fluorescence.[1] Consider using polar aprotic solvents like DMSO or DMF, where higher quantum yields have been observed for related 8-hydroxyquinoline compounds.

• pH of the Solution: The fluorescence of quinoline derivatives is highly pH-dependent. The protonation state of the quinoline nitrogen and the amino and hydroxyl groups significantly influences the electronic transitions and, therefore, the fluorescence intensity.

Frequently Asked Questions (FAQs)

This section provides answers to specific questions about enhancing the quantum yield of 5-Amino-8-hydroxyquinoline dihydrochloride.

General Understanding

Question: What is fluorescence quantum yield and why is it important?

Answer:

Fluorescence quantum yield (Φ) is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed. A higher quantum yield indicates that a larger fraction of the absorbed energy is released as fluorescence, resulting in a brighter signal. For applications in drug development, bio-imaging, and sensing, a high quantum yield is crucial for sensitivity and detection limits.

Question: What are the common factors that lead to a low quantum yield for 5-Amino-8-hydroxyquinoline dihydrochloride?

Answer:

Several factors can contribute to a low quantum yield:

• Excited-State Intramolecular Proton Transfer (ESIPT): In 8-hydroxyquinoline and its derivatives, an excited-state proton transfer can occur from the hydroxyl group to the quinoline nitrogen.[2] This process provides a non-radiative decay pathway, thus reducing fluorescence.[3][4]

• Solvent Effects: As mentioned earlier, protic solvents can quench fluorescence through hydrogen bonding and proton transfer.[1]

• Aggregation-Caused Quenching (ACQ): At high concentrations, molecules can form non-fluorescent aggregates (dimers or excimers), which leads to a decrease in the overall fluorescence intensity.

• Presence of Quenchers: Impurities in the solvent or the presence of certain ions (e.g., heavy metal ions) can quench fluorescence.

Enhancement Strategies

Question: How can I enhance the quantum yield of my 5-Amino-8-hydroxyquinoline dihydrochloride sample?

Answer:

Several strategies can be employed to increase the fluorescence quantum yield:

• Solvent Selection: The choice of solvent is critical. For 8-hydroxyquinoline, polar aprotic solvents have been shown to result in a higher quantum yield compared to polar protic or non-polar solvents.

  Data Presentation: Quantum Yield of 8-Hydroxyquinoline in Various Solvents

Solvent	Dielectric Constant (ε)	Quantum Yield (Φ)
Dioxane	2.2	0.003
Propanol	20.1	0.005
Methanol	32.7	0.008
Ethanol	24.5	0.010
Acetonitrile	37.5	Very Low
Ethylene Glycol	37.0	0.020
Water	80.1	0.002
DMSO	46.7	0.025
DMF	36.7	0.030

• pH Adjustment: The fluorescence of quinoline derivatives is highly sensitive to pH. By adjusting the pH, you can control the protonation state of the molecule and potentially favor a more fluorescent species. For many 8-hydroxyquinoline derivatives, optimal fluorescence is observed in a slightly acidic to neutral pH range (pH 5-8).[5]

• Chelation with Metal Ions: 8-Hydroxyquinoline and its derivatives are excellent chelating agents.[2] The formation of metal complexes can significantly enhance fluorescence by increasing the rigidity of the molecule and inhibiting non-radiative decay pathways like ESIPT.[2][6]

• Inducing Aggregation-Induced Emission (AIE): While aggregation typically quenches fluorescence (ACQ), some molecules exhibit the opposite phenomenon, known as aggregation-induced emission (AIE). In the aggregated state, intramolecular rotations are restricted, which blocks non-radiative decay channels and opens up a radiative pathway, leading to enhanced fluorescence. This has been observed in derivatives of 8-hydroxyquinoline.

dot

Caption: Mechanism of Aggregation-Induced Emission (AIE).

Experimental Protocols

This section provides detailed methodologies for key experiments related to enhancing and measuring the quantum yield of 5-Amino-8-hydroxyquinoline dihydrochloride.

Protocol 1: Relative Quantum Yield Measurement

This protocol uses the comparative method with quinine sulfate as a standard.[7]

Materials:

• 5-Amino-8-hydroxyquinoline dihydrochloride

• Quinine sulfate (fluorescence standard, Φ = 0.54 in 0.1 M H₂SO₄)

• Spectroscopic grade solvents (e.g., DMSO, 0.1 M H₂SO₄)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

• Fluorometer

Procedure:

• Prepare Stock Solutions:

  • Prepare a stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride in the desired solvent (e.g., DMSO).

  • Prepare a stock solution of quinine sulfate in 0.1 M H₂SO₄.

• Prepare a Series of Dilutions:

  • From the stock solutions, prepare a series of dilutions for both the sample and the standard with absorbances in the range of 0.01 to 0.1 at the excitation wavelength. This is to ensure linearity and avoid inner filter effects.

• Measure Absorbance:

  • Using the UV-Vis spectrophotometer, measure the absorbance of each dilution at the chosen excitation wavelength (e.g., 350 nm for quinine sulfate).

• Measure Fluorescence Emission:

  • Using the fluorometer, record the fluorescence emission spectrum for each dilution of the sample and the standard at the same excitation wavelength used for the absorbance measurements.

  • Integrate the area under the emission curve for each spectrum.

• Calculate Quantum Yield:

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

  • The quantum yield of the sample (Φ_sample) can be calculated using the following equation:

    Φ_sample = Φ_standard * (Slope_sample / Slope_standard) * (η_sample² / η_standard²)

    Where:

    • Φ_standard is the quantum yield of the standard (0.54 for quinine sulfate).

    • Slope is the gradient of the plot of integrated fluorescence intensity vs. absorbance.

    • η is the refractive index of the solvent.

dot

References

• 1. researchgate.net [researchgate.net]
• 2. rroij.com [rroij.com]
• 3. researchgate.net [researchgate.net]
• 4. Origin of ultraweak fluorescence of 8-hydroxyquinoline in water: photoinduced ultrafast proton transfer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. chem.uci.edu [chem.uci.edu]
• 6. Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity [scirp.org]
• 7. pubs.rsc.org [pubs.rsc.org]

Long-term stability of 5-Amino-8-hydroxyquinoline dihydrochloride stock solutions

This technical support center provides troubleshooting guides and frequently asked questions regarding the long-term stability of 5-Amino-8-hydroxyquinoline dihydrochloride stock solutions. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of 5-Amino-8-hydroxyquinoline dihydrochloride?

A1: Based on its chemical properties and common laboratory practices, high-purity, anhydrous dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions for long-term storage. For immediate use in aqueous-based biological assays, sterile, deionized water can also be used, though long-term stability in aqueous solutions may be compromised. One study reports dissolving the compound in distilled water for fabricating electrospun materials.[1][2]

Q2: What is the recommended storage temperature and expected shelf-life for stock solutions?

Q3: How should I handle the solid compound and the prepared stock solutions?

A3: The solid form of 5-Amino-8-hydroxyquinoline dihydrochloride is described as air and light-sensitive.[4][5][6] Quinoline compounds, in general, can darken upon exposure to light.[4] Therefore, it is crucial to store both the solid compound and stock solutions protected from light. Use amber vials or wrap containers in aluminum foil. To minimize exposure to air and moisture, it is recommended to work in a low-humidity environment or under an inert gas. Solutions should be stored in tightly sealed containers.

Q4: Can I repeatedly freeze and thaw my stock solution?

A4: To maintain the integrity of the stock solution, it is highly recommended to aliquot the solution into single-use volumes after preparation. This practice minimizes the number of freeze-thaw cycles, which can accelerate degradation and introduce moisture, potentially affecting the compound's stability and concentration.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Color change of the stock solution (e.g., darkening, turning brown)	Oxidation of the aminophenol moiety. Similar compounds are known to oxidize and form colored polymeric byproducts, especially in solution.[6][7][8]	Discard the solution. Prepare a fresh stock solution and ensure it is stored under an inert atmosphere (e.g., argon or nitrogen) and strictly protected from light.
Precipitate observed in the solution after thawing	The concentration of the stock solution may be too high, or the compound may have degraded.	Gently warm the solution to 37°C and vortex to attempt redissolving. If the precipitate remains, it may indicate degradation or low solubility. Centrifuge the vial to pellet the precipitate and use the clear supernatant, noting that the concentration may be lower than expected. For future preparations, consider a lower stock concentration.
Inconsistent experimental results	Degradation of the compound in the stock solution, leading to a lower effective concentration.	Prepare a fresh stock solution from the solid compound. If possible, verify the concentration and purity of the new stock solution using analytical methods such as HPLC or UV-Vis spectroscopy.

Data Summary

While specific quantitative data on the long-term stability of 5-Amino-8-hydroxyquinoline dihydrochloride stock solutions is not available in the literature, the following table provides recommended storage conditions based on data from the related compound, 8-Hydroxyquinoline.[3]

Storage Temperature	Recommended Maximum Storage Duration
-20°C	1 year
-80°C	2 years

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Preparation: Allow the vial of solid 5-Amino-8-hydroxyquinoline dihydrochloride to equilibrate to room temperature before opening to minimize moisture condensation.

• Weighing: In a chemical fume hood, weigh out the desired amount of the compound using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.33 mg of 5-Amino-8-hydroxyquinoline dihydrochloride (Molecular Weight: 233.09 g/mol ).[9]

• Dissolution: Add the appropriate volume of anhydrous, high-purity DMSO to the solid compound. Vortex thoroughly until the solid is completely dissolved. Gentle warming (up to 37°C) may be applied if necessary.

• Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected (amber) vials. Store the aliquots at -20°C or -80°C.

Visualizations

Caption: Workflow for the preparation and storage of 5-Amino-8-hydroxyquinoline dihydrochloride stock solutions.

Caption: Logic diagram for troubleshooting common issues with stock solutions.

References

• 1. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Quinoline | C9H7N | CID 7047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. chemcess.com [chemcess.com]
• 8. researchgate.net [researchgate.net]
• 9. 5-Amino-8-hydroxyquinoline dihydrochloride | C9H10Cl2N2O | CID 16211947 - PubChem [pubchem.ncbi.nlm.nih.gov]

Best practices for handling and storing 5-Amino-8-hydroxyquinoline dihydrochloride

This technical support center provides researchers, scientists, and drug development professionals with best practices for handling and storing 5-Amino-8-hydroxyquinoline dihydrochloride, alongside troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 5-Amino-8-hydroxyquinoline dihydrochloride and what are its primary applications?

5-Amino-8-hydroxyquinoline dihydrochloride is a versatile chemical compound, appearing as an orange to amber or dark red crystalline powder.[1][2] It is widely used in pharmaceutical and analytical chemistry.[1] Its key applications include:

• Antimicrobial Research: It has demonstrated effectiveness against various bacterial strains, making it a person of interest in the development of new antibiotics.[1]

• Chelating Agent: Its ability to form stable complexes with metal ions makes it useful for the detection and quantification of trace metals.[1]

• Synthesis Precursor: It serves as a starting material in the synthesis of other bioactive compounds and materials.[1]

• Fluorescent Probes: Its properties lend themselves to use in biochemical assays for detecting specific biomolecules.[1]

Q2: What are the recommended storage conditions for 5-Amino-8-hydroxyquinoline dihydrochloride?

To ensure the stability and integrity of the compound, it should be stored at room temperature, ideally in a cool, dark place below 15°C.[3] It is also recommended to store it under an inert gas as it is sensitive to air.[3][4] The container should always be kept tightly closed.

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

When handling 5-Amino-8-hydroxyquinoline dihydrochloride, it is crucial to wear appropriate personal protective equipment to avoid contact with skin and eyes. Recommended PPE includes:

• Protective gloves[5]

• Safety glasses or an eye shield[5]

• A dust mask (type N95 or equivalent)

• A protective suit or lab coat[5]

Troubleshooting Guide

Issue 1: The 5-Amino-8-hydroxyquinoline dihydrochloride powder has changed color or appears degraded.

• Possible Cause: The compound is known to be air-sensitive and may degrade upon exposure to air and light, leading to a color change.[3]

• Solution:

  • Always store the compound in a tightly sealed container, under an inert atmosphere if possible.

  • Store in a cool, dark place to minimize light-induced degradation.

  • If a significant color change is observed, it may indicate degradation, and the use of a fresh batch is recommended for sensitive experiments to ensure the reliability of results.

Issue 2: The compound is not dissolving in the chosen solvent.

• Possible Cause: 5-Amino-8-hydroxyquinoline dihydrochloride has specific solubility characteristics. While it is a dihydrochloride salt, which generally confers water solubility, its organic quinoline core can limit solubility in certain solvents.

• Troubleshooting Steps:

  • Verify Solvent Choice: For aqueous solutions, ensure you are using a sufficient volume of solvent. Gentle heating and stirring can aid dissolution.[6] In a published protocol, it was dissolved in distilled water with agitation.[6]

  • Consider pH Adjustment: The solubility of quinoline derivatives can be pH-dependent. Adjusting the pH of the solution may improve solubility.

  • Alternative Solvents: For non-aqueous applications, consider polar organic solvents. However, always check for compatibility with your experimental setup.

Issue 3: Unexpected or inconsistent results in chelation experiments.

• Possible Cause: The efficiency of metal ion chelation can be influenced by factors such as pH, the presence of competing ions, and the molar ratio of the chelating agent to the metal ion.

• Troubleshooting Steps:

  • Optimize pH: The formation of metal complexes is often highly pH-dependent. Ensure the pH of your solution is optimal for the specific metal ion you are working with.

  • Control Molar Ratios: The stoichiometry of the complex formation is crucial. Ensure you are using the correct molar ratio of 5-Amino-8-hydroxyquinoline dihydrochloride to the metal ion.

  • Check for Interfering Substances: The presence of other metal ions or compounds that can compete for chelation may affect your results. Use high-purity water and reagents.

Quantitative Data Summary

The following tables summarize key quantitative data for 5-Amino-8-hydroxyquinoline dihydrochloride.

Table 1: Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	C₉H₈N₂O · 2HCl
Molecular Weight	233.09 g/mol	[3]
Appearance	Orange to Amber to Dark red powder/crystal	[1][3]
Melting Point	279 °C (decomposes)	[1]
Purity (HPLC)	>98.0%	[3]

Table 2: Safety Information

Hazard Statement	GHS Code	Reference
Causes skin irritation	H315	[3]
Causes serious eye irritation	H319	[3]
May cause respiratory irritation	H335	[7]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution for Antimicrobial Assays

This protocol describes the preparation of a stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride for use in antimicrobial susceptibility testing.

• Weighing: Accurately weigh the desired amount of 5-Amino-8-hydroxyquinoline dihydrochloride powder in a sterile container.

• Dissolution: Under sterile conditions, dissolve the powder in a suitable solvent, such as sterile deionized water or dimethyl sulfoxide (DMSO), to a known concentration (e.g., 10 mg/mL).[8] Ensure complete dissolution by vortexing or gentle agitation.

• Sterilization: If using an aqueous solution, sterilize it by filtration through a 0.22 µm syringe filter.

• Storage: Store the stock solution in a sterile, light-protected container at a low temperature (e.g., 4°C or -20°C) until use.

Protocol 2: Metal Ion Chelation Assay (General Procedure)

This protocol outlines a general procedure for studying the chelation of metal ions by 5-Amino-8-hydroxyquinoline dihydrochloride.

• Solution Preparation: Prepare a stock solution of 5-Amino-8-hydroxyquinoline dihydrochloride in an appropriate buffer at a specific pH. Prepare a stock solution of the metal salt (e.g., CuCl₂, FeCl₃) of interest.[6]

• Reaction Mixture: In a suitable container, mix the 5-Amino-8-hydroxyquinoline dihydrochloride solution with the metal salt solution at a defined molar ratio.

• Incubation: Allow the mixture to incubate for a sufficient time at a controlled temperature to ensure complex formation.

• Analysis: Analyze the formation of the metal complex using a suitable analytical technique, such as UV-Vis spectrophotometry, by monitoring changes in the absorbance spectrum.[9]

Visualizations

Caption: A general experimental workflow for using 5-Amino-8-hydroxyquinoline dihydrochloride.

Caption: Logical relationship between the properties and applications of the compound.

References

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. 5-Amino-8-hydroxyquinoline dihydrochloride | C9H10Cl2N2O | CID 16211947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. labproinc.com [labproinc.com]
• 5. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer | MDPI [mdpi.com]
• 7. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scialert.net [scialert.net]
• 9. Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity [scirp.org]

Reference Data & Comparative Studies

A Comparative Analysis of Metal Chelators for Research and Drug Development: Focus on 5-Amino-8-hydroxyquinoline dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of 5-Amino-8-hydroxyquinoline dihydrochloride and other prominent metal chelators, offering a valuable resource for researchers and professionals in drug development. By presenting objective performance comparisons supported by experimental data, this document aims to facilitate informed decisions in the selection and application of these compounds.

Metal ions are fundamental to a vast array of biological processes. However, their dysregulation is implicated in the pathophysiology of numerous disorders, including neurodegenerative diseases and cancer.[1] Metal chelators, compounds that bind to metal ions, represent a promising therapeutic strategy to restore metal homeostasis. This guide focuses on 5-Amino-8-hydroxyquinoline dihydrochloride, a member of the 8-hydroxyquinoline family, and compares its profile with other well-established and clinically relevant chelators: Clioquinol, PBT2, Deferoxamine, and EDTA.

Quantitative Comparison of Metal Chelator Performance

The efficacy of a metal chelator is primarily determined by its binding affinity and selectivity for specific metal ions. These properties are quantified by stability constants (log β), where a higher value indicates a more stable metal-ligand complex. The following table summarizes the available stability constants for the selected chelators with biologically significant metal ions.

Chelator	Fe(III) (log β)	Cu(II) (log β)	Zn(II) (log β)	Stoichiometry (Metal:Ligand)	Key Characteristics
5-Amino-8-hydroxyquinoline	Data not available	Data not available	Data not available	1:2 or 1:3 (inferred)	Member of the 8-hydroxyquinoline family, expected to have strong chelating properties for divalent and trivalent metal ions.[2]
Clioquinol	Data not available	~10.08 (K_c' = 1.2x10¹⁰ M⁻²)[3]	~8.85 (K_c' = 7.0x10⁸ M⁻²)[3]	1:2[3]	An 8-hydroxyquinoline derivative, known to be a zinc and copper ionophore with neuroprotective and anticancer activities.[4][5]
PBT2	Data not available	log K_c = 6.4 (for ternary complex with Aβ)[6][7]	Data not available	1:1 or 1:2	A second-generation 8-hydroxyquinoline derivative designed to have improved safety over Clioquinol; acts as a metal chaperone.[8][9]
Deferoxamine	~30.6	~14.1	~11.0	1:1	A bacterial siderophore with very high and specific affinity for Fe(III).[10]
EDTA	25.1	18.8	16.5	1:1	A non-selective, strong chelating agent widely used in various industrial and medical applications.

Note: Stability constants can vary with experimental conditions such as pH, temperature, and ionic strength. The data presented is for comparative purposes.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of metal chelators. Below are protocols for key experiments used to characterize the metal-binding properties of these compounds.

Spectrophotometric Determination of Metal Chelation using the Ferrozine Assay

This method is commonly used to determine the iron-chelating capacity of a compound. Ferrozine forms a stable, magenta-colored complex with ferrous iron (Fe²⁺), which can be measured spectrophotometrically at 562 nm. A chelating agent will compete with ferrozine for iron binding, leading to a decrease in the color intensity.[11][12]

Materials:

• Test compound solution

• Ferrous sulfate (FeSO₄) solution (e.g., 1 mM)

• Ferrozine solution (e.g., 5 mM in a suitable buffer)

• Buffer solution (e.g., HEPES or phosphate buffer, pH 7.4)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compound in the buffer.

• In a 96-well plate, add a specific volume of the test compound solution to each well.

• Add the FeSO₄ solution to each well and incubate for a short period (e.g., 10 minutes) at room temperature to allow for chelation.

• Initiate the color reaction by adding the ferrozine solution to each well.

• Incubate the plate for a further period (e.g., 10 minutes) to allow for color development.

• Measure the absorbance of each well at 562 nm using a microplate reader.

• A control without the test compound is used to determine the maximum absorbance.

• The percentage of iron chelation is calculated using the formula: % Chelation = [(Abs_control - Abs_sample) / Abs_control] * 100

Potentiometric Titration for Determination of Stability Constants

Potentiometric titration is a highly accurate method for determining the stability constants of metal-ligand complexes. It involves monitoring the change in pH of a solution containing the ligand and a metal ion as a strong base is added.[13][14]

Materials:

• Test compound (ligand) solution of known concentration

• Metal salt solution (e.g., CuCl₂, ZnCl₂, FeCl₃) of known concentration

• Standardized strong base solution (e.g., 0.1 M NaOH)

• Standardized strong acid solution (e.g., 0.1 M HCl)

• Inert salt solution to maintain constant ionic strength (e.g., 0.1 M KCl)

• pH meter with a combination glass electrode

• Thermostated titration vessel

• Magnetic stirrer

Procedure:

• Calibrate the pH electrode using standard buffer solutions.

• In the thermostated titration vessel, prepare a solution containing the ligand, the metal ion, and the inert salt at known concentrations.

• Titrate the solution with the standardized strong base, adding small increments of the titrant and recording the pH after each addition.

• Perform a separate titration of the ligand alone to determine its protonation constants.

• Perform a blank titration of the acid in the same medium to determine the electrode parameters.

• The collected titration data (pH versus volume of titrant added) is then processed using specialized software (e.g., HYPERQUAD) to calculate the overall stability constants (β) of the metal-ligand complexes.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of metal chelators are often mediated through their influence on specific cellular signaling pathways.

5-Amino-8-hydroxyquinoline and Related 8-Hydroxyquinolines

While the specific signaling pathways modulated by 5-Amino-8-hydroxyquinoline are not extensively detailed, its close structural relationship to other 8-hydroxyquinolines like Clioquinol and Nitroxoline suggests potential involvement in similar pathways. For instance, 8-hydroxyquinoline derivatives have been shown to affect calpain expression in neuronal cells under high glucose conditions.[15]

Clioquinol , a well-studied 8-hydroxyquinoline, has been shown to independently target the NF-κB and lysosomal pathways in cancer cells.[4][16][17] It inhibits the degradation of IκBα, thereby suppressing the nuclear translocation of the p65 subunit of NF-κB and subsequent gene transcription. This action is often enhanced in the presence of zinc.

Clioquinol inhibits the NF-κB signaling pathway.

PBT2

PBT2, another 8-hydroxyquinoline derivative, is thought to exert its therapeutic effects in neurodegenerative diseases like Alzheimer's through a metal chaperone activity . It can translocate extracellular zinc and copper into cells, which in turn induces the inhibitory phosphorylation of Glycogen Synthase Kinase 3 (GSK3) , a key enzyme in neuronal signaling. This process appears to involve the inhibition of the phosphatase calcineurin.[18]

References

• 1. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer | MDPI [mdpi.com]
• 3. Stoichiometry and conditional stability constants of Cu(II) or Zn(II) clioquinol complexes; implications for Alzheimer's and Huntington's disease therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clioquinol independently targets NF-kappaB and lysosome pathways in human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Clioquinol: Review of its Mechanisms of Action and Clinical Uses in Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chelator PBT2 Forms a Ternary Cu2+ Complex with β-Amyloid That Has High Stability but Low Specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. PBT2 for the Treatment of Alzheimer's Disease |… | Clinician.com [clinician.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Desferrioxamine, an iron chelator, enhances HIF-1alpha accumulation via cyclooxygenase-2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. zen-bio.com [zen-bio.com]
• 12. faculty.nres.illinois.edu [faculty.nres.illinois.edu]
• 13. cost-nectar.eu [cost-nectar.eu]
• 14. uobabylon.edu.iq [uobabylon.edu.iq]
• 15. Effect of 8-hydroxyquinoline and derivatives on human neuroblastoma SH-SY5Y cells under high glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ar.iiarjournals.org [ar.iiarjournals.org]
• 17. ar.iiarjournals.org [ar.iiarjournals.org]
• 18. The Alzheimer's therapeutic PBT2 promotes amyloid-β degradation and GSK3 phosphorylation via a metal chaperone activity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 5-Amino-8-hydroxyquinoline dihydrochloride for Specific Metal Ion Detection

For researchers, scientists, and drug development professionals, the accurate and sensitive detection of metal ions is a critical analytical challenge. This guide provides a comprehensive comparison of 5-Amino-8-hydroxyquinoline dihydrochloride as a potential fluorescent probe for metal ion detection against other established alternative methods. While 5-Amino-8-hydroxyquinoline is a known chelating agent, its direct quantitative performance data as a solution-based fluorescent sensor is not extensively documented in publicly available literature. Therefore, this guide will extrapolate its expected behavior based on structurally similar 8-hydroxyquinoline derivatives and compare it with well-characterized fluorescent probes for specific metal ions.

Principle of Detection: The Role of 8-Hydroxyquinoline Derivatives

8-Hydroxyquinoline and its derivatives are a well-established class of fluorescent chemosensors.[1] Their mechanism of action often relies on the modulation of photophysical processes upon metal ion coordination. In their free form, many 8-hydroxyquinoline derivatives exhibit weak fluorescence due to processes like Excited-State Intramolecular Proton Transfer (ESIPT).[2] Upon chelation with a metal ion through the hydroxyl and quinoline nitrogen atoms, this ESIPT pathway can be inhibited, leading to a significant enhancement of fluorescence, often termed a "turn-on" response. Conversely, binding to paramagnetic metal ions, such as Cu²⁺, can lead to fluorescence quenching ("turn-off" response) due to electron or energy transfer processes.[3] 5-Amino-8-hydroxyquinoline, as a derivative, is expected to follow these general principles, with the amino group potentially influencing its photophysical properties and metal ion selectivity.[4]

Performance Comparison

This section compares the performance of 5-Amino-8-hydroxyquinoline dihydrochloride (based on expected behavior of its derivatives) with three alternative, well-established fluorescent probes for the detection of specific metal ions: Rhodamine B for Mercury (Hg²⁺), Carbon Dots for Iron (Fe³⁺), and Aptamer-based sensors for Lead (Pb²⁺).

Probe	Target Ion	Limit of Detection (LOD)	Linear Range	Quantum Yield (Φ)	Response Time	Signaling Mechanism
5-Amino-8-hydroxyquinoline dihydrochloride	Cu²⁺, Fe³⁺	Not Reported (Qualitative quenching/enhancement expected)	Not Reported	Not Reported	Not Reported	Chelation-induced fluorescence change
Rhodamine B derivative	Hg²⁺	2.3 nM - 30 nM[3][5]	80 nM - 10 µM[3]	High (upon binding)	< 60 seconds[3]	"Turn-on" Fluorescence
Carbon Dots	Fe³⁺	0.24 µM - 2.7 µmol·L⁻¹[6][7]	10 µM - 100 µmol·L⁻¹[7]	~17.9%[6]	~5 minutes[8]	"Turn-off" Fluorescence (Quenching)
Aptamer-based Sensor	Pb²⁺	0.096 µg L⁻¹ - 3.0 nM[9][10]	0.1 - 10 µg L⁻¹[9]	Not Applicable	~5 minutes	"Turn-on" Fluorescence

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: General Procedure for Metal Ion Detection using 5-Amino-8-hydroxyquinoline dihydrochloride

This generalized protocol is based on methods for similar 8-hydroxyquinoline derivatives and can be adapted for the validation of 5-Amino-8-hydroxyquinoline dihydrochloride.

1. Reagent Preparation:

• Stock Solution of 5-Amino-8-hydroxyquinoline dihydrochloride: Prepare a 1 mM stock solution in a suitable solvent (e.g., ethanol, DMSO, or a buffered aqueous solution).
• Metal Ion Stock Solutions: Prepare 10 mM stock solutions of various metal salts (e.g., CuCl₂, FeCl₃, ZnCl₂, etc.) in deionized water.
• Buffer Solution: Prepare a buffer solution appropriate for the desired pH range (e.g., HEPES, Tris-HCl).

2. Spectrofluorometric Titration:

• Dilute the 5-Amino-8-hydroxyquinoline dihydrochloride stock solution in the buffer to a final concentration of 10-50 µM in a quartz cuvette.
• Record the initial fluorescence emission spectrum of the solution by exciting at its maximum absorption wavelength.
• Incrementally add small aliquots of the target metal ion stock solution to the cuvette.
• After each addition, mix thoroughly and allow the solution to equilibrate for a set time (e.g., 1-5 minutes).
• Record the fluorescence emission spectrum.

3. Data Analysis:

• Plot the fluorescence intensity at the emission maximum against the concentration of the added metal ion.
• Determine the linear range of detection from the resulting titration curve.
• Calculate the Limit of Detection (LOD) using the formula: LOD = 3σ/S, where σ is the standard deviation of the blank (probe solution without metal ions) and S is the slope of the linear portion of the calibration curve.

Protocol 2: Detection of Hg²⁺ using a Rhodamine B-based Probe

1. Reagent Preparation:

• Probe Stock Solution: Prepare a 1.0 x 10⁻⁵ mol L⁻¹ solution of the Rhodamine B derivative probe in ethanol.[3]
• Hg²⁺ Stock Solution: Prepare a 1.0 x 10⁻² mol L⁻¹ stock solution of mercury nitrate in water. Prepare a series of working solutions by diluting the stock solution with a 0.05 mol L⁻¹ Tris-HCl buffer (pH 7.24).[3]

2. Measurement Procedure:

• In a cuvette, mix the probe solution with the Tris-HCl buffer.
• Add different concentrations of the Hg²⁺ working solutions.
• Incubate the mixture for approximately 1 minute.[3]
• Measure the fluorescence intensity at an emission wavelength of around 580 nm, with an excitation wavelength of about 530 nm.[11]

Protocol 3: Detection of Fe³⁺ using Carbon Dots

1. Synthesis of Carbon Dots (CDs):

• A variety of methods can be used, a common one being the microwave-assisted pyrolysis of citric acid and an amine source like ethylenediamine.

2. Measurement Procedure:

• Disperse the synthesized CDs in a buffer solution (e.g., 0.1 M Tris-HCl, pH 7.0) to a concentration of approximately 0.15 mg/mL.
• Add varying concentrations of a Fe³⁺ solution to the CD dispersion.
• Incubate the mixture for about 5 minutes at room temperature.[8]
• Measure the fluorescence emission spectrum (typically with excitation around 340-360 nm). A decrease in fluorescence intensity indicates the presence of Fe³⁺.

Protocol 4: Detection of Pb²⁺ using an Aptamer-based Sensor

1. Sensor Fabrication:

• This typically involves the synthesis of a specific G-rich DNA aptamer sequence that selectively binds to Pb²⁺. The aptamer is often labeled with a fluorophore and a quencher.

2. Detection Principle:

• In the absence of Pb²⁺, the aptamer is in a random coil conformation, and the fluorescence is quenched.
• Upon addition of Pb²⁺, the aptamer folds into a G-quadruplex structure, which separates the fluorophore and quencher, resulting in fluorescence enhancement.[10]

3. Measurement Procedure:

• Prepare a solution of the aptamer-based sensor in a suitable buffer.
• Add the sample containing an unknown concentration of Pb²⁺.
• Incubate for a short period to allow for binding.
• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the chosen fluorophore.

Signaling Pathways and Experimental Workflows

References

• 1. 8-Hydroxyquinoline Fluorophore for Sensing of Metal Ions and Anions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ours.ou.ac.lk [ours.ou.ac.lk]
• 3. researchgate.net [researchgate.net]
• 4. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer | MDPI [mdpi.com]
• 5. Fluorescence turn off-on probe (β-cyclodextrin-hydroxyquinoline) for monitoring of Cd2+ ions and tetracycline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The Role of 8-Amidoquinoline Derivatives as Fluorescent Probes for Zinc Ion Determination | MDPI [mdpi.com]
• 8. chem.uci.edu [chem.uci.edu]
• 9. Optical Cu2+ probe bearing an 8-hydroxyquinoline subunit: high sensitivity and large fluorescence enhancement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scirp.org [scirp.org]
• 11. pubs.acs.org [pubs.acs.org]

Cross-Validation of Analytical Methods for 5-Amino-8-hydroxyquinoline dihydrochloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The accurate quantification of 5-Amino-8-hydroxyquinoline dihydrochloride is crucial for its application in pharmaceutical research and development, where it serves as a key intermediate. Both HPLC and UV-Vis spectrophotometry are viable analytical techniques for this purpose, each offering distinct advantages and limitations.

• High-Performance Liquid Chromatography (HPLC) offers superior specificity and sensitivity, making it the preferred method for complex matrices and for studies requiring detailed impurity profiling. Its ability to separate the analyte from other components ensures high accuracy.

• UV-Visible Spectrophotometry provides a simpler, more rapid, and cost-effective alternative, well-suited for the routine analysis of relatively pure samples.

This guide presents a comparative overview of these two methods, including detailed experimental protocols adapted from related compounds and a summary of expected performance characteristics.

Quantitative Performance Comparison

The choice between HPLC and UV-Vis spectrophotometry is often dictated by the specific requirements of the analysis, including the need for specificity, sensitivity, and sample throughput. The following table summarizes the anticipated key performance parameters for each method for the analysis of 5-Amino-8-hydroxyquinoline dihydrochloride.

Parameter	HPLC (UPLC-PDA)	UV-Vis Spectrophotometry
Principle	Chromatographic separation based on polarity, followed by UV detection.	Measurement of light absorbance at a specific wavelength.
Specificity	High. Capable of separating the analyte from impurities and degradation products.	Lower. Prone to interference from other compounds that absorb at the same wavelength.
Linearity (R²) (Anticipated)	> 0.999	> 0.99
Accuracy (% Recovery) (Anticipated)	98 - 102%	95 - 105%
Precision (%RSD) (Anticipated)	< 2%	< 5%
Limit of Detection (LOD) (Anticipated)	Low (ng/mL range)	Moderate (µg/mL range)
Limit of Quantification (LOQ) (Anticipated)	Low (ng/mL range)	Moderate (µg/mL range)
Analysis Time per Sample	Longer (due to chromatographic run time)	Shorter
Cost & Complexity	Higher initial instrument cost and requires more technical expertise.	Lower instrument cost and simpler operation.

Experimental Protocols

High-Performance Liquid Chromatography (UPLC-PDA) Method

This protocol is adapted from a validated method for the analysis of 5-chloro-8-hydroxyquinoline and 5,7-dichloro-8-hydroxyquinoline and is expected to be suitable for 5-Amino-8-hydroxyquinoline dihydrochloride with minor modifications.[1][2]

1. Instrumentation and Chromatographic Conditions:

• System: An ACQUITY UPLC BEH C18 column (1.7 μm, 2.1 mm × 100 mm) or equivalent.

• Mobile Phase: Acetonitrile and 0.1% o-phosphoric acid in water (a gradient or isocratic elution may need to be optimized, a starting point could be a 55:45 v/v ratio).

• Flow Rate: 0.5 mL/min.

• Detector: Photodiode Array (PDA) detector monitoring at the absorbance maximum of 5-Amino-8-hydroxyquinoline (around 360 nm).

• Injection Volume: 5 µL.

• Column Temperature: 30 °C.

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of 5-Amino-8-hydroxyquinoline dihydrochloride reference standard in the mobile phase to obtain a known concentration (e.g., 1 mg/mL).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the desired concentration range for the calibration curve.

• Sample Solution: Dissolve the sample containing 5-Amino-8-hydroxyquinoline dihydrochloride in the mobile phase to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

3. Method Validation Parameters (to be determined):

• Linearity: Analyze a series of at least five concentrations and plot the peak area against concentration. The correlation coefficient (R²) should be > 0.999.

• Accuracy: Perform recovery studies by spiking a placebo with known amounts of the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98-102%.

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a homogenous sample. The relative standard deviation (%RSD) should be less than 2%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

UV-Visible Spectrophotometric Method

This protocol is based on the known UV absorbance of 5-Amino-8-hydroxyquinoline.

1. Instrumentation and Reagents:

• Spectrophotometer: A UV-Vis spectrophotometer capable of measuring absorbance at a specific wavelength.

• Solvent: A suitable solvent in which 5-Amino-8-hydroxyquinoline dihydrochloride is soluble and stable (e.g., ethanol, methanol, or a buffered aqueous solution).

2. Method:

• Wavelength Selection: Scan a solution of 5-Amino-8-hydroxyquinoline dihydrochloride in the chosen solvent over the UV-Vis range (e.g., 200-800 nm) to determine the wavelength of maximum absorbance (λmax). A previously reported study used a wavelength of 360 nm for the determination of 5-Amino-8-hydroxyquinoline in a solid matrix.[3]

• Standard and Sample Preparation:

  • Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of 5-Amino-8-hydroxyquinoline dihydrochloride reference standard in the chosen solvent to obtain a known concentration.

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve.

  • Sample Solution: Dissolve the sample containing 5-Amino-8-hydroxyquinoline dihydrochloride in the solvent to achieve a concentration that falls within the linear range of the calibration curve.

• Measurement: Measure the absorbance of the standard and sample solutions at the determined λmax against a solvent blank.

3. Method Validation Parameters (to be determined):

• Linearity: Analyze a series of at least five concentrations and plot absorbance against concentration. The correlation coefficient (R²) should be > 0.99.

• Accuracy: Perform recovery studies by analyzing samples with known added amounts of the analyte. The recovery should be within 95-105%.

• Precision: Determine the repeatability and intermediate precision by analyzing multiple preparations of a homogenous sample. The %RSD should be less than 5%.

• LOD and LOQ: Determine based on visual evaluation, signal-to-noise ratio, or the standard deviation of the response and the slope of the calibration curve.

Visualizations

Caption: General workflow for the cross-validation of two analytical methods.

Caption: Comparison of key features of HPLC and Spectrophotometric methods.

References

• 1. Validation of a UPLC-PDA method to study the content and stability of 5-chloro 8-hydroxyquinoline and 5,7-dichloro 8-hydroxyquinoline in medicated feed used in swine farming - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the antimicrobial activity of 5-Amino-8-hydroxyquinoline dihydrochloride with other agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antimicrobial activity of 5-Amino-8-hydroxyquinoline dihydrochloride against other prominent antimicrobial agents, namely Ciprofloxacin and Gentamicin. The information presented is based on available experimental data from various scientific studies.

Executive Summary

5-Amino-8-hydroxyquinoline (5A8Q), a derivative of the well-known chelating agent 8-hydroxyquinoline, has demonstrated notable antimicrobial properties. This guide synthesizes minimum inhibitory concentration (MIC) data to facilitate a comparative assessment of its efficacy against that of Ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic, and Gentamicin, an aminoglycoside antibiotic. It is important to note that the presented data is compiled from various sources and may not represent a direct head-to-head comparison under identical experimental conditions.

Data Presentation: Minimum Inhibitory Concentration (MIC)

The following tables summarize the MIC values of 5-Amino-8-hydroxyquinoline dihydrochloride, Ciprofloxacin, and Gentamicin against common pathogenic microorganisms. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Table 1: Antimicrobial Activity (MIC in µg/mL) against Gram-Positive Bacteria

Microorganism	5-Amino-8-hydroxyquinoline	Ciprofloxacin	Gentamicin
Staphylococcus aureus	62.5[1]	0.5 - 1[2]	1 - 3[2]

Table 2: Antimicrobial Activity (MIC in µg/mL) against Gram-Negative Bacteria

Microorganism	5-Amino-8-hydroxyquinoline	Ciprofloxacin	Gentamicin
Escherichia coli	250[1]	31 - 132[2]	62 - 764[2]
Pseudomonas aeruginosa	>644.92[3]	0.37[4]	62.5 - 859[2]

Table 3: Antifungal Activity (MIC in µg/mL)

Microorganism	5-Amino-8-hydroxyquinoline
Candida albicans	250[1]

Disclaimer: The MIC values presented above are sourced from different studies. Direct comparison should be made with caution as experimental conditions such as strain variability, inoculum density, and media composition can influence the results.

Experimental Protocols

The following are detailed methodologies for two common experiments used to determine the antimicrobial activity of compounds.

Broth Microdilution Method

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent in a liquid medium.

a. Preparation of Materials:

• Antimicrobial Agent Stock Solution: Prepare a stock solution of the test compound (e.g., 5-Amino-8-hydroxyquinoline dihydrochloride) in a suitable solvent (e.g., sterile deionized water or dimethyl sulfoxide) at a known concentration.

• Bacterial Inoculum: Culture the test microorganism overnight on an appropriate agar medium. Suspend a few colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Growth Medium: Use a suitable broth medium, such as Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria.

• 96-Well Microtiter Plates: Use sterile, U- or V-bottom 96-well plates.

b. Experimental Procedure:

• Dispense 50 µL of sterile broth into each well of the microtiter plate.

• Add 50 µL of the antimicrobial stock solution to the first well of each row to be tested.

• Perform serial two-fold dilutions by transferring 50 µL from the first well to the second, and so on, down the plate. Discard the final 50 µL from the last well. This creates a gradient of antimicrobial concentrations.

• Inoculate each well (except for the sterility control well) with 50 µL of the prepared bacterial inoculum.

• Include a positive control (broth and inoculum, no antimicrobial) and a negative control (broth only) on each plate.

• Seal the plates and incubate at 35-37°C for 16-20 hours for most bacteria.

c. Interpretation of Results:

• The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth (i.e., the well remains clear).

Agar Dilution Method

This method involves incorporating the antimicrobial agent into an agar medium to determine the MIC.

a. Preparation of Materials:

• Antimicrobial Agent Stock Solution: Prepare as described for the broth microdilution method.

• Bacterial Inoculum: Prepare as described for the broth microdilution method.

• Agar Medium: Use a suitable agar medium, such as Mueller-Hinton Agar (MHA).

• Petri Dishes: Use standard sterile petri dishes.

b. Experimental Procedure:

• Prepare a series of dilutions of the antimicrobial agent in a suitable solvent.

• Melt the agar medium and cool it to 45-50°C.

• Add a defined volume of each antimicrobial dilution to a specific volume of molten agar to achieve the desired final concentrations. Mix well and pour into separate, labeled petri dishes.

• Allow the agar to solidify completely.

• Spot-inoculate the surface of each agar plate with a standardized suspension of the test microorganism (approximately 10⁴ CFU per spot).

• Include a control plate with no antimicrobial agent.

• Incubate the plates at 35-37°C for 16-20 hours.

c. Interpretation of Results:

• The MIC is the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism on the agar surface.

Mandatory Visualization: Mechanisms of Action

The following diagrams illustrate the proposed antimicrobial mechanisms of action for 8-hydroxyquinoline derivatives and fluoroquinolones.

Caption: Metal chelation by 8-hydroxyquinoline derivatives.

Caption: Inhibition of bacterial DNA synthesis by fluoroquinolones.

References

• 1. m.youtube.com [m.youtube.com]
• 2. mdpi.com [mdpi.com]
• 3. Comparison of Broth Microdilution, E Test, and Agar Dilution Methods for Antibiotic Susceptibility Testing of Campylobacter jejuni and Campylobacter coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to 5-Amino-8-hydroxyquinoline Dihydrochloride and Alternatives as Fluorescent Sensors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed performance evaluation of 5-Amino-8-hydroxyquinoline dihydrochloride and its derivatives as fluorescent sensors, particularly for the detection of metal ions. While 5-Amino-8-hydroxyquinoline serves as a versatile precursor, its derivatives have shown significant promise in various sensing applications. This document compares their performance with other established fluorescent sensors, offering experimental data and protocols to aid in the selection and application of these compounds in research and development.

Overview of 8-Hydroxyquinoline-Based Fluorescent Sensors

8-Hydroxyquinoline (8-HQ) and its derivatives are a cornerstone in the development of fluorescent chemosensors.[1][2] Their efficacy stems from the proximity of the hydroxyl group to the heterocyclic nitrogen atom, which allows for the formation of stable, often fluorescent, chelate complexes with a wide variety of metal ions.[1][3] The parent 8-HQ molecule is weakly fluorescent due to excited-state intramolecular proton transfer (ESIPT).[1][4] However, upon chelation with a metal ion, this non-radiative pathway is blocked, leading to a significant enhancement in fluorescence, a mechanism known as Chelation-Enhanced Fluorescence (CHEF).[3][4]

5-Amino-8-hydroxyquinoline, as a derivative, benefits from these intrinsic properties and serves as a valuable building block for creating more complex and selective sensors.[5] The amino group provides a site for further chemical modification, allowing for the fine-tuning of the sensor's photophysical properties and selectivity towards specific metal ions.

Performance Comparison of Fluorescent Sensors

The performance of a fluorescent sensor is evaluated based on several key parameters, including its quantum yield (Φ), limit of detection (LOD), selectivity, and response time. The following tables summarize the performance of various 8-hydroxyquinoline derivatives and compare them with a common rhodamine-based sensor for metal ion detection.

Table 1: Performance of 8-Hydroxyquinoline (8-HQ) Derivative-Based Sensors

Sensor/Probe	Target Ion(s)	Limit of Detection (LOD)	Excitation (λex) / Emission (λem) (nm)	Quantum Yield (Φ)	Solvent System	Key Features & Ref.
HL (Quinoline Derivative)	Cd²⁺	-	-	-	Ethanol	High selectivity for Cd²⁺ over Zn²⁺ through different sensing mechanisms (PET for Cd²⁺, ICT for Zn²⁺).[6][7]
DDTQ (Quinoline-based)	Cd²⁺	126 nM	-	-	-	Significant fluorescence enhancement at 445 nm; operates via PET and CHEF mechanisms.[8]
Sensor 9 (Quinoline Schiff base)	Cd²⁺	2.4 nM	246	425	Methanol (10%)	"Turn-on" fluorescence response in an acidic environment (pH=4).[9]
8-HQC-2PA	Zn²⁺	3.8 x 10⁻⁸ M	-	-	-	High selectivity for Zn²⁺ and Cd²⁺.[10]
8-HQC-2PA	Cd²⁺	3.7 x 10⁻⁹ M	-	-	-	Differentiates from Zn²⁺ by inducing a red-shift in emission.[10]
HL (ESIPT-Active)	Zn²⁺	-	420	-	THF/H₂O (3:7, v/v)	"Turn-on" orange fluorescence based on ESIPT inhibition and Aggregation-Induced Emission (AIE).[11][12]
ZrO₂-8-HQS	Zn²⁺	5.2 µM	-	517	Aqueous	Solid-state probe with high selectivity over a wide pH range (4-10).[13]

Table 2: Performance of a Rhodamine-Based Sensor for Comparison

Sensor/Probe	Target Ion(s)	Limit of Detection (LOD)	Excitation (λex) / Emission (λem) (nm)	Quantum Yield (Φ)	Solvent System	Key Features & Ref.
RhB-DCT	Fe³⁺	0.0521 µM	-	-	Aqueous	Rapid "turn-on" response, broad pH stability (4-13), and excellent reversibility.[14][15]

Signaling Pathways and Experimental Workflows

Visualizing the mechanisms and protocols involved in fluorescent sensing is crucial for understanding and replicating experimental results.

The primary signaling mechanism for 8-hydroxyquinoline-based sensors is Chelation-Enhanced Fluorescence (CHEF). The diagram below illustrates this "turn-on" process.

Caption: General mechanism of Chelation-Enhanced Fluorescence (CHEF).

The relative method is commonly used to determine the fluorescence quantum yield of a compound by comparing it to a standard with a known quantum yield.

Caption: Workflow for relative fluorescence quantum yield determination.

Detailed Experimental Protocols

This protocol outlines the comparative method for determining the fluorescence quantum yield (Φ) of a sample relative to a standard.

Materials and Equipment:

• Spectrofluorometer with corrected emission spectra capabilities.

• UV-Vis Spectrophotometer.

• 10 mm path length quartz cuvettes.

• Spectroscopic grade solvents.

• Fluorescence standard with a known quantum yield (e.g., Rhodamine 6G, Φ = 0.95 in ethanol).

• The fluorescent sensor to be tested.

Procedure:

• Preparation of Solutions:

  • Prepare stock solutions of both the test sample and the fluorescence standard in the same spectroscopic grade solvent.

  • From the stock solutions, prepare a series of dilutions for both the sample and the standard. The concentrations should be adjusted so that the absorbance values at the excitation wavelength are within the range of 0.01 to 0.1 to minimize inner filter effects.

• Absorbance Measurement:

  • Using the UV-Vis spectrophotometer, measure the absorbance of each diluted solution at the chosen excitation wavelength.

• Fluorescence Measurement:

  • Using the spectrofluorometer, record the fluorescence emission spectrum for each solution, ensuring the excitation wavelength is the same as that used for the absorbance measurements.

  • Integrate the area under the emission curve for each spectrum to obtain the integrated fluorescence intensity.

• Data Analysis:

  • For both the sample and the standard, create a plot of the integrated fluorescence intensity (y-axis) versus the absorbance (x-axis).

  • Perform a linear regression for each data set. The slope of the resulting line is the gradient (Grad).

  • Calculate the quantum yield of the sample (Φ_s) using the following equation:

    Φ_s = Φ_r * (Grad_s / Grad_r) * (n_s² / n_r²)

    Where:

    • Φ_r is the quantum yield of the reference standard.

    • Grad_s and Grad_r are the gradients for the sample and reference, respectively.

    • n_s and n_r are the refractive indices of the solvents used for the sample and reference (if different).

This protocol describes a general method to assess the selectivity of a fluorescent sensor for a target metal ion in the presence of other potentially interfering ions.

Materials and Equipment:

• Spectrofluorometer.

• Stock solution of the fluorescent sensor (e.g., 1 mM).

• Stock solutions of various metal ion salts (e.g., chlorides or nitrates) at the same concentration (e.g., 10 mM) in a suitable solvent (e.g., buffered aqueous solution or organic solvent).

Procedure:

• Baseline Measurement:

  • Prepare a solution of the fluorescent sensor at a working concentration (e.g., 10 µM) in the chosen solvent system.

  • Record its fluorescence emission spectrum. This will serve as the baseline (F₀).

• Response to Target Ion:

  • To a fresh solution of the sensor, add a specific amount of the target metal ion (e.g., 2 equivalents).

  • Record the fluorescence emission spectrum and note the change in intensity (F).

• Interference Study:

  • Prepare a series of solutions, each containing the fluorescent sensor at the working concentration.

  • To each solution, add one of the potential interfering metal ions (e.g., 2 equivalents).

  • Record the fluorescence spectrum for each and compare it to the baseline.

• Competition Study:

  • Prepare a solution containing the sensor and the target metal ion (as in step 2).

  • To this solution, add one of the interfering metal ions (e.g., 2 equivalents).

  • Record the fluorescence spectrum and observe if the presence of the interfering ion affects the sensor's response to the target ion.

• Data Analysis:

  • Plot the fluorescence intensity (or the ratio F/F₀) of the sensor in the presence of the target ion and each of the interfering ions. A high bar for the target ion and low bars for others indicate good selectivity.

  • The competition study will reveal if other ions can displace the target ion or quench the fluorescence.

Logical Comparison of Sensor Platforms

Different fluorescent sensor platforms offer distinct advantages. The choice often depends on the specific application, required sensitivity, and the chemical environment.

Caption: Logical comparison of 8-HQ and Rhodamine sensor platforms.

Conclusion

5-Amino-8-hydroxyquinoline dihydrochloride is a valuable precursor for developing highly selective and sensitive fluorescent sensors. Its derivatives, built upon the robust 8-hydroxyquinoline platform, demonstrate excellent performance in detecting key metal ions like Zn²⁺ and Cd²⁺, often through a "turn-on" fluorescence mechanism.[9][11] When compared to other fluorophores like rhodamine, 8-HQ derivatives offer advantages in terms of synthetic accessibility and tunable selectivity.[1][2] However, factors such as pH sensitivity and the inherently lower quantum yield of the parent structure must be considered. The provided data and protocols serve as a foundational guide for researchers to design, synthesize, and evaluate novel fluorescent sensors tailored to specific analytical challenges in biological and environmental sciences.

References

• 1. rroij.com [rroij.com]
• 2. 8-Hydroxyquinoline Fluorophore for Sensing of Metal Ions and Anions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. ours.ou.ac.lk [ours.ou.ac.lk]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Recent progress in cadmium fluorescent and colorimetric probes - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05048F [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. ESIPT-Active 8-Hydroxyquinoline-Based Fluorescence Sensor for Zn(II) Detection and Aggregation-Induced Emission of the Zn(II) Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

The Double-Edged Sword: Unraveling the Structure-Activity Relationship of 5-Amino-8-hydroxyquinoline Derivatives

A Comparative Guide for Researchers and Drug Development Professionals

The 8-hydroxyquinoline scaffold is a privileged structure in medicinal chemistry, renowned for its diverse biological activities. Among its derivatives, the 5-amino-8-hydroxyquinoline (5A8Q) series has garnered significant attention for its potent anticancer and antimicrobial properties. This guide provides a comprehensive comparison of 5A8Q derivatives, delving into their structure-activity relationships (SAR), supported by quantitative experimental data, detailed methodologies, and visual representations of their proposed mechanisms of action.

Anticancer Activity: A Tale of Substitutions and Metal Ion Chelation

The anticancer potential of 5-amino-8-hydroxyquinoline and its analogs is intricately linked to the nature and position of substituents on the quinoline ring, as well as their ability to chelate metal ions. The following table summarizes the cytotoxic activity (IC50 values) of various 8-hydroxyquinoline derivatives against different cancer cell lines, providing a clear comparison of their potency.

Table 1: Comparative Cytotoxicity of 8-Hydroxyquinoline Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference Compound(s)	Key Findings
5-Amino-8-quinolinol dihydrochloride (A8HQ)	Raji (B-cell lymphoma)	~4.0	Clioquinol, 8-HQ, NQ	Exhibited moderate cytotoxicity.[1]
8-Hydroxy-5-nitroquinoline (NQ)	Raji (B-cell lymphoma)	0.438	Clioquinol, 8-HQ, A8HQ	The 5-nitro derivative (NQ) was the most potent among the tested analogs, being 5-10 fold more toxic than clioquinol.[1] Its activity was enhanced by copper.[1]
Clioquinol	Raji (B-cell lymphoma)	~2.5	8-HQ, NQ, A8HQ	A well-studied 8-hydroxyquinoline with notable anticancer activity.[1]
5-Amino-8-hydroxyquinoline (5AHQ)	OCI-AML2 (Leukemia)	3.46	-	Demonstrated proteasome inhibitory activity.[2]
5-Amino-8-hydroxyquinoline (5AHQ)	NB4 (Leukemia)	1.38	-	Showed potent activity against this leukemia cell line.[2]
5-Amino-8-hydroxyquinoline (5AHQ)	KG1A (Leukemia)	3.85	-	Effective against this leukemia cell line.[2]
5-Amino-8-hydroxyquinoline (5AHQ)	MDAY-D2 (Myeloma)	1.96	-	Exhibited activity against myeloma cells.[2]
5-Amino-8-hydroxyquinoline (5AHQ)	UTMC2 (Myeloma)	2.29	-	Showed activity against this myeloma cell line.[2]
5-Amino-8-hydroxyquinoline (5AHQ)	KMH11 (Myeloma)	0.94	-	Displayed strong potency against this myeloma cell line.[2]
5-Amino-8-hydroxyquinoline (5AHQ)	KMS18 (Myeloma)	1.31	-	Effective against this myeloma cell line.[2]

Key SAR Observations for Anticancer Activity:

• Substitution at the 5-position: The nature of the substituent at the 5-position dramatically influences cytotoxicity. An electron-withdrawing nitro group at this position (as in 8-hydroxy-5-nitroquinoline) significantly enhances anticancer activity compared to an amino group (in 5A8Q) or halogens (in clioquinol).[1]

• Metal Ion Chelation: The biological activity of many 8-hydroxyquinoline derivatives is linked to their ability to chelate metal ions like copper and zinc.[1] The formation of these complexes can lead to the generation of reactive oxygen species (ROS), a key mechanism for inducing cancer cell death.[1] Interestingly, the cytotoxicity of 8-hydroxy-5-nitroquinoline was enhanced by copper but not zinc.[1]

Antimicrobial Activity: Targeting Bacterial and Fungal Pathogens

5-Amino-8-hydroxyquinoline derivatives also exhibit a broad spectrum of antimicrobial activity. The structural features that govern this activity often parallel those for anticancer effects, with metal chelation playing a crucial role.

Table 2: Comparative Antimicrobial Activity of 8-Hydroxyquinoline Derivatives

Compound	Microorganism	MIC (µg/mL)	Reference Compound(s)	Key Findings
5-chloro-8-hydroxyquinoline-ciprofloxacin hybrid	S. epidermidis, S. aureus, E. faecalis, E. faecium	4–16	Ciprofloxacin	The hybrid molecule showed significant activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains.[3]
8-hydroxyquinoline derivative (R=NO₂, R'=H)	E. cloacae, K. pneumoniae, S. aureus, A. baumannii, E. coli	1x10⁻⁶ - 1x10⁻⁴ mg/mL	Standard antibiotics	This derivative demonstrated potent activity, in some cases exceeding that of standard antibiotics.[3]
2-styryl-5,7-dichloro-8-acetyloxyquinolines	Staphylococcus aureus	25 - 100 mg/dm³	-	These derivatives exhibited antibacterial effects, with esters generally being more active than styryl derivatives.[4]
Novel 8-hydroxyquinoline derivative (Compound 5)	V. parahaemolyticus, S. aureus	10⁻⁶ mg/mL	Penicillin G	This derivative showed remarkable antibacterial activity, superior to the standard antibiotic Penicillin G.[5]

Key SAR Observations for Antimicrobial Activity:

• Lipophilicity and Electron-withdrawing Groups: Increased lipophilicity and the presence of electron-withdrawing groups on the anilide ring of 8-hydroxyquinoline derivatives have been shown to linearly increase antiviral activity.[3]

• Chelation of Metal Ions: The antimicrobial action of 8-hydroxyquinolines is often attributed to their ability to chelate essential metal ions, thereby disrupting microbial metabolism.[6]

Mechanisms of Action: A Dual Approach to Cell Death

The anticancer activity of 5-amino-8-hydroxyquinoline derivatives appears to be mediated by at least two distinct, yet potentially interconnected, pathways: inhibition of the proteasome and generation of reactive oxygen species (ROS).

Proteasome Inhibition Pathway

5-Amino-8-hydroxyquinoline has been identified as a proteasome inhibitor.[2] The proteasome is a cellular machinery responsible for degrading ubiquitinated proteins, playing a critical role in cell cycle regulation and survival. Its inhibition leads to the accumulation of misfolded and regulatory proteins, ultimately triggering apoptosis (programmed cell death).

Caption: Proteasome inhibition by 5-Amino-8-hydroxyquinoline derivatives.

Reactive Oxygen Species (ROS) Generation Pathway

Several 8-hydroxyquinoline derivatives, particularly in the presence of metal ions like copper, can induce the generation of ROS within cancer cells.[1] Elevated ROS levels cause oxidative stress, leading to damage of cellular components such as DNA, lipids, and proteins, which in turn can trigger apoptosis.

Caption: ROS-mediated apoptosis induced by 8-hydroxyquinoline-copper complexes.

Experimental Protocols

MTT Assay for Cytotoxicity

This colorimetric assay is a standard method for assessing the cytotoxic effects of a compound on cancer cells.

Principle: The assay measures the metabolic activity of cells, which is an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Treat the cells with various concentrations of the 5-amino-8-hydroxyquinoline derivative for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

• MTT Addition: After the incubation period, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined by plotting a dose-response curve.

Agar Well Diffusion Method for Antimicrobial Activity

This method is widely used to evaluate the antimicrobial activity of chemical agents.

Principle: An antimicrobial agent placed in a well on an agar plate inoculated with a test microorganism will diffuse into the agar. If the agent is effective, it will inhibit the growth of the microorganism, resulting in a clear zone of inhibition around the well. The diameter of this zone is proportional to the susceptibility of the microorganism to the agent.

Procedure:

• Media Preparation: Prepare Mueller-Hinton agar plates.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., to a 0.5 McFarland turbidity standard).

• Inoculation: Uniformly swab the entire surface of the agar plate with the prepared inoculum.

• Well Creation: Aseptically create wells (typically 6-8 mm in diameter) in the agar using a sterile cork borer.

• Compound Application: Add a defined volume of the 5-amino-8-hydroxyquinoline derivative solution (at a known concentration) into each well. A positive control (a standard antibiotic) and a negative control (the solvent used to dissolve the compound) should be included on separate wells.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of inhibition (in millimeters) around each well.

• Interpretation: A larger zone of inhibition indicates greater antimicrobial activity. The results are compared with the positive control.

Conclusion

The 5-amino-8-hydroxyquinoline scaffold represents a promising framework for the development of novel anticancer and antimicrobial agents. The structure-activity relationship studies reveal that modifications at the 5-position and the ability to chelate metal ions are critical determinants of their biological activity. The dual mechanisms of proteasome inhibition and ROS generation provide a powerful strategy for inducing cancer cell death. The experimental protocols detailed in this guide offer a standardized approach for the evaluation and comparison of new derivatives, facilitating the identification of lead compounds with enhanced efficacy and selectivity. Further research focusing on optimizing these structural features and elucidating the intricate details of their signaling pathways will undoubtedly pave the way for the next generation of 8-hydroxyquinoline-based therapeutics.

References

• 1. Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, antibacterial properties and bioinformatics computational analyses of novel 8-hydroxyquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Amino-8-hydroxyquinoline-containing Electrospun Materials Based on Poly(vinyl alcohol) and Carboxymethyl Cellulose and Their Cu2+ and Fe3+ Complexes with Diverse Biological Properties: Antibacterial, Antifungal and Anticancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 5-Amino-8-hydroxyquinoline dihydrochloride and Its Analogs in Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 5-Amino-8-hydroxyquinoline dihydrochloride and its structurally similar compounds, focusing on their performance in key biological applications. The information presented is supported by experimental data to assist researchers in making informed decisions for their specific needs.

Introduction

8-Hydroxyquinoline and its derivatives are a versatile class of bicyclic aromatic compounds that have garnered significant interest in medicinal chemistry and materials science. Their biological activities are often attributed to their ability to chelate metal ions, a property crucial for various physiological and pathological processes. This guide focuses on 5-Amino-8-hydroxyquinoline dihydrochloride, comparing its performance against its parent compound, 8-hydroxyquinoline, and another well-studied derivative, Clioquinol (5-chloro-7-iodo-8-hydroxyquinoline), in the context of anticancer, antioxidant, and antimicrobial applications.

Comparative Analysis of Biological Activities

The following sections provide a detailed comparison of the biological activities of 5-Amino-8-hydroxyquinoline dihydrochloride and its analogs, with quantitative data summarized in tables for ease of reference.

Anticancer Activity

The cytotoxic effects of 8-hydroxyquinoline derivatives are of significant interest in oncology research. The half-maximal inhibitory concentration (IC50) is a common measure of a compound's potency in inhibiting cancer cell growth. A lower IC50 value indicates greater potency.

Table 1: Comparative Cytotoxicity against Human B-cell Lymphoma (Raji) Cells

Compound	IC50 (µM)[1]
5-Amino-8-hydroxyquinoline dihydrochloride	~4.0
8-Hydroxyquinoline	~2.5
Clioquinol	~3.5
8-Hydroxy-5-nitroquinoline	0.438

Note: The data presented is from a single study for direct comparability. Values may vary between different cell lines and experimental conditions.

Antioxidant Activity

The ability of a compound to neutralize free radicals is a key aspect of its potential therapeutic value, particularly in neurodegenerative diseases and other conditions linked to oxidative stress. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a widely used method to assess antioxidant activity, with a lower IC50 value indicating stronger radical scavenging potential.

Table 2: Comparative Antioxidant Activity (DPPH Radical Scavenging)

Compound	IC50 (µM)
5-Amino-8-hydroxyquinoline	8.70
α-tocopherol (Standard)	13.47

Note: Data for 8-hydroxyquinoline and Clioquinol from a directly comparable DPPH assay was not available in the searched literature.

Antimicrobial Activity

The emergence of antibiotic-resistant strains of bacteria necessitates the development of new antimicrobial agents. The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism after overnight incubation.

Table 3: Comparative Antimicrobial Activity (Minimum Inhibitory Concentration in µM)

Microorganism	5-Amino-8-hydroxyquinoline MIC (µM)
Aeromonas hydrophila	>644.92
Listeria monocytogenes	>644.92
Plesiomonas shigelloides	>644.92
Pseudomonas aeruginosa	>644.92

Note: Comparative MIC data for 8-hydroxyquinoline and Clioquinol under the same experimental conditions was not available in the searched literature.

Metal Chelation Properties

The ability to chelate metal ions is a hallmark of 8-hydroxyquinoline derivatives and is central to many of their biological activities. This property allows them to modulate the concentration of essential metal ions like copper, iron, and zinc, which are crucial for the function of many enzymes and proteins. Dysregulation of these metal ions has been implicated in various diseases, including neurodegenerative disorders and cancer.

While quantitative data for the stability constants (logK) of 5-Amino-8-hydroxyquinoline with various metal ions were not available in the searched literature for a direct comparison, the general principle of chelation by 8-hydroxyquinoline derivatives is well-established. The nitrogen atom of the pyridine ring and the oxygen atom of the hydroxyl group form a stable five-membered ring with the metal ion. The affinity for different metal ions can be influenced by the substituents on the quinoline ring.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 0.1 to 100 µM) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the cell viability against the compound concentration.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow.

Protocol:

• Sample Preparation: Prepare a series of dilutions of the test compounds and a standard antioxidant (e.g., ascorbic acid or α-tocopherol) in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of each sample dilution to 100 µL of a 0.1 mM methanolic solution of DPPH.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample and A_sample is the absorbance of the sample with the DPPH solution.

• IC50 Determination: The IC50 value is determined by plotting the percentage of scavenging activity against the concentration of the test compound.

Antimicrobial Susceptibility Testing: Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent in a liquid medium.

Protocol:

• Preparation of Inoculum: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) from a fresh culture.

• Serial Dilutions: Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Inoculate each well with the bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the bacteria.

Visualizing Mechanisms and Workflows

To further elucidate the processes discussed, the following diagrams are provided in the DOT language for Graphviz.

Synthesis of 5-Amino-8-hydroxyquinoline

This workflow illustrates a common synthetic route for 5-Amino-8-hydroxyquinoline starting from 5-nitro-8-hydroxyquinoline.

Caption: Synthetic workflow for 5-Amino-8-hydroxyquinoline.

Neuroprotective Signaling Pathway: Nrf2/ARE Pathway

The neuroprotective effects of many antioxidant compounds, including 8-hydroxyquinoline derivatives, are mediated through the activation of the Nrf2/ARE signaling pathway. This pathway upregulates the expression of numerous antioxidant and cytoprotective genes.

Caption: The Nrf2/ARE neuroprotective signaling pathway.

References

• 1. Metal Complexes of a 5-Nitro-8-Hydroxyquinoline-Proline Hybrid with Enhanced Water Solubility Targeting Multidrug Resistant Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxicity of 8-Hydroxyquinoline Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, 8-hydroxyquinoline and its derivatives represent a promising class of compounds in the landscape of anticancer research. Their inherent ability to chelate metal ions and trigger programmed cell death, or apoptosis, makes them compelling candidates for the development of novel therapeutic agents. This guide provides an objective comparison of the cytotoxic performance of various 8-hydroxyquinoline analogs, supported by experimental data, detailed protocols, and visualizations of the underlying molecular pathways.

Quantitative Analysis of Cytotoxicity

The cytotoxic activity of 8-hydroxyquinoline analogs is most commonly quantified by the half-maximal inhibitory concentration (IC50), which denotes the concentration of a compound required to inhibit the growth of 50% of a cell population. A lower IC50 value is indicative of higher cytotoxic potency. The following tables summarize the IC50 values of 8-hydroxyquinoline and several of its key analogs against a panel of human cancer cell lines. To facilitate direct comparison, all IC50 values have been standardized to micromolar (µM).

Table 1: Cytotoxicity (IC50 in µM) of 8-Hydroxyquinoline and its Analogs against Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
8-Hydroxyquinoline	K562	Leukemia	> 344.4	[1]
T47D	Breast Cancer	137.8 - 344.4	[1]
8-Hydroxyquinoline-2-carbaldehyde	MDA-MB-231	Breast Cancer	72.2 - 144.3	[1]
T-47D	Breast Cancer	72.2 - 144.3	[1]
Hs578t	Breast Cancer	72.2 - 144.3	[1]
SaoS2	Osteosarcoma	72.2 - 144.3	[1]
K562	Leukemia	72.2 - 144.3	[1]
SKHep1	Liver Cancer	72.2 - 144.3	[1]
Hep3B	Liver Cancer	36.1	[1]
5,7-dibromo-8-hydroxyquinoline	A549	Lung Cancer	-	[2]
HepG2	Liver Cancer	-	[2]
HeLa	Cervical Cancer	-	[2]
SiHa	Cervical Cancer	-	[2]
Clioquinol (5-chloro-7-iodo-8-hydroxyquinoline)	A375	Melanoma	< 10
Nitroxoline (5-nitro-8-hydroxyquinoline)	U87	Glioma	263.0	[3]
U251	Glioma	31.6	[3]
A549	Lung Cancer	200.0	[3]
PC3	Prostate Cancer	121.1	[3]
7-pyrrolidinomethyl-8-hydroxyquinoline	Leukemia Cell Lines	Leukemia	15.5	[3]
7-morpholinomethyl-8-hydroxyquinoline	Leukemia Cell Lines	Leukemia	8.1	[3]
7-diethylaminomethyl-8-hydroxyquinoline	Leukemia Cell Lines	Leukemia	4.5	[3]

Note: Some IC50 values were converted from µg/mL to µM for standardization. The molecular weight of 8-hydroxyquinoline (145.16 g/mol )[4][5][6][7][8] and its respective analogs were used for this conversion where necessary. Molecular weights for analogs were sourced as follows: 8-Hydroxyquinoline-2-carbaldehyde (173.17 g/mol )[9][10][11], Clioquinol (305.50 g/mol )[1][2][12][13], 5,7-dibromo-8-hydroxyquinoline (302.95 g/mol )[14][15][16][17], Nitroxoline (190.16 g/mol )[3][18][19][20]. Dashes (-) indicate that while the compound was tested against the cell line, a specific IC50 value was not provided in the cited source.

Experimental Protocols

The following section outlines a detailed methodology for the MTT assay, a widely used colorimetric assay to assess cell viability and, by extension, cytotoxicity.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Principle: This assay is predicated on the ability of viable cells with active metabolism to reduce the yellow tetrazolium salt, MTT, into a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• 8-hydroxyquinoline analog (stock solution in a suitable solvent, e.g., DMSO)

• 96-well flat-bottom sterile microplates

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at an optimal density (typically between 1,000-100,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 8-hydroxyquinoline analog in culture medium. Remove the existing medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent) and a blank control (medium only).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following the treatment period, add 10 µL of the MTT reagent to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals, which appear as a purple precipitate.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Gently shake the plate to ensure complete solubilization and measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value can then be determined by plotting cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Visualizing the Experimental Workflow and Signaling Pathways

To provide a clearer understanding of the experimental process and the molecular mechanisms underlying the cytotoxicity of 8-hydroxyquinoline analogs, the following diagrams have been generated using the DOT language.

Experimental workflow for cytotoxicity assessment.

The cytotoxic effects of 8-hydroxyquinoline and its derivatives are often attributed to their ability to induce apoptosis. This programmed cell death can be initiated through various signaling pathways, frequently involving the generation of reactive oxygen species (ROS) and subsequent DNA damage. Some derivatives have also been shown to interfere with key cellular signaling pathways such as the PI3K-Akt-mTOR pathway.

ROS-mediated apoptotic pathway.

Inhibition of the PI3K/Akt/mTOR pathway.

References

• 1. 8-Hydroxyquinoline-5-sulfonic acid | 84-88-8 [chemicalbook.com]
• 2. 8-Hydroxyquinoline-5-sulfonic acid [webbook.nist.gov]
• 3. Novel 8-hydroxylquinoline analogs induce copper-dependent proteasome inhibition and cell death in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel 8-hydroxyquinoline derivatives targeting β-amyloid aggregation, metal chelation and oxidative stress against Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. PBT2 acts through a different mechanism of action than other 8-hydroxyquinolines: an X-ray fluorescence imaging study (Journal Article) | OSTI.GOV [osti.gov]
• 7. 8-Quinolinol, 7-(4-ethyl-1-methyloctyl)- | C20H29NO | CID 166430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. China 5-((4-Ethylpiperazin-1-yl)methyl)pyridin-2-amine CAS:1180132-17-5 Manufacturer, Supplier | Zhonghan [m.xsu.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. 5-Amino-8-hydroxyquinoline CAS#: 13207-66-4 [m.chemicalbook.com]
• 11. Downregulation of chemokine (C-C motif) ligand 5 induced by a novel 8-hydroxyquinoline derivative (91b1) suppresses tumor invasiveness in esophageal carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 8-Hydroxyquinoline-5-sulfonic acid | C9H7NO4S | CID 6792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. chemimpex.com [chemimpex.com]
• 14. 5-Amino-8-hydroxyquinoline dihydrochloride | C9H10Cl2N2O | CID 16211947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Novel 8-hydroxylquinoline analogs induce copper-dependent proteasome inhibition and cell death in human breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. PBT2 acts through a different mechanism of action than other 8-hydroxyquinolines: an X-ray fluorescence imaging study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Hydroxyquinoline-derived compounds and analoguing of selective MCL-1 inhibitors using a functional biomarker - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Downregulation of chemokine (C‑C motif) ligand 5 induced by a novel 8‑hydroxyquinoline derivative (91b1) suppresses tumor invasiveness in esophageal carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 5-Amino-8-hydroxyquinoline Dihydrochloride: A Novel Method vs. a Conventional Approach

For researchers, scientists, and professionals in drug development, the efficient and safe synthesis of key chemical intermediates is paramount. This guide provides a detailed comparison of a novel, patented synthesis method for 5-Amino-8-hydroxyquinoline dihydrochloride with a traditional, established procedure. The objective analysis, supported by experimental data, aims to validate the performance of the new method.

The synthesis of 5-Amino-8-hydroxyquinoline, a crucial building block in the development of various bioactive compounds, has traditionally been approached through methods that can be complex and may involve hazardous materials. A recently developed method, outlined in patent CN102295600A, presents a more streamlined and environmentally conscious alternative.[1] This guide will dissect both the novel and a conventional synthesis route, from the reduction of 5-nitro-8-hydroxyquinoline to the final dihydrochloride salt, allowing for a comprehensive evaluation.

Comparative Analysis of Synthesis Methods

The core of the synthesis lies in the reduction of the nitro group of 5-nitro-8-hydroxyquinoline to an amino group. The new method employs catalytic transfer hydrogenation, while the established method utilizes a classic metal/acid reduction.

Parameter	New Method (Hydrazine/Pd/C)	Established Method (SnCl₂/HCl)
Overall Yield	Up to 70%	Typically 50-60%
Product Purity	High (Crystallization from reaction media)	Variable (Requires extensive purification)
Reaction Time	3-5 hours	4-6 hours
Process Simplicity	Simpler, one-pot reaction for the free base	Multi-step work-up and purification
Safety & Environment	Avoids highly toxic solvents for purification	Can involve hazardous reagents and solvents
Cost-Effectiveness	Potentially lower due to reduced purification steps and solvent usage	May be higher due to reagent costs and purification needs

Experimental Protocols

New Synthesis Method (Catalytic Transfer Hydrogenation)

This method involves the reduction of 5-nitro-8-hydroxyquinoline using hydrazine hydrate as a hydrogen donor and a Palladium on carbon (Pd/C) catalyst.

Step 1: Reduction of 5-nitro-8-hydroxyquinoline

• To a reaction flask, add 5-nitro-8-hydroxyquinoline and isopropanol as the solvent.

• Add 5% Pd/C catalyst to the mixture. The ratio of catalyst to the starting material is typically around 25g per mole of 5-nitro-8-hydroxyquinoline.[1]

• Heat the suspension to 70°C with stirring.[1]

• Slowly add an 80% aqueous solution of hydrazine hydrate to the heated mixture over 25-35 minutes. The molar ratio of hydrazine hydrate to 5-nitro-8-hydroxyquinoline is in the range of 1.5:1 to 2.0:1.[1]

• After the addition is complete, reflux the reaction mixture at 80-85°C for 3-5 hours.[1]

• Filter the hot reaction mixture to remove the Pd/C catalyst.

• Allow the filtrate to stand for 8-12 hours to facilitate the crystallization of the brown-yellow 5-Amino-8-hydroxyquinoline product.[1]

Step 2: Formation of 5-Amino-8-hydroxyquinoline Dihydrochloride

• Dissolve the synthesized 5-Amino-8-hydroxyquinoline in a suitable solvent such as ethanol.

• Bubble hydrogen chloride gas through the solution or add a concentrated hydrochloric acid solution dropwise with stirring.

• The dihydrochloride salt will precipitate out of the solution.

• Isolate the precipitate by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Established Synthesis Method (Stannous Chloride Reduction)

This conventional method employs stannous chloride (SnCl₂) in the presence of concentrated hydrochloric acid to reduce the nitro group.

Step 1: Reduction of 5-nitro-8-hydroxyquinoline

• In a round-bottom flask, suspend 5-nitro-8-hydroxyquinoline in ethanol.

• Add a solution of stannous chloride dihydrate (typically 4-5 equivalents) in concentrated hydrochloric acid to the suspension.

• Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the acidic solution with a concentrated sodium hydroxide solution to a pH greater than 10, which will precipitate the tin salts.

• Extract the product with a suitable organic solvent, such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 5-Amino-8-hydroxyquinoline.

• Purify the crude product by column chromatography or recrystallization from a suitable solvent system.

Step 2: Formation of 5-Amino-8-hydroxyquinoline Dihydrochloride

• Dissolve the purified 5-Amino-8-hydroxyquinoline in a minimal amount of a suitable solvent like isopropanol or ethanol.

• Add a stoichiometric amount of concentrated hydrochloric acid or a solution of HCl in an organic solvent (e.g., HCl in ether).

• The dihydrochloride salt will precipitate.

• Collect the solid by filtration, wash with a cold solvent, and dry to yield the final product.

Visualizing the Synthesis Workflows

The following diagrams illustrate the logical flow of the new and established synthesis methods.

Caption: Workflow of the new synthesis method.

Caption: Workflow of the established synthesis method.

Conclusion

The new synthesis method for 5-Amino-8-hydroxyquinoline dihydrochloride offers significant advantages over the established stannous chloride reduction method. The improved yield, higher purity of the initially crystallized product, and simpler, more environmentally friendly procedure make it an attractive alternative for researchers and manufacturers.[1] The avoidance of toxic solvents for purification, as mentioned in the patent, is a noteworthy improvement in terms of laboratory safety and green chemistry principles.[1] This validation guide suggests that the new method is a robust and efficient route for the synthesis of this important chemical intermediate.

References

• 1. CN102295600A - Method for preparing 5-amino-8-hydroxyquinoline - Google Patents [patents.google.com]

Benchmarking 5-Amino-8-hydroxyquinoline dihydrochloride Against Commercial Fluorescent Probes: A Comparative Guide

For researchers, scientists, and drug development professionals navigating the landscape of fluorescent probes for cellular imaging, selecting the optimal tool is paramount for generating robust and reproducible data. This guide provides a comparative analysis of 5-Amino-8-hydroxyquinoline dihydrochloride against two widely used commercial fluorescent probes: FluoZin-3 for zinc (Zn²⁺) detection and Mag-Fura-2 for magnesium (Mg²⁺) detection.

Quantitative Performance Comparison

The efficacy of a fluorescent probe is determined by a combination of its photophysical and binding properties. Key parameters include the excitation and emission maxima (λex and λem), molar extinction coefficient (ε), quantum yield (Φ), and the dissociation constant (Kd) for its target ion.

Property	5-Amino-8-hydroxyquinoline dihydrochloride	FluoZin-3 (for Zn²⁺)	Mag-Fura-2 (for Mg²⁺)
Excitation Max (λex)	Data not available	~494 nm	~369 nm (Mg²⁺-free), ~330 nm (Mg²⁺-bound)
Emission Max (λem)	Data not available	~516 nm	~511 nm (Mg²⁺-free), ~491 nm (Mg²⁺-bound)
Molar Extinction Coefficient (ε)	Data not available	Data not available	~31,000 M⁻¹cm⁻¹
Quantum Yield (Φ)	Data not available	Substantial fluorescence enhancement upon zinc binding (>50-fold)[1]	Data not available
Dissociation Constant (Kd)	Data not available	~9.1 - 15 nM for Zn²⁺	~1.9 mM for Mg²⁺[2]
Selectivity	Known to chelate various metal ions	Highly selective for Zn²⁺ over Ca²⁺ and Mg²⁺ at physiological concentrations[1]	Selective for Mg²⁺, but also responds to Ca²⁺
Cell Permeability	Dihydrochloride salt is likely cell-impermeant	The AM ester form is cell-permeant	The AM ester form is cell-permeant

Note: The photophysical properties of 8-hydroxyquinoline, the parent compound of 5-Amino-8-hydroxyquinoline, are known to be highly solvent-dependent. It generally exhibits weak fluorescence, but this can be significantly enhanced upon chelation with metal ions due to increased molecular rigidity.

Experimental Protocols

Accurate and reproducible data are contingent on meticulous experimental execution. The following are detailed protocols for key experiments cited in the comparison of fluorescent probes.

Protocol 1: Determination of Fluorescence Quantum Yield (Relative Method)

Objective: To determine the fluorescence quantum yield of a sample probe relative to a standard with a known quantum yield.

Materials:

• Spectrofluorometer with a monochromatic excitation source and emission detector

• UV-Vis Spectrophotometer

• Fluorescence standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54)

• Sample probe

• High-purity solvents

Procedure:

• Preparation of Solutions: Prepare a series of dilutions of both the sample probe and the fluorescence standard in the same solvent. The concentrations should be adjusted to have absorbances in the range of 0.01 to 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorbance Measurement: Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer to the wavelength used for the absorbance measurements.

  • Record the fluorescence emission spectrum for each solution, ensuring the emission is collected over the entire fluorescence range of the compound.

  • Integrate the area under the emission spectrum for each solution to obtain the integrated fluorescence intensity (I).

• Calculation: The quantum yield of the sample (Φs) is calculated using the following equation:

  Φs = Φr * (Is / Ir) * (Ar / As) * (ns² / nr²)

  Where:

  • Φr is the quantum yield of the reference standard.

  • Is and Ir are the integrated fluorescence intensities of the sample and reference, respectively.

  • As and Ar are the absorbances of the sample and reference at the excitation wavelength, respectively.

  • ns and nr are the refractive indices of the sample and reference solutions (if different solvents are used).

Protocol 2: Measurement of Photostability

Objective: To assess the rate of photobleaching of a fluorescent probe under continuous illumination.

Materials:

• Fluorescence microscope with a stable light source (e.g., laser or arc lamp) and a sensitive camera

• Image acquisition software capable of time-lapse imaging

• Sample probe loaded into cells or immobilized on a coverslip

Procedure:

• Sample Preparation: Prepare cells loaded with the fluorescent probe or a slide with the immobilized probe.

• Image Acquisition:

  • Select an appropriate objective and locate a region of interest.

  • Set the excitation light intensity and camera parameters (exposure time, gain). These settings should be kept constant throughout the experiment and for all probes being compared.

  • Acquire a time-lapse series of images under continuous illumination at a defined frame rate (e.g., one frame every 5 seconds) for a set duration (e.g., 5-10 minutes).

• Data Analysis:

  • Using image analysis software (e.g., ImageJ/Fiji), measure the mean fluorescence intensity of the region of interest for each image in the time series.

  • Correct for background fluorescence by subtracting the mean intensity of a background region.

  • Normalize the fluorescence intensity at each time point to the initial intensity (at time = 0).

  • Plot the normalized fluorescence intensity against time. The rate of decay indicates the photostability of the probe. The photobleaching half-life (t₁/₂) is the time at which the fluorescence intensity has decreased to 50% of its initial value.

Protocol 3: Intracellular Ion Concentration Measurement using AM Ester Probes

Objective: To load cells with the acetoxymethyl (AM) ester form of a fluorescent ion indicator and measure intracellular ion concentrations.

Materials:

• Fluorescent probe AM ester (e.g., FluoZin-3 AM, Mag-Fura-2 AM)

• High-quality, anhydrous DMSO

• Pluronic F-127 (optional, to aid in dye solubilization)

• Physiological buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

• Cultured cells on coverslips or in a microplate

• Fluorescence microscope or plate reader

Procedure:

• Stock Solution Preparation: Prepare a 1-5 mM stock solution of the AM ester in DMSO.

• Loading Solution Preparation: Dilute the stock solution in the physiological buffer to the final working concentration (typically 1-10 µM). The addition of Pluronic F-127 (final concentration 0.02-0.04%) can help to prevent dye aggregation.

• Cell Loading:

  • Remove the cell culture medium and wash the cells with the physiological buffer.

  • Add the loading solution to the cells and incubate at room temperature or 37°C for 30-60 minutes. The optimal loading time and temperature should be determined empirically.

• Washing: Remove the loading solution and wash the cells with fresh physiological buffer to remove extracellular dye.

• De-esterification: Incubate the cells for an additional 30 minutes to allow for the complete hydrolysis of the AM ester by intracellular esterases, which traps the fluorescent indicator inside the cells.

• Measurement: Measure the fluorescence of the cells using a fluorescence microscope or plate reader with the appropriate excitation and emission wavelengths for the specific probe. Changes in fluorescence intensity or ratio (for ratiometric probes) can be correlated to changes in intracellular ion concentration after proper calibration.

Signaling Pathways and Mechanisms

Fluorescent probes for zinc and magnesium are instrumental in elucidating the roles of these ions in a multitude of cellular signaling pathways.

Zinc Signaling

Intracellular zinc homeostasis is tightly regulated by zinc transporters (ZIP and ZnT families) and metallothioneins.[3][4][5] Fluctuations in intracellular free zinc, often referred to as "zinc signals," can modulate the activity of numerous enzymes and transcription factors, thereby influencing processes such as cell proliferation, apoptosis, and immune responses.[3][4][6][7][8]

Intracellular Zinc Homeostasis and Signaling

Magnesium Signaling

Magnesium is a crucial cofactor for hundreds of enzymes and is essential for ATP-dependent reactions, nucleic acid stability, and protein synthesis.[2][9] Intracellular magnesium levels are regulated by transporters such as TRPM6/7 and SLC41 family members. Changes in intracellular magnesium can impact major signaling pathways, including the mTOR pathway, which is critical for cell growth and proliferation.[10]

Intracellular Magnesium Homeostasis and Signaling

Experimental Workflow for Cellular Imaging

The general workflow for utilizing fluorescent probes in cellular imaging involves several key steps, from probe selection and cell loading to image acquisition and data analysis.

General Workflow for Cellular Imaging with Fluorescent Probes

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. jcsp.org.pk [jcsp.org.pk]
• 6. 8-hydroxyquinoline derivatives as fluorescent sensors for magnesium in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and characterization of tris-(5-amino-8-hydroxyquinoline)aluminum complexes and their use as anode buffer layers in inverted organic solar cells - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Origin of ultraweak fluorescence of 8-hydroxyquinoline in water: photoinduced ultrafast proton transfer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

A Comparative Guide to the Multifaceted Applications of 8-Hydroxyquinoline Derivatives

For Researchers, Scientists, and Drug Development Professionals

8-Hydroxyquinoline (8HQ) and its derivatives represent a versatile class of heterocyclic compounds extensively studied for their wide-ranging biological and chemical activities. Their potent metal-chelating ability is central to many of their applications, which span from anticancer and antimicrobial therapies to the treatment of neurodegenerative diseases.[1] This guide provides a comparative analysis of 8HQ derivatives across these key applications, presenting quantitative performance data, detailed experimental protocols, and visualizations of relevant biological pathways and workflows.

Anticancer Applications

8-Hydroxyquinoline derivatives have emerged as promising anticancer agents, with their efficacy linked to their ability to chelate metal ions like copper and zinc, induce oxidative stress through the generation of reactive oxygen species (ROS), and inhibit critical cellular machinery such as the proteasome.[1][2][3]

Comparative Performance of 8HQ Derivatives

The cytotoxic effects of various 8HQ derivatives have been evaluated against several human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of a compound's potency, is a key metric for comparison. Lower IC50 values indicate greater potency.

Table 1: Comparative in vitro Cytotoxicity (IC50) of 8-Hydroxyquinoline Derivatives Against Human Cancer Cell Lines

Compound	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Clioquinol	5-chloro-7-iodo-8-hydroxyquinoline	Raji (B-cell lymphoma)	~5.0	[3]
NQ	8-hydroxy-5-nitroquinoline	Raji (B-cell lymphoma)	0.438	[3]
IIQ	5,7-diiodo-8-hydroxyquinoline	Raji (B-cell lymphoma)	~6.0	[3]
Compound 3	8-hydroxy-2-quinolinecarbaldehyde	T-47D (Breast cancer)	12.5-25 µg/mL	[4]
Compound 3	8-hydroxy-2-quinolinecarbaldehyde	Hep3B (Hepatocellular carcinoma)	6.25 µg/mL	[4]
Hybrid 6	1,4-naphthoquinone-8HQ hybrid	A549 (Lung cancer)	Lower than Cisplatin	[5]
Hybrid 6	1,4-naphthoquinone-8HQ hybrid	MCF-7 (Breast cancer)	Higher than Cisplatin	[5]

Note: Direct comparison of IC50 values between studies should be done with caution due to potential variations in experimental conditions.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method to assess cell viability and cytotoxicity.[6]

• Cell Seeding: Plate cancer cells (e.g., Raji, T-47D) in a 96-well plate at a predetermined density (e.g., 1x10⁴ to 1.5x10⁵ cells/mL) and incubate overnight at 37°C in a 5% CO2 humidified atmosphere.[7]

• Compound Treatment: Prepare serial dilutions of the 8HQ derivatives in culture medium. Add the diluted compounds to the wells and incubate for a specified period (e.g., 72 hours).[7]

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.[6][7] Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO, isopropanol) to dissolve the formazan crystals.[6][8]

• Absorbance Reading: Measure the absorbance of the solution using a microplate reader at a wavelength between 550 and 600 nm.[6] The intensity of the purple color is directly proportional to the number of viable cells.

• Data Analysis: Calculate the IC50 value, which is the concentration of the compound that reduces cell viability by 50% compared to the untreated control.

Mechanism of Action: Induction of Apoptosis

One of the key anticancer mechanisms of 8HQ derivatives is the induction of apoptosis, or programmed cell death. This is often triggered by an increase in intracellular reactive oxygen species (ROS), which can be enhanced by the presence of copper ions.[3]

Caption: ROS-mediated apoptosis induced by 8HQ-copper complexes.

Antimicrobial Applications

8-Hydroxyquinoline derivatives exhibit broad-spectrum antimicrobial activity against various bacteria and fungi, including drug-resistant strains like Methicillin-resistant Staphylococcus aureus (MRSA).[9][10] Their mechanism of action is largely attributed to their ability to chelate essential metal ions, disrupting microbial enzymatic functions.[11]

Comparative Performance of 8HQ Derivatives

The Minimum Inhibitory Concentration (MIC) is the primary metric used to compare the efficacy of antimicrobial agents. It represents the lowest concentration of a compound that prevents visible microbial growth.[12][13][14]

Table 2: Comparative Minimum Inhibitory Concentrations (MICs) of 8-Hydroxyquinoline Derivatives

Compound/Derivative	Target Microorganism	MIC (µM or µg/mL)	Reference
Fe(8-hq)3	S. aureus (MRSA)	~4.0 µM	[9]
Cloxyquin	S. aureus (MRSA)	MIC50 ≤ 5.57 µM	[9]
HQ-2	M. tuberculosis	0.1 µM	[15]
HQ-2	S. aureus (MRSA)	1.1 µM	[15]
QD-12	S. aureus (MRSA)	12.5 µM	[15]
Hybrid 19	Gram-positive & Gram-negative strains	4–16 µg/mL	[10]
Derivative (R=NO2)	E. cloacae, K. pneumoniae, S. aureus	1x10⁻⁶ - 1x10⁻⁵ mg/mL	[10]

Note: MIC values can vary based on the specific microbial strain and testing conditions (e.g., broth vs. agar dilution).[9]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standardized technique for determining the MIC of an antimicrobial agent.[9][12]

• Preparation of Inoculum: Prepare a standardized suspension of the target microorganism (e.g., S. aureus) in a suitable broth, such as Mueller-Hinton Broth, to a concentration of approximately 5x10⁵ CFU/mL.[14][16]

• Serial Dilution: Perform serial two-fold dilutions of the 8HQ derivative in a 96-well microtiter plate containing the broth.[17]

• Inoculation: Inoculate each well with the prepared bacterial suspension. Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 35-37°C for 16-24 hours.[9][14]

• MIC Determination: After incubation, visually inspect the wells for turbidity (a sign of microbial growth). The MIC is the lowest concentration of the compound at which no visible growth is observed.[9][12]

Experimental Workflow: MIC Determination

The following diagram illustrates the workflow for determining the Minimum Inhibitory Concentration.

Caption: Workflow for the Broth Microdilution MIC Assay.

Neuroprotective Applications in Alzheimer's Disease

The pathology of Alzheimer's disease (AD) is linked to the aggregation of amyloid-beta (Aβ) peptides and oxidative stress, processes that are exacerbated by metal ion dyshomeostasis.[1] 8HQ derivatives, such as clioquinol and PBT2, act as metal protein attenuating compounds (MPACs). They can chelate excess metal ions like copper and zinc, inhibiting Aβ aggregation and reducing oxidative damage, thereby offering a promising therapeutic strategy.[18][19][20][21]

Comparative Performance of 8HQ Derivatives in AD Models

The efficacy of 8HQ derivatives in the context of AD is evaluated based on their ability to inhibit Aβ aggregation, chelate biometals, and provide neuroprotection.

Table 3: Comparative Multifunctional Activities of 8-Hydroxyquinoline Derivatives for Alzheimer's Disease

Compound	Key Activities	Model System	Notable Results	Reference
Clioquinol	Decreases Aβ burden, reduces memory impairment	Transgenic Mouse Model	Showed reduction in Aβ plaques and improved working memory.	[18]
PBT2	Promotes Aβ degradation, restores synaptic proteins	Mouse Model	Restored dendritic spine density and synaptic protein levels.	[18]
Compound 2	Inhibits cathepsin B, chelates metals, inhibits Aβ aggregation, neuroprotective	In vitro cell assays	Reduced caspase-3/7 activation and Aβ-induced apoptosis.	[18]
Compound 5b	Inhibits self-induced Aβ aggregation, chelates biometals, antioxidant	In vitro assays	IC50 = 5.64 µM for Aβ aggregation; high antioxidant capacity.	[20]
Compound 2b	Inhibits Aβ aggregation, chelates Cu(II)/Zn(II), antioxidant	In vitro assays	Selectively targets butyrylcholinesterase; high predicted BBB permeability.	[21]

Mechanism of Action: Metal Chelation and Aβ Aggregation Inhibition

8HQ derivatives cross the blood-brain barrier and restore metal homeostasis in the brain. By chelating excess copper and zinc, they prevent these metals from binding to Aβ peptides, a key step in the formation of neurotoxic oligomers and plaques.

Caption: 8HQ derivatives inhibit metal-induced Aβ aggregation.

References

• 1. 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Promising anticancer agents based on 8-hydroxyquinoline hydrazone copper(II) complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity [mdpi.com]
• 6. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 7. texaschildrens.org [texaschildrens.org]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. benchchem.com [benchchem.com]
• 10. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Minimum Inhibitory Concentration | Overview & Determining Methods | Study.com [study.com]
• 13. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 14. microbe-investigations.com [microbe-investigations.com]
• 15. Antibacterial and Antibiofilm Activity of 8-Hydroxyquinoline Derivatives Against Mycobacterium and Staphylococcus Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. bmglabtech.com [bmglabtech.com]
• 18. benthamscience.com [benthamscience.com]
• 19. researchgate.net [researchgate.net]
• 20. Novel 8-hydroxyquinoline derivatives targeting β-amyloid aggregation, metal chelation and oxidative stress against Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Novel 8-Hydroxyquinoline Derivatives as Multitarget Compounds for the Treatment of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 5-Amino-8-hydroxyquinoline dihydrochloride: A Guide for Laboratory Professionals

For immediate release: This document provides essential procedural guidance for the safe and compliant disposal of 5-Amino-8-hydroxyquinoline dihydrochloride, ensuring the safety of laboratory personnel and the protection of the environment. Researchers, scientists, and drug development professionals should adhere to these protocols to minimize risks associated with this chemical.

Immediate Safety and Hazard Identification

5-Amino-8-hydroxyquinoline dihydrochloride is a chemical that requires careful handling due to its potential health hazards. The primary risks associated with this compound are skin and serious eye irritation.[1][2] Adherence to proper personal protective equipment (PPE) protocols is mandatory to mitigate exposure.

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). Gloves must be inspected before use.	To prevent skin contact with the chemical.[1][3]
Eye/Face Protection	Safety glasses with side-shields or a face shield, conforming to EN166 or NIOSH approved standards.	To protect eyes from splashes or dust particles.[1][4]
Skin and Body Protection	Laboratory coat.	To protect skin and clothing from contamination.[1]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask) should be used if dust is generated.	To prevent inhalation of dust particles.[5]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 5-Amino-8-hydroxyquinoline dihydrochloride is to treat it as hazardous waste. No specific in-lab neutralization or deactivation protocols are cited in safety data sheets; instead, professional disposal is mandated.[1][6]

Experimental Protocol: Waste Collection and Disposal

• Risk Assessment: Before handling, conduct a risk assessment to evaluate the quantity of waste and potential for exposure.

• Waste Segregation:

  • Solid Waste: Collect all solid waste contaminated with 5-Amino-8-hydroxyquinoline dihydrochloride, including gloves, weigh boats, and paper towels, in a designated and clearly labeled hazardous waste container.[3]

  • Liquid Waste: Collect any unused solutions or rinsates in a separate, sealed, and clearly labeled hazardous waste container.[3] Do not mix with other waste streams unless compatibility has been confirmed.

  • Original Containers: Whenever possible, leave the chemical in its original container. Before disposing of an empty container, ensure it is completely empty.[1]

• Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "5-Amino-8-hydroxyquinoline dihydrochloride," and associated hazard pictograms (e.g., Irritant).[3]

• Storage: Store waste containers in a designated satellite accumulation area. Keep containers tightly closed and in a cool, dry, and well-ventilated location.[1][3]

• Final Disposal: Arrange for the disposal of the waste through a licensed and approved hazardous waste disposal company.[1][6] This is the most critical step to ensure compliance with local, regional, and national environmental regulations.[7] A recommended method for final disposal by a licensed facility is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Spill Management Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Secure: Evacuate non-essential personnel from the spill area.[8]

• Ventilate: Ensure the area is well-ventilated.

• Personal Protection: Don appropriate PPE as detailed in Table 1 before attempting to clean the spill.

• Containment and Cleanup:

  • Avoid generating dust.[1]

  • For solid spills, carefully sweep or scoop up the material.

  • For liquid spills, absorb with an inert material such as sand, vermiculite, or diatomaceous earth.[7][8]

  • Place the contained material into a suitable, sealed, and labeled container for disposal as hazardous waste.[4][8]

• Decontamination: Wash the spill area thoroughly after the material has been collected.

• Regulatory Notification: Be aware that significant spills may require notification to local environmental or safety authorities.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-Amino-8-hydroxyquinoline dihydrochloride.

Caption: Disposal workflow for 5-Amino-8-hydroxyquinoline dihydrochloride.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. 5-Amino-8-hydroxyquinoline dihydrochloride | C9H10Cl2N2O | CID 16211947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. mmbio.byu.edu [mmbio.byu.edu]
• 7. pentachemicals.eu [pentachemicals.eu]
• 8. nj.gov [nj.gov]

Personal protective equipment for handling 5-Amino-8-hydroxyquinoline dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-Amino-8-hydroxyquinoline dihydrochloride (CAS No. 21302-43-2). Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment (PPE)

5-Amino-8-hydroxyquinoline dihydrochloride is classified as a substance that causes skin and serious eye irritation.[1][2] Therefore, a comprehensive personal protective equipment strategy is the primary defense against accidental exposure.

Table 1: Personal Protective Equipment (PPE) Requirements

Equipment	Specification	Purpose
Hand Protection	Nitrile or Neoprene Gloves	Provides a barrier against skin contact.[3]
Eye Protection	Chemical Splash Goggles	Protects eyes from accidental splashes of solutions or airborne powder.[3]
Respiratory Protection	N95 (or higher) Particulate Respirator	For handling the solid, powdered form to prevent inhalation.[3]
Body Protection	Laboratory Coat	Protects skin and personal clothing from contamination.[3]
Face Protection	Face Shield	To be worn over chemical splash goggles when there is a high risk of splashes.[3][4]

Operational Plan: Step-by-Step Handling Procedures

All work with 5-Amino-8-hydroxyquinoline dihydrochloride should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

• Preparation :

  • Before entering the designated handling area, don all required PPE as outlined in Table 1.

  • Ensure an eyewash station and safety shower are readily accessible.[5]

  • Prepare your work surface by covering it with an absorbent, disposable material.

• Weighing and Solution Preparation :

  • Handle the solid powder carefully to minimize dust generation.

  • When preparing solutions, slowly add the solid to the solvent to prevent splashing.

• Experimental Procedures :

  • Maintain a safe distance from any reactions and use appropriate shielding.

  • Avoid direct contact with the substance at all times.

• Post-Handling :

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[2]

  • Decontaminate all glassware and surfaces that have come into contact with the chemical using an appropriate solvent, followed by a thorough washing.

Emergency Procedures

• Eye Contact : Immediately rinse cautiously with water for several minutes.[2][5] Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[2]

• Skin Contact : Take off contaminated clothing immediately.[2] Wash the affected area with plenty of soap and water.[2] If skin irritation occurs, seek medical advice.[2]

• Inhalation : Move the person to fresh air and keep them comfortable for breathing.[2] Seek medical attention if you feel unwell.[2]

• Ingestion : Rinse mouth with water and seek immediate medical attention.[5]

Disposal Plan

All waste materials contaminated with 5-Amino-8-hydroxyquinoline dihydrochloride must be treated as hazardous waste.

• Waste Collection :

  • Collect all solid waste, including contaminated gloves, weigh boats, and absorbent paper, in a designated, clearly labeled hazardous waste container.

  • Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste container.

• Waste Storage :

  • Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials.

  • Keep containers tightly closed.

• Waste Disposal :

  • Dispose of all hazardous waste in accordance with local, state, and federal regulations.

  • Contact your institution's environmental health and safety (EHS) department for specific disposal procedures.

Chemical and Physical Properties

Property	Value
Molecular Formula	C₉H₈N₂O · 2HCl
Molecular Weight	233.09 g/mol [1]
Appearance	Orange to Amber to Dark red powder to crystal[6]
Melting Point	279 °C (decomposes)

Workflow for Safe Handling and Disposal

References

• 1. 5-Amino-8-hydroxyquinoline dihydrochloride | C9H10Cl2N2O | CID 16211947 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 5. mmbio.byu.edu [mmbio.byu.edu]
• 6. 5-Amino-8-hydroxyquinoline Dihydrochloride | 21302-43-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]